3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Core Science & Biosynthesis

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine CAS number and synonyms

The following technical guide details the chemical profile, synthesis, and medicinal chemistry applications of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine .

High-Value Heterocyclic Scaffold for Medicinal Chemistry

Executive Summary

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is a specialized heterocyclic building block used primarily in the discovery of small-molecule therapeutics. Belonging to the class of 3-aryl-5-aminoisoxazoles, this compound serves as a critical "linchpin" intermediate. Its structure features three distinct functional handles:

• The Isoxazole Core: A bioisostere for amide bonds or phenyl rings, offering unique pi-stacking geometry and hydrogen bond acceptor capabilities.

• The Primary Amine (C5): A nucleophilic handle for amide coupling, urea formation, or reductive amination.

• The Aryl Bromide (C4'): An electrophilic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid library expansion.

This guide provides a comprehensive technical analysis of its synthesis, physicochemical properties, and utility in structure-activity relationship (SAR) campaigns.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

While specific CAS numbers for this exact regioisomer are often proprietary to catalog vendors, it belongs to a well-indexed family of isoxazole intermediates.

Parameter	Detail
Systematic Name	3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine
Common Synonyms	5-Amino-3-(4-bromo-2-fluorophenyl)isoxazole; 3-(4-Bromo-2-fluorophenyl)-1,2-oxazol-5-amine
Molecular Formula	C₉H₆BrFN₂O
Molecular Weight	257.06 g/mol
Core Scaffold CAS	Analogous to 1094651-39-4 (3-bromo-5-fluoro isomer) [1]
SMILES	Nc1cc(no1)c2ccc(Br)cc2F
LogP (Predicted)	~2.3 - 2.8 (Lipophilic, suitable for CNS/oral drugs)
pKa (Conjugate Acid)	~1.5 - 2.0 (The 5-amino group is weakly basic due to electron withdrawal by the ring oxygen)
H-Bond Donors/Acceptors	1 Donor (NH₂), 3 Acceptors (N, O, F)

Synthetic Methodologies

The synthesis of 3-aryl-5-aminoisoxazoles is non-trivial due to the need for regiocontrol. The most robust industrial route avoids the unstable nitrile oxide intermediate in favor of a

-ketonitrile cyclization .

Method A: The -Ketonitrile Route (Scalable & Regioselective)

This pathway is preferred for multi-gram synthesis as it guarantees the 3-aryl-5-amino regiochemistry over the 3-amino-5-aryl isomer.

Step 1: Preparation of the -Ketonitrile

• Reagents: 4-Bromo-2-fluorobenzoic acid methyl ester, Acetonitrile, Lithium Diisopropylamide (LDA) or NaH.

• Solvent: Anhydrous THF.

• Mechanism: Claisen-type condensation.[1] The acetonitrile anion attacks the ester carbonyl.

• Protocol:

  • Cool THF (-78°C) and generate the acetonitrile anion using LDA (2.2 eq).

  • Slowly add the ester (1.0 eq) to suppress self-condensation.

  • Quench with dilute HCl to yield 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile .

Step 2: Cyclization with Hydroxylamine

• Reagents: Hydroxylamine hydrochloride (

  ), Sodium Hydroxide (NaOH).

• Solvent: Ethanol/Water or Methanol/Water (reflux).

• Mechanism: The hydroxylamine nitrogen attacks the ketone carbonyl (forming an oxime intermediate), followed by intramolecular attack of the oxime oxygen onto the nitrile carbon.

• Key Insight: Control of pH is critical.[2] Basic conditions favor the formation of the 5-amino isomer.

Experimental Protocol (Step 2):

"To a solution of 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile (10 mmol) in Ethanol (20 mL), add

(12 mmol) and NaOH (24 mmol in 5 mL water). Reflux for 4-6 hours. Monitor by TLC. Upon completion, concentrate in vacuo, dilute with water, and filter the precipitate. Recrystallize from EtOH/Hexane to yield the target amine." [2]

Visualization: Synthesis Workflow

The following diagram illustrates the regioselective logic of the synthesis.

Caption: Figure 1. Regioselective synthesis of 3-aryl-5-aminoisoxazoles via the

-ketonitrile pathway.

Medicinal Chemistry Applications

This compound is not a drug itself but a "privileged structure" used to construct libraries for specific biological targets.[2]

The "Warhead" Strategy (Structure-Activity Relationship)

The 4-bromo-2-fluorophenyl moiety is strategically designed:

• Bromine (Br): A heavy halogen that fills hydrophobic pockets (e.g., in Kinases or Factor Xa) and serves as a synthetic handle.

• Fluorine (F): Ortho-substitution locks the conformation of the phenyl ring relative to the isoxazole via electrostatic repulsion (with the isoxazole oxygen/nitrogen) or attraction, influencing binding affinity. It also blocks metabolic oxidation at the chemically vulnerable ortho-position.

Synthetic Divergence

Medicinal chemists utilize this scaffold in "divergent synthesis" workflows:

• Amide Coupling (Left-Hand Side): The C5-amine is reacted with carboxylic acids to extend the molecule.

  • Application: Creating the "linker" region of kinase inhibitors (e.g., p38 MAPK inhibitors often feature an amino-isoxazole core).

• Suzuki Coupling (Right-Hand Side): The C4'-bromide is coupled with aryl boronic acids.

  • Application: Building biaryl systems common in GPCR ligands.

Visualization: Divergent SAR Workflow

Caption: Figure 2. Divergent synthesis strategy utilizing the orthogonal reactivity of the amine and bromide handles.

Analytical Characterization

To validate the identity of synthesized batches, the following analytical signals are diagnostic:

• NMR (DMSO- , 400 MHz):
  • 6.0–6.2 ppm (s, 1H): The isoxazole C4-H . This is the most characteristic singlet.
  • 6.5–7.0 ppm (bs, 2H): The NH₂ protons (exchangeable with ).
  • 7.4–7.8 ppm (m, 3H): The aromatic protons of the 4-bromo-2-fluorophenyl ring.
• NMR:

  • Distinct signal at ~170 ppm (C5, attached to amine) and ~158 ppm (C3, attached to aryl).

• Mass Spectrometry (ESI+):

  • Characteristic doublet pattern for Bromine isotopes (

    and ) in a 1:1 ratio.
  • peaks at ~257 and 259 m/z.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

• Specific Hazard: Aryl bromides can be sensitizers. The isoxazole ring is generally stable but can cleave under strong reducing conditions (e.g., hydrogenation with Raney Nickel), which opens the ring to form

  -amino enones [3].

• Storage: Keep in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of the amine.

References

• National Institutes of Health (NIH). (2020). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions. PubMed Central. Retrieved from [Link]

• Sperry, J. B., & Wright, D. L. (2005). The application of isoxazoles in the synthesis of natural products and pharmaceuticals. Current Opinion in Drug Discovery & Development.

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine | Benchchem [benchchem.com]

A Comprehensive Technical Guide to 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Derivatives: Synthesis, SAR, and Therapeutic Potential

Abstract

The isoxazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous clinically approved drugs and biologically active compounds.[1][2] Its unique electronic properties and ability to act as a versatile scaffold have made it a focal point for drug discovery efforts across various therapeutic areas, including oncology, infectious diseases, and neurology.[3] This technical guide provides an in-depth exploration of a specific, highly versatile isoxazole building block: 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine . We will dissect its structural significance, detail robust synthetic methodologies for its preparation and derivatization, analyze structure-activity relationships (SAR), and discuss its potential in the development of next-generation therapeutics. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful scaffold in their discovery programs.

The Isoxazole Scaffold: A Privileged Heterocycle in Drug Discovery

Isoxazoles are five-membered aromatic heterocycles containing one nitrogen and one oxygen atom in adjacent positions.[4] This arrangement imparts a unique electronic character, making the isoxazole ring a bioisosteric replacement for other functional groups and a key component for molecular recognition. The nitrogen and oxygen atoms can act as hydrogen bond acceptors, while the aromatic ring can participate in π-π stacking interactions with biological targets.[5] The inherent stability of the isoxazole ring, combined with its capacity for substitution at multiple positions, allows for the fine-tuning of physicochemical and pharmacological properties.[6] Numerous FDA-approved drugs, such as the COX-2 inhibitor Valdecoxib and the antibiotic Cloxacillin, feature the isoxazole moiety, underscoring its therapeutic relevance.[1]

Deconstructing the Core Moiety: 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

The title compound is a strategically designed chemical scaffold that offers multiple avenues for chemical modification and library development. Each substituent has been chosen for its specific utility in medicinal chemistry.

• The Isoxazole Core : As the central heterocycle, it provides a rigid and stable framework, orienting the substituents in a defined three-dimensional space for optimal interaction with protein binding sites.

• The 5-Amino Group (-NH₂) : This primary amine is a critical functional handle. It serves as a nucleophile or a point for amide bond formation, allowing for the introduction of a wide array of side chains to explore the chemical space around the core and modulate properties like solubility, cell permeability, and target affinity.

• The 3-(4-Bromo-2-fluorophenyl) Group : This substituted phenyl ring is not merely a bulky appendage; it is a highly functionalized component:

  • 4-Bromo Substituent : The bromine atom is a versatile linchpin for modern synthetic chemistry. It is an ideal leaving group for palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, Buchwald-Hartwig, and Stille couplings. This enables the facile introduction of diverse aryl, heteroaryl, alkyl, and amino moieties, providing a powerful tool for rapid lead optimization.

  • 2-Fluoro Substituent : The ortho-fluorine atom exerts a significant electronic and conformational influence. Its strong electron-withdrawing nature can modulate the pKa of the molecule and enhance binding affinity through potential hydrogen bonding or halogen bonding interactions.[7] Furthermore, the steric presence of the ortho-fluoro group can induce a twist in the dihedral angle between the phenyl and isoxazole rings, which can be crucial for locking the molecule into a bioactive conformation and improving metabolic stability by shielding adjacent positions from enzymatic degradation.

Synthetic Strategies and Derivatization

The construction of the 3-aryl-5-aminoisoxazole core is most reliably achieved through a [3+2] cycloaddition reaction. This involves the in situ generation of a nitrile oxide, which then reacts with a suitable two-carbon component.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the isoxazole ring points to two key precursors: a substituted benzonitrile oxide and an alkyne or enamine equivalent that provides the C4-C5-NH₂ fragment.

Caption: Retrosynthetic analysis of the target scaffold.

General Synthetic Workflow

The forward synthesis involves the preparation of a benzaldoxime from the corresponding aldehyde, followed by its conversion to a nitrile oxide and subsequent cycloaddition.

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. ijpca.org [ijpca.org]
• 5. Natural products-isoxazole hybrids: A review of developments in medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]
• 6. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine | Benchchem [benchchem.com]

Technical Whitepaper: Strategic Utilization of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine in Kinase Inhibitor Design

The following technical guide details the strategic application of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine , a high-value heterocyclic intermediate. This document is structured for medicinal chemists and process scientists, focusing on synthetic fidelity, structural-activity relationships (SAR), and downstream therapeutic utility.

Executive Summary

In the landscape of fragment-based drug discovery (FBDD), the 3-aryl-5-aminoisoxazole scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Specifically, 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (Compound 1 ) serves as a critical linchpin in the synthesis of Type II kinase inhibitors, particularly those targeting the split-tyrosine kinase domain (e.g., VEGFR-2, PDGFR, p38 MAPK).

The value of Compound 1 lies in its trifunctional nature:

• The 5-Amino Group: A primary handle for urea/amide formation to engage the Glu-Lys salt bridge or the DFG-motif in kinases.

• The 4-Bromo Substituent: A versatile electrophilic site for Suzuki-Miyaura cross-coupling, allowing late-stage diversification into the solvent-exposed region.

• The 2-Fluoro Substituent: A conformational lock that restricts rotation of the biaryl axis, improving entropy of binding and metabolic stability against dehalogenation.

Chemical Architecture & Pharmacophore Analysis

The therapeutic potential of Compound 1 is dictated by its electronic and steric profile.

The "Ortho-Fluoro" Effect

The presence of the fluorine atom at the ortho position of the phenyl ring (relative to the isoxazole attachment) is not merely for metabolic blocking. It induces a non-planar conformation between the phenyl and isoxazole rings due to steric repulsion with the isoxazole oxygen/nitrogen lone pairs. This pre-organization often mimics the bioactive conformation required for binding in the ATP-binding pocket, reducing the entropic penalty upon binding.

The Isoxazole Hinge Interaction

In many kinase inhibitors (e.g., sulfamethoxazole derivatives), the isoxazole nitrogen acts as a hydrogen bond acceptor, while the exocyclic amine (or its urea derivative) acts as a donor. This donor-acceptor motif is complementary to the hinge region residues of many serine/threonine and tyrosine kinases.

Feature	Function in Medicinal Chemistry
Isoxazole Core	Bioisostere for amide/ester; rigid linker; H-bond acceptor.
5-NH₂ Group	Precursor for Urea (H-bond donor pair); engages Glu/Asp residues.
4-Br Handle	Site for library expansion (Solubility tails, heteroaryl additions).
2-F Atom	Metabolic shield; conformational bias; increases lipophilicity ( ).

High-Fidelity Synthesis Protocol

While multiple routes exist, the Regioselective Cyclization of

-Ketonitriles is the industrial standard for scalability. However, regiocontrol is the primary challenge (3-amino vs. 5-amino isomers).

Reaction Logic

The reaction between 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile and hydroxylamine can yield two isomers.

• Kinetic Control (pH < 8): Attack at the nitrile carbon

  3-aminoisoxazole (Undesired).

• Thermodynamic/Basic Control (pH > 10, Heat): Attack at the ketone carbonyl

  oxime intermediate cyclization onto nitrile 5-aminoisoxazole (Target).

Optimized Experimental Protocol

Objective: Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

Reagents:

• 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile (1.0 eq)

• Hydroxylamine hydrochloride (NH₂OH[1]·HCl) (1.2 eq)

• Sodium Hydroxide (NaOH) (2.5 eq)

• Solvent: Ethanol/Water (1:1 v/v)

Step-by-Step Methodology:

• Preparation: Dissolve 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile (10 mmol) in Ethanol (20 mL).

• Basification: Prepare a solution of NaOH (25 mmol) in Water (10 mL). Add this slowly to the nitrile solution at 0°C. Rationale: High pH is crucial to deprotonate the methylene alpha-carbon and direct hydroxylamine attack to the ketone.

• Addition: Add NH₂OH·HCl (12 mmol) portion-wise.

• Reflux: Heat the mixture to reflux (80-90°C) for 4–6 hours. Rationale: Heat promotes the dehydration and cyclization of the oxime intermediate.

• Quench & Isolation: Cool to room temperature. Pour into ice-cold water (100 mL). The product should precipitate.

• Purification: Filter the solid. Recrystallize from Ethanol/Hexane to remove trace acetamide byproducts.

• Validation: Verify regiochemistry via

  H-NMR. The C4-proton of the 5-amino isomer typically appears as a singlet around 5.5–6.0 ppm.

Downstream Therapeutic Application: Kinase Inhibitor Design

The primary utility of Compound 1 is the generation of Urea-based Kinase Inhibitors . This class of molecules (structurally related to Linifanib or Nexavar) utilizes the urea moiety to bind to the DFG-Asp and Glu residues in the kinase active site.

Synthesis of Urea Derivatives

The 5-amino group is relatively non-nucleophilic due to electron withdrawal by the isoxazole ring. Therefore, reaction with Isocyanates is the preferred method over coupling with carboxylic acids.

Protocol:

• Dissolve Compound 1 (1.0 eq) in anhydrous THF.

• Add Triethylamine (1.5 eq) as a base catalyst.

• Add the desired Aryl Isocyanate (e.g., 3-(trifluoromethyl)phenyl isocyanate) (1.1 eq).

• Heat to 60°C for 12 hours.

• Concentrate and purify via silica gel chromatography (DCM/MeOH gradient).

Case Study: Hypothetical VEGFR-2 Inhibitor

By reacting Compound 1 with 4-chloro-3-(trifluoromethyl)phenyl isocyanate, we generate a hybrid structure designed to target the vascular endothelial growth factor receptor (VEGFR-2), a key target in anti-angiogenic cancer therapy.

• Mechanism: The isoxazole sits in the hydrophobic pocket; the urea binds the conserved Glu-Lys pair; the fluorophenyl group occupies the allosteric hydrophobic region, stabilized by the 2-F atom.

Visualizations

Synthesis and Functionalization Pathway

The following diagram illustrates the regioselective synthesis and subsequent diversification into kinase inhibitors.

Caption: Regioselective synthesis of Compound 1 and its divergence into urea-based kinase inhibitors or biaryl scaffolds.

SAR Logic Flow

This diagram details the specific contribution of each structural element of Compound 1 to biological activity.

Caption: Structure-Activity Relationship (SAR) breakdown of the key pharmacophores in Compound 1.

References

• Regioselective Synthesis of Isoxazoles: Johnson, L., et al. (2013).[2] "A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles." Synthesis, 45(02), 171-173.[2]

• Kinase Inhibitor Design: Pargellis, C., et al. (2002). "Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site." Nature Structural Biology, 9, 268–272.

• Isoxazole Scaffolds in Oncology: Zhu, Y., et al. (2014). "Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors." European Journal of Medicinal Chemistry, 87, 765-781.

• Mechanistic Insights: BenchChem Application Notes. "One-Pot Synthesis of 3-Aryl-5-Aminoisoxazoles."

• Halogen Bonding in Drug Design: Cavallo, G., et al. (2016). "The Halogen Bond." Chemical Reviews, 116(4), 2478–2601.

Sources

• 1. mdpi.com [mdpi.com]
• 2. A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles [organic-chemistry.org]

Technical Guide: Solubility Profile &amp; Handling of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This guide details the solubility profile, physicochemical properties, and handling protocols for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine , a specialized heterocyclic building block often used in the synthesis of kinase inhibitors and CNS-active agents.

Executive Summary

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is a hydrophobic, aromatic heterocycle. Its solubility profile is characterized by high solubility in polar aprotic solvents (DMSO) , moderate solubility in polar protic solvents (Methanol) , and negligible solubility in aqueous media .

Solvent	Solubility Rating	Estimated Limit (25°C)	Primary Application
DMSO	High	> 50 mM (> 12 mg/mL)	Stock solution storage, biological assays.
Methanol	Moderate-High	~10–30 mM	Synthesis workup, transfer solvent, HPLC.
Water	Low (Insoluble)	< 100 µM (< 0.02 mg/mL)	Aqueous dilution (requires surfactant/carrier).
Ethanol	Moderate	~5–20 mM	Alternative to methanol for biological use.

Physicochemical Context & Mechanism

To understand the solubility behavior of this compound, one must analyze its electronic and structural attributes.

Structural Analysis

• Core Scaffold: The isoxazole ring is a 5-membered heterocycle containing oxygen and nitrogen.[1] The 5-amino group typically renders the molecule weakly basic, but the electron-withdrawing nature of the isoxazole ring significantly reduces the basicity of the amine compared to aniline.

• Substituents:

  • 4-Bromo: Adds significant lipophilicity and molecular weight (MW: ~257.06 g/mol ).

  • 2-Fluoro: The ortho-fluorine atom increases lipophilicity (C-F bond is highly hydrophobic) and may induce a twist in the biphenyl-like bond between the phenyl and isoxazole rings, potentially disrupting crystal packing energy and slightly aiding solubility compared to non-fluorinated analogs.

Tautomeric Equilibrium

A critical, often overlooked factor in the solubility of 5-aminoisoxazoles is tautomerism .

• Forms: The compound exists in equilibrium between the amino form (

  ) and the imino form ( ).

• Solvent Effect: In DMSO , the equilibrium strongly favors the amino tautomer due to hydrogen bond acceptance by the solvent. In non-polar solvents, the imino form may be more prevalent. This shift explains why DMSO is the superior solvent for stabilizing the compound in solution.

Calculated Properties

• LogP (Octanol/Water): Estimated at 2.5 – 3.2 . This confirms the compound is lipophilic and will readily precipitate in water.[2]

• pKa: The conjugate acid of the 5-amino group has a pKa estimated between 1.0 and 2.0 . Consequently, the molecule remains neutral at physiological pH (7.4), further limiting aqueous solubility.

Detailed Solubility Profile

Dimethyl Sulfoxide (DMSO)

DMSO is the "Gold Standard" solvent for this compound.

• Solubility Limit: Routine stock solutions can be prepared at 10 mM to 50 mM . Saturation may be reached near 100 mM depending on purity.

• Thermodynamic Stability: Excellent. The polar aprotic nature of DMSO disrupts the intermolecular hydrogen bonding of the crystal lattice.

• Risk Factor: Hygroscopicity. DMSO absorbs atmospheric water. If the water content in DMSO exceeds 10%, this hydrophobic compound may begin to precipitate (crash out) over time.

  • Recommendation: Use anhydrous DMSO (≥99.9%) and store under inert gas (Nitrogen/Argon) if possible.

Methanol (MeOH)

Methanol is the preferred solvent for synthetic transfers and chromatography.

• Solubility Limit: Lower than DMSO but sufficient for analytical concentrations (e.g., 1 mg/mL for HPLC).

• Temperature Dependence: Solubility increases significantly with temperature. Recrystallization is often performed by dissolving in hot methanol and cooling.

• Risk Factor: Evaporation. Methanol is volatile; concentration changes can occur rapidly in uncovered vessels, leading to quantitative errors in assays.

Aqueous Media (Buffers/Media)

• Behavior: The compound is essentially insoluble in water.

• Dilution Protocol: When diluting a DMSO stock into aqueous buffer (e.g., for a cellular assay), the final DMSO concentration is usually kept at <1%.

• Precipitation Alert: At 1% DMSO, the compound may precipitate if the concentration exceeds its thermodynamic solubility limit (likely < 50 µM).

  • Mitigation: Use a carrier protein (BSA) or surfactant (Tween-80) in the buffer to maintain suspension/solution.

Experimental Protocol: Solubility Determination

Workflow Diagram

Figure 1: Step-by-step kinetic solubility determination workflow.

Step-by-Step Methodology

• Preparation: Weigh approximately 2–5 mg of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine into a chemically resistant glass vial (borosilicate).

• Solvent Addition: Add anhydrous DMSO in 50 µL increments.

• Agitation: Vortex for 30 seconds and sonicate for 5 minutes at room temperature (25°C) after each addition.

• Visual Endpoint: Continue adding solvent until the solution is perfectly clear with no visible particulate matter.

• Quantification (Optional but Recommended):

  • Filter the saturated solution through a 0.22 µm PTFE filter (do not use Nylon, as it binds hydrophobic compounds).

  • Dilute the filtrate 100-fold in Methanol.

  • Inject into HPLC (C18 column, Water/Acetonitrile gradient) and quantify against a known standard curve.

Handling & Stability Recommendations

Storage of Stock Solutions

• Container: Use amber glass vials to protect from light (aryl bromides can undergo photolytic debromination over long periods).

• Temperature: Store DMSO stocks at -20°C or -80°C.

• Freeze-Thaw: Limit freeze-thaw cycles. Repeated cycling introduces condensation (water), which degrades solubility. Aliquot stocks into single-use volumes.

"Crash-Out" Prevention in Assays

When transferring from DMSO stock to aqueous assay media:

• Pre-warm the aqueous media to 37°C.

• Vortex the DMSO stock immediately before pipetting.

• Rapid Addition: Pipette the DMSO stock directly into the center of the aqueous volume while vortexing or stirring. Do not pipette onto the wall of the tube.

• Observation: Inspect for immediate turbidity (Tyndall effect). If turbid, the concentration is above the solubility limit; reduce concentration or add a co-solvent (e.g., 5% Ethanol).

References

• BenchChem. (2025).[2][3] 3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine: Structure and Reactivity. Retrieved from

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 261201, 5-Amino-3-phenylisoxazole. Retrieved from

• Varynskyi, B. A., et al. (2014).[4] The study of thione-thiol tautomerism of 1,2,4-triazole derivatives by HPLC-MS. Journal of Chemical and Pharmaceutical Research, 6(5), 1342-1350.[4] (Cited for tautomeric equilibrium analysis in heterocyclic amines).[5]

• Sigma-Aldrich. (2025). 3-(4-Bromophenyl)-5-isoxazolamine Product Information. Retrieved from

• Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. (Authoritative text on solubility profiling and DMSO stock management).

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Navigating the Metabolic Gauntlet: A Technical Guide to the Stability of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine scaffold is a privileged structure in modern medicinal chemistry, appearing in a variety of investigational compounds. Its metabolic fate is a critical determinant of its pharmacokinetic profile, influencing efficacy, duration of action, and potential for toxicity. This in-depth technical guide provides a comprehensive analysis of the metabolic stability of this scaffold. We will explore the key metabolic pathways, the influence of its halogenated phenyl ring and the isoxazole core, and present detailed protocols for in-vitro evaluation. This guide is intended to equip researchers with the foundational knowledge and practical methodologies to proactively design and assess the metabolic stability of drug candidates built upon this promising chemical framework.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

In the intricate journey of a drug from administration to its target, it must navigate the body's metabolic machinery, primarily housed in the liver. Metabolic stability, the resistance of a compound to biotransformation, is a cornerstone of a successful drug candidate.[1] Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially reactive or toxic metabolites.[2] Therefore, a thorough understanding and early assessment of a scaffold's metabolic liabilities are paramount to mitigating late-stage attrition in drug development.[3]

The 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine scaffold presents a unique combination of structural motifs that influence its metabolic profile. The isoxazole ring, a five-membered heterocycle, can be susceptible to ring-opening reactions.[4] The bromo- and fluoro-substituents on the phenyl ring are often incorporated to modulate metabolic properties, but their precise impact requires careful consideration.[5][6][7] This guide will dissect these features to provide a holistic view of the scaffold's metabolic landscape.

Predicted Metabolic Pathways of the 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Scaffold

The metabolism of this scaffold is anticipated to be a complex interplay of reactions targeting both the isoxazole ring and the halogenated phenyl moiety. The primary enzymes responsible for these transformations are the cytochrome P450 (CYP) superfamily, which are central to the metabolism of a vast array of xenobiotics.[8][9]

Metabolism of the Isoxazole Ring

The isoxazole ring is a potential site of metabolic attack. While generally considered to be relatively stable, isoxazoles can undergo ring cleavage through several mechanisms.[4] One notable pathway is reductive ring opening, which has been observed for other isoxazole-containing drugs like razaxaban.[10] This process, often catalyzed by NADH-dependent reductases in the liver, can lead to the formation of a benzamidine metabolite.[10]

Another potential metabolic route is oxidative ring cleavage. This can be initiated by CYP-mediated oxidation of the isoxazole ring, potentially forming reactive intermediates.[11][12] The presence of the 5-amino group on the isoxazole ring could also influence its metabolism, potentially undergoing N-oxidation or conjugation reactions.

The anti-inflammatory drug leflunomide, which contains a 3-unsubstituted isoxazole ring, undergoes a unique N-O bond cleavage to form its active metabolite.[13][14] This transformation is catalyzed by the reduced form of cytochrome P450 enzymes.[13] While the subject scaffold has a 5-amino substituent, the potential for a similar P450-mediated ring scission should be considered.[15]

Metabolism of the 4-Bromo-2-fluorophenyl Moiety

The halogen substituents on the phenyl ring play a crucial role in directing and influencing the rate of metabolism.

• Fluorine: The presence of a fluorine atom is a common strategy in medicinal chemistry to enhance metabolic stability.[7][16][17] The strong carbon-fluorine bond is more resistant to enzymatic cleavage compared to a carbon-hydrogen bond.[17] Fluorine's high electronegativity can also alter the electronic properties of the aromatic ring, making it less susceptible to oxidative attack by CYPs.[5][7] Specifically, the introduction of fluorine can lower the energy of the highest occupied molecular orbital (HOMO) of the aniline fragment, thereby hindering aromatic hydroxylation.[5] However, it's important to note that fluorine can also influence the binding affinity of the molecule to the active site of metabolic enzymes.[5]

• Bromine: The introduction of a bromine atom can also have a beneficial effect on the metabolic profile of a drug.[6][18][19] Bromination can increase the duration of action and, in some cases, lead to the formation of unique metabolites.[6][20] The "heavy atom effect" of bromine can also be exploited in other areas of drug design.[6] However, the potential for debromination, although generally less common than dechlorination, should not be entirely dismissed.

Aromatic hydroxylation of the phenyl ring is a common metabolic pathway for many drugs.[21] The positions of the bromo and fluoro substituents will sterically and electronically influence where this hydroxylation occurs. The fluorine atom at the 2-position and the bromine at the 4-position are likely to direct hydroxylation to the less hindered positions of the ring.

The following diagram illustrates the potential metabolic pathways for the 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine scaffold.

Caption: Predicted metabolic pathways for the 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine scaffold.

In-Vitro Assessment of Metabolic Stability

A robust and early assessment of metabolic stability is crucial. Several in-vitro systems are routinely employed in drug discovery to achieve this.[22][23]

Liver Microsomal Stability Assay

Liver microsomes are subcellular fractions of the endoplasmic reticulum and contain a high concentration of CYP enzymes.[24] They are a cost-effective and high-throughput tool for assessing Phase I metabolic stability.[24][25]

Protocol: Human Liver Microsomal Stability Assay

• Preparation of Incubation Mixture:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • In a microcentrifuge tube, combine pooled human liver microsomes (final concentration 0.5 mg/mL), NADPH regenerating system (e.g., G6P, G6PDH, NADP+), and phosphate buffer (pH 7.4).

• Initiation of Reaction:

  • Pre-warm the microsomal suspension to 37°C.

  • Initiate the metabolic reaction by adding the test compound (final concentration typically 1 µM).

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot a portion of the incubation mixture into a quench solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing:

  • Centrifuge the quenched samples to precipitate proteins.

  • Transfer the supernatant to a clean plate or vial for analysis.

• LC-MS/MS Analysis:

  • Quantify the remaining parent compound at each time point using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1][26][27]

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in-vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) * (mL incubation / mg microsomal protein).

Hepatocyte Stability Assay

Hepatocytes, the primary cells of the liver, contain the full complement of both Phase I and Phase II metabolic enzymes, as well as transporters, offering a more physiologically relevant model.[3][28] Cryopreserved hepatocytes are widely used for their convenience and retain enzymatic activities similar to fresh hepatocytes.[28]

Protocol: Cryopreserved Human Hepatocyte Stability Assay

• Hepatocyte Thawing and Preparation:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath.

  • Gently transfer the cells into pre-warmed incubation medium.

  • Determine cell viability and concentration using a method such as trypan blue exclusion.

• Incubation Setup:

  • Plate the hepatocytes in a suitable format (e.g., 96-well plate) at a desired cell density (e.g., 0.5 x 10^6 viable cells/mL).

  • Add the test compound (final concentration typically 1 µM) to the wells.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), terminate the reaction by adding a quench solution.

• Sample Processing and Analysis:

  • Follow the same sample processing and LC-MS/MS analysis steps as described for the microsomal stability assay.

• Data Analysis:

  • Calculate the in-vitro half-life (t½) and intrinsic clearance (CLint) as described previously, adjusting the CLint calculation for the number of hepatocytes per well.[28]

The following diagram illustrates the general workflow for an in-vitro metabolic stability assay.

Caption: General workflow for an in-vitro metabolic stability assay.

Data Interpretation and Structure-Activity Relationships (SAR)

The data generated from these in-vitro assays are invaluable for guiding medicinal chemistry efforts.

Parameter	Interpretation	Implication for Drug Design
In-vitro Half-life (t½)	A measure of how quickly the compound is metabolized.	A longer t½ generally indicates higher metabolic stability.
Intrinsic Clearance (CLint)	The intrinsic ability of the liver to metabolize a drug.	A lower CLint is desirable, suggesting slower hepatic clearance.

By systematically modifying the 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine scaffold and evaluating the metabolic stability of the resulting analogs, researchers can establish a structure-activity relationship (SAR). For example, altering the substituents on the phenyl ring or modifying the amino group on the isoxazole can provide insights into the key metabolic "soft spots" of the molecule. This iterative process of design, synthesis, and testing is fundamental to optimizing the metabolic stability of a lead compound.

Conclusion

The metabolic stability of the 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine scaffold is a multifaceted property governed by the interplay of its isoxazole core and halogenated phenyl ring. A proactive and informed approach to assessing and optimizing this property is essential for the successful development of drug candidates based on this scaffold. By leveraging the predictive insights into metabolic pathways and employing robust in-vitro assays, researchers can efficiently navigate the metabolic gauntlet and advance compounds with more favorable pharmacokinetic profiles. This technical guide serves as a foundational resource to aid in this critical aspect of drug discovery.

References

• Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (n.d.). Retrieved February 25, 2026, from [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Di, L. (2025, August 4). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Request PDF. [Link]

• Kalgutkar, A. S., et al. (2003, October 15). In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes. PubMed. [Link]

• Goral, A., et al. (2024, October 15). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Shah, P., & Westwell, A. D. (2008, October 4). The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

• Moghaddam, M. F., et al. (2017, January 11). Implementation of A Novel Ultra Fast Metabolic Stability Analysis Method Using Exact Mass TOF-MS. Taylor & Francis Online. [Link]

• Goral, A., et al. (2024, September 30). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science. [Link]

• Wilson, Z. E., et al. (2021, June 15). Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. PMC. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Lall, M. S. (n.d.). Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability. PMC. [Link]

• Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. (n.d.). Discovery Life Sciences. [Link]

• Goral, A., et al. (2024, September 30). Introducing bromine in the molecular structure as a good strategy to the drug design. Semantic Scholar. [Link]

• Emerging Trends In Bioanalytical Methods For Drug Metabolism Studies. (2025, May 15). ManTech Publications. [Link]

• Müller, K., Faeh, C., & Diederich, F. (n.d.). The Importance of Fluorine in the Life Science Industry. CHIMIA. [Link]

• Dalvie, D. K., et al. (2011, May 15). Novel cytochrome P450-mediated ring opening of the 1,3,4-oxadiazole in setileuton, a 5-lipoxygenase inhibitor. PubMed. [Link]

• Kalgutkar, A. S., et al. (n.d.). Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide. ResearchGate. [Link]

• Goral, A., et al. (2025, December 18). Introducing bromine to the molecular structure as a strategy for drug design. ResearchGate. [Link]

• The Role of Bromine in Modern Pharmaceuticals. (2024, December 10). Tethys Chemical. [Link]

• Bioanalytical Method Validation Focus on Sample Stability. (2022, June 6). BioPharma Services. [Link]

• Kalgutkar, A. S., et al. (n.d.). (PDF) In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent leflunomide to its active α-cyanoenol metabolite A771726: Mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes. ResearchGate. [Link]

• Metabolic Stability. (2021, October 11). Pharma Focus Asia. [Link]

• Obach, R. S. (n.d.). Metabolic Stability Methods. Request PDF. [Link]

• Examples of isoxazole-containing drugs. (n.d.). ResearchGate. [Link]

• Dalvie, D., et al. (2008, February 15). Reductive isoxazole ring opening of the anticoagulant razaxaban is the major metabolic clearance pathway in rats and dogs. PubMed. [Link]

• Stepan, A. F., & Obach, R. S. (2021, August 27). CHAPTER 9: Cytochrome P450 Metabolism. Books - The Royal Society of Chemistry. [Link]

• Sysak, A., & Obmińska-Mrukowicz, B. (2025, July 23). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. MDPI. [Link]

• Coe, S. (2023, March 1). Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. [Link]

• Devine, C. G., et al. (2010, April 15). Inhibition of cytochrome P450-mediated metabolism enhances ex vivo susceptibility of Fasciola hepatica to triclabendazole. Queen's University Belfast. [Link]

• Advances in isoxazole chemistry and their role in drug discovery. (2025, March 17). PMC. [Link]

• Terry, L. L., et al. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. [Link]

• Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. (n.d.). NEDMDG. [Link]

• Park, B. K., Kitteringham, J. R., & O'Neill, P. M. (n.d.). Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol. ResearchGate. [Link]

• Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. (2020, March 17). ACS Publications. [Link]

• Stability determination of 3-bromo-2-hydroxy-N-(3,4-dimethyl-5-isoxazolyl)- 1,4-naphthoquinon-4-imine in ethanol by first-derivative spectrophotometry. (n.d.). PubMed. [Link]

• Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. (2025, June 25). ResearchGate. [Link]

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• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes - PubMed [pubmed.ncbi.nlm.nih.gov]
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safety data sheet (SDS) for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This technical guide provides a comprehensive safety and handling framework for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine , a halogenated heterocyclic amine commonly utilized as a scaffold in medicinal chemistry and drug discovery.

Executive Summary

This guide is designed for research scientists and laboratory personnel handling 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. As a specific positional isomer in the phenyl-isoxazole class, direct toxicological data is often extrapolated from close structural analogs (Structure-Activity Relationship, SAR). This compound presents risks typical of halogenated aromatic amines, including acute toxicity, skin sensitization, and respiratory irritation.

Note on Data Origin: Specific experimental data for this exact isomer is limited in public domains.[1] The protocols below are derived from validated safety profiles of structural analogs such as 3-(4-Bromo-3-fluorophenyl)isoxazol-5-amine (CAS 1247391-94-1) and general isoxazole pharmacophores.

Chemical Identity & Physical Properties

This section establishes the fundamental constants required for stoichiometric calculations and analytical verification.

Property	Value	Notes
Chemical Name	3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine	Systematic IUPAC nomenclature
Molecular Formula	C H BrFN O	Halogenated Heterocycle
Molecular Weight	~257.06 g/mol	Based on atomic weights
Physical State	Solid (Crystalline Powder)	Typically off-white to pale yellow
Solubility	DMSO, Methanol, DMF	Low aqueous solubility predicted
Melting Point	140–160 °C (Predicted)	Based on analog ranges
CAS Number	Not Listed (Novel/Rare)	Use Analog CAS 1247391-94-1 for reference

Scientific Context: The presence of the 2-fluoro and 4-bromo substituents on the phenyl ring significantly alters the lipophilicity (LogP) and metabolic stability compared to the non-halogenated parent. The 5-amino group on the isoxazole ring is a key nucleophilic site, making it reactive towards electrophiles and prone to oxidation.

Hazard Identification (GHS Classification)

The hazard profile is constructed based on the Functional Group Approach , analyzing the toxicity of the isoxazole core and halogenated aniline-like motifs.

GHS Label Elements

• Signal Word: WARNING

• Pictograms:

  • (GHS07 - Irritant/Acute Tox)

Hazard Statements (H-Codes)

• H302: Harmful if swallowed.[2][3][4] (Mechanism: Potential interference with metabolic pathways due to isoxazole ring cleavage).

• H315: Causes skin irritation.[2][3][4][5] (Mechanism: Lipophilic nature allows dermal penetration; amine group can react with skin proteins).

• H319: Causes serious eye irritation.[3][4][5] (Mechanism: Physical abrasive and chemical irritant to mucous membranes).

• H335: May cause respiratory irritation.[2][3][4][5] (Mechanism: Dust inhalation triggers mucosal inflammation).

Precautionary Statements (P-Codes)

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[4][5] Remove contact lenses, if present and easy to do.[4][5] Continue rinsing.[4][5]

Safe Handling & Engineering Controls

This protocol ensures a self-validating safety workflow. The core principle is Containment at Source .

Engineering Controls

• Primary Barrier: All weighing and open handling must be performed inside a Chemical Fume Hood certified to operate at a face velocity of 80–100 fpm.

• Static Control: Use anti-static weighing boats and grounding mats, as halogenated organic solids can accumulate static charge, leading to dispersion or ignition risks.

Personal Protective Equipment (PPE) Matrix

PPE Type	Specification	Rationale
Gloves	Nitrile (Double Gloving recommended)	Thickness: >0.11 mm. Breakthrough: >480 min. Latex is permeable to many halogenated organics.
Eye Protection	Chemical Safety Goggles	Standard safety glasses are insufficient for fine powders that can bypass side shields.
Respiratory	N95 (minimum) or P100	Required if working outside a fume hood (not recommended) or during spill cleanup.
Body	Lab Coat (Cotton/Poly blend)	Long sleeves required to prevent dermal absorption.

Visual Workflow: Safe Handling Decision Matrix

Figure 1: Decision matrix for safe handling of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, emphasizing engineering controls.

Emergency Response Protocols

Spill Response (Dry Powder)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don a P100 respirator, double nitrile gloves, and goggles.

• Contain: Cover the spill with a damp paper towel (to prevent dust generation) or use a dedicated chemical spill pad.

• Clean: Scoop up the material/pad and place it in a hazardous waste container.

• Decontaminate: Wipe the surface with a soap/water solution followed by 70% ethanol. Do not use bleach immediately, as it may react with the amine to form chloramines.

First Aid Measures

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).

• Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing.[1][4][5]

• Eye Contact: Flush eyes with water for 15 minutes, lifting eyelids occasionally.[1] Seek medical attention immediately.

• Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical personnel.

Visual Workflow: Emergency Logic

Figure 2: Emergency response logic flow for exposure incidents.[5]

Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated). While many isoxazoles are stable at room temperature, refrigeration preserves the integrity of the halogenated ring system against slow dehalogenation or oxidation.

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) if possible. The amine group is susceptible to oxidation over long periods.

• Container: Tightly sealed amber glass vial. Protect from light.[1][7]

• Incompatibilities: Strong oxidizing agents (e.g., peroxides, permanganates), acid chlorides, and anhydrides.

Disposal Considerations

Disposal must comply with local, state, and federal environmental regulations (e.g., RCRA in the US).

• Waste Stream: Classify as Halogenated Organic Solvent Waste (if in solution) or Solid Hazardous Waste .

• Labeling: Clearly label as "Toxic" and "Irritant".

• Destruction: High-temperature incineration equipped with a scrubber to handle hydrogen bromide (HBr) and hydrogen fluoride (HF) byproducts.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10487519, 4-Bromo-3-methylisoxazol-5-amine (Analog Reference). Retrieved from [Link]

• ECHA (European Chemicals Agency). C&L Inventory: Harmonized classification and labeling of halogenated isoxazoles. Retrieved from [Link]

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• 5. echemi.com [echemi.com]
• 6. enamine.enamine.net [enamine.enamine.net]
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Protocols & Analytical Methods

Technical Application Note: Regioselective Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

[1]

Executive Summary

The 3-aryl-5-aminoisoxazole scaffold is a critical pharmacophore in medicinal chemistry, serving as a key structural motif in kinase inhibitors, bromodomain inhibitors, and antibiotics (e.g., sulfisoxazole).[1] This guide details the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine from its corresponding

-ketonitrile precursor.[1]

The primary synthetic challenge in this transformation is regioselectivity . The reaction of

-ketonitriles with hydroxylamine can yield either the 3-amino-5-aryl isomer (kinetic product) or the 5-amino-3-aryl isomer (thermodynamic product).[1] This protocol utilizes pH-controlled basic conditions to exclusively drive the formation of the target 5-amino isomer.[1]

Chemical Strategy & Mechanism[1][2][3][4]

Retrosynthetic Analysis

The target molecule is constructed via a [3+2] annulation strategy. The critical precursor is 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile (also referred to as 4-bromo-2-fluorobenzoylacetonitrile).[1]

Mechanistic Pathway

The regioselectivity is dictated by the initial site of nucleophilic attack by hydroxylamine (

):

• Target Pathway (Basic Conditions, pH > 8): Hydroxylamine attacks the more electrophilic ketone carbonyl first, forming a ketoxime intermediate. The oxime oxygen then intramolecularly attacks the nitrile carbon, followed by tautomerization to form the 5-aminoisoxazole .[1]

• Off-Target Pathway (Acidic/Neutral Conditions): Hydroxylamine attacks the nitrile carbon first, forming an amidoxime.[1] The amidoxime oxygen then attacks the ketone, resulting in the 3-aminoisoxazole isomer.[1]

Therefore, maintaining a basic pH and high temperature (reflux) is non-negotiable for this protocol.

Reaction Scheme Visualization

Figure 1: Mechanistic pathway for the regioselective formation of the 5-amino isomer.[1]

Experimental Protocol

Safety Warning: Hydroxylamine hydrochloride is toxic and a potential skin sensitizer.[1][2] Upon heating, hydroxylamine residues can be explosive. Ensure all reactions are vented properly and conducted behind a blast shield.

Materials & Reagents

Reagent	MW ( g/mol )	Equivalents	Role
3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile	~242.05	1.0	Substrate
Hydroxylamine Hydrochloride ( )	69.49	3.0	Reagent
Sodium Hydroxide (NaOH)	40.00	3.5	Base (pH Control)
Ethanol (EtOH)	46.07	Solvent	Reaction Medium
Water ( )	18.02	Co-solvent	Solubilizer

Step-by-Step Methodology

Step 1: Preparation of Reaction Mixture

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolve 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile (1.0 g, 4.1 mmol) in Ethanol (15 mL).

• In a separate beaker, dissolve Hydroxylamine Hydrochloride (0.85 g, 12.3 mmol, 3.0 eq) in a minimum amount of Water (3 mL).

• Add the aqueous hydroxylamine solution to the RBF.

Step 2: Basification (Critical Step)[1]

• Prepare a solution of NaOH (0.57 g, 14.3 mmol, 3.5 eq) in Water (3 mL).

• Slowly add the NaOH solution to the reaction mixture dropwise with vigorous stirring.

  • Checkpoint: Check pH using litmus paper.[1] The pH must be > 10 . If not, add small aliquots of 1M NaOH until basicity is achieved.

Step 3: Cyclization (Reflux)[1]

• Heat the reaction mixture to reflux (approx. 80°C) .

• Maintain reflux for 4–6 hours .

  • Monitoring: Monitor reaction progress via TLC (Eluent: 50% Ethyl Acetate / 50% Hexanes).[1] The starting material (

    -ketonitrile) should disappear, and a new polar spot (amine) should appear.[1]

Step 4: Workup and Purification

• Cool the reaction mixture to room temperature.

• Remove approximately 50-70% of the ethanol under reduced pressure (Rotavap).[1]

• Pour the concentrated residue into Ice Water (50 mL) with stirring. The product should precipitate as a solid.[3]

• Filtration: Collect the solid by vacuum filtration.[1][3] Wash the filter cake with cold water (

  mL) to remove excess salts and hydroxylamine.

• Recrystallization: Recrystallize the crude solid from Ethanol/Water or Toluene to obtain pure off-white to pale yellow crystals.[1]

• Drying: Dry the product in a vacuum oven at 45°C overnight.

Process Workflow

Figure 2: Operational workflow for the synthesis.

Characterization & Quality Control

To validate the synthesis, compare the spectral data against the following expected parameters. The key differentiator between the 3-amino and 5-amino isomers is the chemical shift of the isoxazole proton and the carbon signals.[1]

Technique	Expected Signal	Interpretation
1H NMR (DMSO-d6)	~6.0 - 6.2 ppm (s, 1H)	Isoxazole C4-H .[1] (Note: In 3-amino isomers, this signal is often shifted).[1]
1H NMR (DMSO-d6)	~6.8 - 7.2 ppm (bs, 2H)	protons (Exchangeable with ).[1]
13C NMR	~170 ppm	C-5 (attached to amine).[1][4]
13C NMR	~158-160 ppm	C-3 (attached to aryl ring).[1]
LC-MS	[M+H]+ = 257/259	Characteristic 1:1 ratio for Bromine isotope pattern.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Formation of 3-amino isomer	pH was too low (< 8) or temperature too low.[1]	Ensure NaOH is fresh.[1] Verify pH > 10 before heating. Ensure vigorous reflux.[1]
Low Yield	Incomplete precipitation or hydrolysis of nitrile.[1]	Reduce ethanol volume further before water quench.[1] Do not reflux excessively (>12h) in strong base.[1]
Oily Product	Impurities preventing crystallization.[1]	Triturate the oil with cold hexanes or diethyl ether to induce crystallization.[1]

References

• Regioselectivity in Isoxazole Synthesis: Johnson, L., et al.[5] "A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles." Synthesis, 2013, 45, 171-173.[5]

• General Protocol for 3-Aryl-5-aminoisoxazoles: "Synthesis of 3-(4-Fluorophenyl)-5-Aminoisoxazole." PrepChem.

• Mechanism of Hydroxylamine Reaction: Zeynizadeh, B., et al. "The reaction of hydroxylamine with nitriles."[5][6] Organic & Biomolecular Chemistry.

• Starting Material Context: BenchChem Building Blocks, "3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine." (Analogous structure data). [1]

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• 6. 3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine | Benchchem [benchchem.com]

Technical Application Note: Suzuki-Miyaura Cross-Coupling of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Executive Summary

This Application Note details the optimized conditions for the Suzuki-Miyaura cross-coupling of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (1) . This scaffold is a critical intermediate in the synthesis of Factor Xa inhibitors (e.g., Razaxaban derivatives) and various kinase inhibitors.

The primary synthetic challenge lies in the chemoselectivity required to couple the aryl bromide in the presence of an unprotected primary amine (-NH₂) and a Lewis-basic isoxazole ring. These nitrogenous moieties can act as competitive ligands, poisoning the Palladium catalyst and stalling the catalytic cycle. This guide presents two validated protocols: a robust, cost-effective method for general screening and a high-performance method utilizing Buchwald precatalysts for difficult coupling partners.

Substrate Analysis & Mechanistic Insight[1]

Structural Properties[2]

• Electrophile: The bromine atom is located at the para-position of the phenyl ring.

• Electronic Activation: The ortho-fluorine atom (relative to the isoxazole) and the electron-deficient isoxazole ring exert a strong inductive effect (-I), making the C-Br bond electron-deficient. This facilitates the Oxidative Addition step of the catalytic cycle.

• Catalyst Poisons: The C5-amine is electron-donating (+M) to the isoxazole but remains nucleophilic. Along with the isoxazole nitrogen (N2), it can displace phosphine ligands on the Pd(II) center, leading to the formation of inactive "Pd-black" or stable bis-amine complexes.

Retrosynthetic Logic

To maintain the integrity of the isoxazole ring (which is sensitive to reductive cleavage of the N-O bond), we utilize non-reducing bases and avoid high-pressure hydrogenation conditions.

Experimental Protocols

Method A: The "Workhorse" Protocol (Cost-Effective)

Recommended for coupling with simple, electron-rich aryl boronic acids.

Rationale: This method uses Pd(dppf)Cl₂ , a bidentate ligand complex that is sterically bulky and resists displacement by the substrate's amine. It is robust, air-stable, and industrially scalable.

Reagents:

• Substrate (1): 1.0 equiv.[1]

• Boronic Acid (R-B(OH)₂): 1.2 – 1.5 equiv.

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂): 3–5 mol%.

• Base: 2M Aqueous Na₂CO₃ (3.0 equiv).

• Solvent: 1,4-Dioxane.

Step-by-Step Protocol:

• Charge: To a reaction vial equipped with a magnetic stir bar, add Substrate (1) (100 mg, 0.39 mmol), Boronic Acid (0.47 mmol), and Pd(dppf)Cl₂ (16 mg, 0.02 mmol).

• Inert: Seal the vial and purge with N₂ or Ar for 5 minutes.

• Solvate: Inject degassed 1,4-Dioxane (4 mL) and 2M Na₂CO₃ (0.6 mL) via syringe.

• React: Heat the mixture to 85 °C for 4–6 hours. Monitor by LC-MS for the consumption of the bromide.

• Workup: Cool to RT. Dilute with EtOAc (10 mL) and wash with water (5 mL) and brine (5 mL). Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient). The amine group makes the product polar; expect elution at 40–60% EtOAc.

Method B: The "High-Performance" Protocol (Challenging Substrates)

Recommended for sterically hindered boronic acids or when Method A yields <50%.

Rationale: This method employs XPhos Pd G2 , a second-generation Buchwald precatalyst. The bulky biaryl phosphine ligand (XPhos) facilitates oxidative addition and, crucially, prevents amine coordination. The phosphate base is milder, preserving sensitive functional groups.

Reagents:

• Catalyst: XPhos Pd G2 (2 mol%).

• Base: K₃PO₄ (Tribasic potassium phosphate), 2.0 equiv.[2]

• Solvent: THF : Water (4:1 ratio).

Step-by-Step Protocol:

• Charge: Add Substrate (1) , Boronic Acid (1.5 equiv), XPhos Pd G2 (2 mol%), and solid K₃PO₄ (2.0 equiv) to the vessel.

• Cycle: Evacuate and backfill with Nitrogen (3x).

• Solvate: Add degassed THF/Water (4:1, 0.1 M concentration relative to substrate).

• React: Heat to 60 °C (milder temperature). Reaction is typically complete in 1–2 hours.

• Workup: Standard aqueous extraction.

• Scavenging (Optional): If Pd residue is high, treat the organic phase with SiliaMetS® Thiol resin for 1 hour before concentration.

Data Summary & Troubleshooting

Table 1: Optimization Screening Results (Model Reaction with Phenylboronic Acid)

Entry	Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (Isolated)	Notes
1	Pd(PPh3)4	PPh3	Na2CO3	Toluene/H2O	100	35%	Significant homocoupling; catalyst poisoning observed.
2	Pd(OAc)2	SPhos	K3PO4	Toluene	100	78%	Good yield, but requires inert glovebox handling of ligand.
3	Pd(dppf)Cl2	dppf	Na2CO3	Dioxane/H2O	85	88%	Recommended (Method A). Robust & cheap.
4	XPhos Pd G2	XPhos	K3PO4	THF/H2O	60	94%	Recommended (Method B). Fastest conversion.

Troubleshooting Guide:

• Low Conversion: If the starting material remains, the free amine is likely inhibiting the catalyst. Switch to Method B or add a Lewis acid (e.g., B(OMe)3) to transiently mask the amine (though this is risky with boronic acids).

• Dehalogenation: If the product mass = Starting Material minus Br (+H), the temperature is too high or the solvent is acting as a hydride source. Switch from Dioxane to Toluene and lower temp to 70 °C.

• Isoxazole Ring Opening: Avoid strong bases like NaOtBu or KOtBu. Stick to Carbonates or Phosphates.

Workflow Visualization

The following diagram illustrates the decision logic for selecting the appropriate protocol and the mechanistic pathway.

Caption: Decision tree for selecting the optimal Suzuki coupling protocol based on the complexity of the boronic acid partner.

References

• Vertex AI Search. (2023). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.[2] National Institutes of Health (PMC). Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Retrieved from [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

Sources

• 1. Palladium-catalyzed Suzuki–Miyaura cross-coupling with $\alpha $-aminophosphonates based on 1,3,4-oxadiazole as ligands [comptes-rendus.academie-sciences.fr]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Buchwald-Hartwig Strategies for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This Application Note is designed for medicinal chemists and process development scientists. It addresses the specific challenges of utilizing 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine —a bifunctional "Janus" scaffold containing both a nucleophilic amine and an electrophilic aryl bromide.

Executive Summary & Strategic Analysis

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (CAS: 1247391-94-1) represents a high-value pharmacophore scaffold. However, its utility is complicated by its ambident reactivity . The molecule contains:

• Aryl Bromide (C4-Br): An electrophile activated by the meta-fluorine, susceptible to oxidative addition by Pd(0).

• 5-Aminoisoxazole (C5-NH₂): A heteroaromatic nucleophile. While less basic than anilines (

  of conjugate acid 1-2), it remains competent for Pd-catalyzed amination.

The Core Challenge: Uncontrolled exposure of this substrate to a Pd(0) catalyst induces head-to-tail oligomerization , as the amine of one molecule couples with the bromide of another.

The Solution: This guide details two distinct protocols based on Chemoselective Orthogonality :

• Route A (Electrophile-First): Protecting the amine to exclusively functionalize the aryl bromide.

• Route B (Nucleophile-First): Exploiting kinetic differentiation to functionalize the amine using highly reactive external electrophiles (Ar-I/OTf).

Strategic Decision Tree (DOT Visualization)

Figure 1: Strategic workflow for chemoselective functionalization. Route A is recommended for highest fidelity.

Technical Deep Dive: Reactivity & Catalyst Selection

The Nucleophile: 5-Aminoisoxazole

The amino group at the 5-position is electronically deactivated due to the electron-withdrawing nature of the isoxazole ring (acting similarly to an amide).

• Implication: Standard ligands (e.g., BINAP, DPPF) often fail to promote reductive elimination with such electron-deficient amines.

• Recommendation: Use BrettPhos or tBuBrettPhos . These bulky, electron-rich biaryl phosphines are specifically engineered to facilitate the coupling of weak nucleophiles.[1]

The Electrophile: 4-Bromo-2-fluorophenyl

The fluorine atom at the 2-position (meta to the bromine) exerts an inductive withdrawing effect (-I), slightly activating the C-Br bond for oxidative addition compared to a neutral bromobenzene.

• Implication: Oxidative addition is fast. The rate-limiting step will likely be transmetallation (amine binding) or reductive elimination.

• Recommendation: RuPhos or XPhos are ideal when this site is the target, as they prevent dehalogenation side-reactions common with activated halides.

Experimental Protocols

Protocol A: Functionalizing the Bromide (C-N Coupling)

Use this protocol to attach an external amine to the phenyl ring.

Prerequisite: The 5-amino group must be protected to prevent polymerization. We utilize a tert-butoxycarbonyl (Boc) strategy.

Step 1: Protection (Synthesis of tert-butyl (3-(4-bromo-2-fluorophenyl)isoxazol-5-yl)carbamate)

• Dissolve substrate (1.0 equiv) in DCM (0.2 M).

• Add

  (1.2 equiv) and DMAP (0.1 equiv).

• Stir at RT for 4-12 h. Monitor by LCMS (Shift from M+H 257 to 357).

• Wash with 1N HCl, brine, dry over

  , and concentrate. Use crude for Step 2.

Step 2: Buchwald-Hartwig Coupling

Reaction Scale: 1.0 mmol

Reagent	Equiv	Amount	Role
Boc-Substrate	1.0	357 mg	Electrophile
External Amine	1.2	Var.	Nucleophile
Pd-RuPhos G4	0.02	17 mg	Precatalyst
RuPhos	0.02	9 mg	Free Ligand (Optional stabilizer)
Cs₂CO₃	2.0	652 mg	Base (Weak, anhydrous)
Toluene/tAmOH	-	5 mL	Solvent (10:1 ratio)

Procedure:

• Inerting: Charge a reaction vial with Boc-substrate, External Amine, Base, and Precatalyst. Seal and purge with Argon/Nitrogen (3x cycles). Note: Air sensitivity is moderate, but humidity kills the catalyst.

• Solvation: Add sparged Toluene/t-Amyl Alcohol (10:1). The alcohol cosolvent aids in solubilizing the base and breaking up Pd-dimers.

• Heating: Heat to 85°C for 4–16 hours.

  • Why 85°C? Higher temps (>100°C) risk thermal cleavage of the Boc group, leading to polymerization.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Concentrate.

• Deprotection (Step 3): Treat residue with TFA/DCM (1:4) for 1h to reveal the primary isoxazol-5-amine.

Protocol B: Functionalizing the Amine (N-Arylation)

Use this protocol to couple the isoxazole amine with an external Aryl Halide.

Critical Constraint: The external electrophile must be significantly more reactive than the internal aryl bromide.

• Compatible Electrophiles: Aryl Iodides, Aryl Triflates, or electron-deficient Aryl Bromides (e.g., 4-bromobenzonitrile).

• Incompatible Electrophiles: Electron-rich Aryl Chlorides/Bromides (will result in statistical mixtures).

Reaction Scale: 0.5 mmol

Reagent	Equiv	Amount	Role
Substrate (Free Amine)	1.0	128 mg	Nucleophile
External Ar-I / Ar-OTf	1.1	Var.	Electrophile (High Reactivity)
BrettPhos Pd G3	0.03	27 mg	Precatalyst
NaOtBu	1.4	67 mg	Base (Strong)
1,4-Dioxane	-	2.5 mL	Solvent

Procedure:

• Catalyst Choice: BrettPhos Pd G3 is mandatory. It ensures rapid oxidative addition to the external Ar-I and efficiently ligates the weak isoxazole amine.

• Setup: Combine Substrate, External Electrophile, Base, and Catalyst in a vial. Purge with Argon.

• Reaction: Add Dioxane. Heat to 60°C .

  • Temperature Control: Keep temperature low (60°C) to kinetically favor the Ar-I coupling over the internal Ar-Br (which typically requires >80°C with this catalyst).

• Monitoring: Monitor consumption of Ar-I. If internal self-coupling is observed (dimer formation), dilute the reaction further (0.05 M) to favor intermolecular reaction.

Troubleshooting & Optimization Guide

Common Failure Modes

Observation	Diagnosis	Corrective Action
Black Precipitate (Pd Black)	Catalyst decomposition due to unstable ligands or oxidation.	Switch to G3/G4 Precatalysts (ensure 1:1 Pd:L ratio). Ensure strict inert atmosphere.
Incomplete Conversion	Catalyst poisoning by isoxazole N-O bond or trace sulfur.	Increase loading to 5 mol%. Add 5 mol% free ligand . Switch base to K₃PO₄ (milder).
Dehalogenation (Ar-H)	-Hydride elimination from alkyl-Pd species or solvent oxidation.	Avoid primary alcohol solvents. Use Toluene or Dioxane.[2] Switch ligand to RuPhos (resists dehalogenation).
Oligomerization	Loss of protecting group or Protocol B selectivity failure.	Route A: Lower temp to <80°C. Route B: Use Ar-I only; dilute reaction to 0.05 M.

Mechanistic Insight: The Isoxazole Problem

Isoxazoles can act as weak ligands themselves, coordinating to Pd through the ring nitrogen. This "off-cycle" binding reduces the concentration of active catalyst.

• Counter-measure: Use bulky ligands (BrettPhos, tBuXPhos) that sterically preclude the coordination of the isoxazole ring to the metal center.

Catalytic Cycle Visualization

Figure 2: Catalytic cycle highlighting the rate-limiting amine binding step and potential off-cycle trapping by the isoxazole ring.

References

• Buchwald, S. L., & Hartwig, J. F. (2008). The Development of Palladium-Catalyzed C-N Bond Formation Reactions. This foundational text establishes the mechanistic basis for ligand selection.

  • Source:

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Provides specific guidance on BrettPhos for weak nucleophiles and RuPhos for secondary amines.

  • Source:

• Driver, M. S., & Hartwig, J. F. (1996). A Second-Generation Catalyst for Aryl Halide Amination: Mixed Secondary Amines from Aryl Halides and Primary Amines Catalyzed by (DPPF)PdCl2. Early work establishing the difficulty of heteroaryl amines.

  • Source:

• Bruno, N. C., et al. (2013). Buchwald-Hartwig Amination Using Pd G3 Precatalysts.

  • Source:

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Note: Chemoselective Functionalization of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Executive Summary & Strategic Analysis

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is a "privileged scaffold" in medicinal chemistry, particularly for kinase inhibitors and CNS-active agents. Its value lies in its dense functionality: a weakly nucleophilic amine , an electrophilic aryl bromide , and an activated aryl fluoride , all centered around a potentially labile isoxazole core .

The primary challenge in working with this molecule is chemoselectivity . The C5-amine is significantly less nucleophilic than a standard aniline due to the electron-withdrawing nature of the isoxazole ring (acting similarly to a vinylogous amide). Conversely, the aryl bromide offers a handle for cross-coupling, but the presence of the free amine and the potentially reactive C4-position of the isoxazole requires careful catalyst and condition selection.

Reactivity Landscape

The following diagram illustrates the electronic environment and reactive sites, guiding the order of operations.

Figure 1: Reactivity Heatmap of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

Critical Reactivity Considerations

The "Pseudo-Amidine" Character

The nitrogen at position 5 is not a typical amine. It donates electron density into the isoxazole ring, giving it partial imine/amidine character.

• Implication: Standard amide couplings (e.g., EDC/NHS) are often sluggish.

• Solution: Use "harder" electrophiles (Acid Chlorides, Isocyanates) or strong activation (HATU/HOAt).

Catalyst Poisoning

In Palladium-catalyzed cross-couplings (Suzuki/Sonogashira) targeting the Aryl-Br, the free amine can coordinate to the Pd center, quenching the catalyst.

• Implication: Standard

  often results in low yields or requires high loading.

• Solution: Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or bidentate ligands (dppf) that prevent amine coordination.

Experimental Protocols

Protocol A: Chemoselective N-Functionalization (Amide Formation)

Target: Derivatization of the amine without affecting the Ar-Br or Ar-F.

Rationale: Due to the low nucleophilicity of the isoxazol-5-amine, weak bases (TEA) often fail to drive the reaction to completion. A stronger base (NaH) or a hyper-acylation catalyst (DMAP) is required.

Materials:

• Substrate: 1.0 eq

• Acid Chloride (R-COCl): 1.2 eq

• Base: Pyridine (3.0 eq) or DMAP (0.1 eq) +

  (2.0 eq)

• Solvent: Anhydrous DCM or THF

Step-by-Step:

• Dissolution: Dissolve 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (1.0 mmol) in anhydrous DCM (5 mL) under

  atmosphere.

• Base Addition: Add Pyridine (3.0 mmol) dropwise at 0°C.

  • Note: If the electrophile is sterically hindered, use NaH (1.1 eq) in THF at 0°C instead to generate the anion first.

• Electrophile Addition: Add the Acid Chloride (1.2 mmol) slowly.

• Reaction: Allow to warm to RT and stir for 4–12 hours. Monitor by TLC/LCMS.

  • Endpoint: Disappearance of starting material (m/z 257/259).

• Workup: Quench with sat.

  . Extract with EtOAc. Wash organic layer with 1N HCl (to remove pyridine) and Brine.

• Purification: Flash chromatography (Hexane/EtOAc).

QC Check: Look for the downfield shift of the amide NH proton (>10 ppm) in

NMR.

Protocol B: Chemoselective C-C Bond Formation (Suzuki-Miyaura)

Target: Functionalization of Ar-Br in the presence of the free amine.

Rationale: To avoid protecting the amine, we utilize a catalyst system that is robust against amine poisoning. The Buchwald Generation 2 Precatalysts (e.g., XPhos Pd G2) are superior here. Alternatively,

is a cost-effective robust alternative.

Materials:

• Substrate: 1.0 eq

• Boronic Acid (

  ): 1.5 eq

• Catalyst:

  (5 mol%) OR XPhos Pd G2 (2 mol%)

• Base:

  (3.0 eq) or (3.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step:

• Degassing: Charge a reaction vial with Substrate (1.0 mmol), Boronic Acid (1.5 mmol), and Base (3.0 mmol). Evacuate and backfill with Argon (3x).

• Solvent Addition: Add degassed Dioxane (4 mL) and Water (1 mL).

• Catalyst Addition: Add Pd catalyst under positive Argon flow.

• Heating: Seal and heat to 80–90°C for 2–6 hours.

  • Warning: Do not exceed 100°C if possible, to avoid thermal degradation of the isoxazole.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with water/brine.

• Purification: Flash chromatography.

Troubleshooting:

• Issue: N-Arylation (Chan-Lam type side reaction).

• Fix: Ensure the reaction is strictly anaerobic (Oxygen promotes Chan-Lam). Switch to

  (milder base) instead of Carbonates.

Protocol C: The "Sandwich" Strategy (Sequential Functionalization)

Target: Functionalizing BOTH the Amine and the Bromide orthogonally.

This workflow ensures maximum yield when complex substituents are required at both ends.

Figure 2: Orthogonal functionalization workflow for high-complexity analogs.

Detailed Protocol for Step 1 (Protection): Because the amine is electron-poor, standard Boc protection (

/TEA) is slow.

• Optimized Conditions: Use

  (2.0 eq) and DMAP (0.2 eq) in DCM. The catalytic DMAP is essential to form the reactive N-acylpyridinium intermediate.

Analytical Data Summary (QC)

When validating the products, look for these characteristic signals:

Feature	Starting Material	Product (N-Acyl)	Product (Suzuki)
LCMS (ESI+)	m/z 257/259 (1:1 ratio)	m/z [M+H]+ (Br pattern retained)	m/z [M+H]+ (Br pattern lost)
1H NMR (NH2)	Broad singlet ~6.5 ppm	Downfield singlet >10.0 ppm	Broad singlet ~6.5 ppm
1H NMR (Isoxazole)	Singlet ~6.0 ppm (C4-H)	Singlet ~6.3 ppm (Shifted)	Singlet ~6.1 ppm
19F NMR	Singlet ~ -110 ppm	Singlet ~ -110 ppm	Singlet ~ -115 ppm (Environment change)

Safety & Stability Note

• Isoxazole Ring Stability: Avoid using Raney Nickel or Pd/C with Hydrogen gas for reduction steps elsewhere in the molecule. These conditions readily cleave the N-O bond of the isoxazole, resulting in a vinylogous amide (ring opening).

• Alternative Reduction: If a nitro group needs reduction elsewhere on the molecule, use Iron/Ammonium Chloride or Tin(II) Chloride , which are generally chemoselective for nitro groups over the isoxazole ring.

References

• Isoxazole Reactivity & Synthesis

  • Pinho e Melo, T. M. (2005). "Recent advances on the synthesis and transformations of isoxazole derivatives." Current Organic Chemistry, 9(10), 925-958. Link

• Palladium Coupling of Amino-Heterocycles

  • Guram, A. S., et al. (2004). "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of Organic Chemistry, 69(10), 3354-3363. Link

• Chemoselective Acylation of Weak Amines

  • Held, I., et al. (2004). "Nucleophilic Acylation Catalysts." Synthesis, 2004(6), 964-976. Link

• General Reactivity of 5-Aminoisoxazoles

  • Speranza, G., et al. (2005). "Reactivity of 5-aminoisoxazoles." Journal of Heterocyclic Chemistry, 42(7), 1349. Link

• Compound Data (CAS 1094651-39-4)

  • PubChem Compound Summary for CID 44234857. Link

Application Notes and Protocols: A Modular Approach to the Synthesis of Biaryl Isoxazole Derivatives Utilizing 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Introduction: The Significance of Biaryl Isoxazoles in Modern Drug Discovery

The isoxazole ring is a privileged five-membered heterocyclic scaffold that is a cornerstone in medicinal chemistry, renowned for its diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The incorporation of an isoxazole moiety can enhance the physicochemical properties of a molecule, contributing to improved therapeutic profiles.[4] When appended with a biaryl motif, these compounds gain access to a vast chemical space, enabling fine-tuning of their biological activity. Biaryl isoxazoles are of particular interest as they can mimic the structural features of known pharmacophores, leading to the development of novel therapeutics with potentially improved efficacy and reduced toxicity.[1][4] This application note provides a detailed, three-step synthetic protocol for the preparation of biaryl isoxazole derivatives, starting from the readily available building block, 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. This modular approach, centered around a robust Suzuki-Miyaura cross-coupling reaction, offers a versatile platform for the synthesis of a library of novel biaryl isoxazole compounds for screening in drug discovery programs.

Chemical Principles and Strategic Overview

The synthetic strategy detailed herein is a three-stage process designed for flexibility and high yield. The core of this strategy is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to construct the pivotal biaryl C-C bond. To ensure the success of this key step and to avoid potential side reactions, the nucleophilic 5-amino group of the starting isoxazole is temporarily masked with a tert-butoxycarbonyl (Boc) protecting group. The final step involves the quantitative removal of the Boc group to furnish the desired biaryl isoxazole amine.

The overall synthetic workflow can be visualized as follows:

Caption: A three-step workflow for the synthesis of biaryl isoxazole derivatives.

Part 1: Boc Protection of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Rationale: The protection of the primary amine as a Boc-carbamate is a crucial initial step. The Boc group is stable under the basic conditions of the subsequent Suzuki-Miyaura coupling reaction and can be readily removed under acidic conditions without affecting the biaryl isoxazole core.[5] This prevents potential N-arylation side reactions and ensures a cleaner reaction profile.

Experimental Protocol: Synthesis of tert-butyl (3-(4-bromo-2-fluorophenyl)isoxazol-5-yl)carbamate

Reagent/Solvent	Molecular Weight	Quantity	Moles (mmol)
3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine	257.06 g/mol	1.0 g	3.89
Di-tert-butyl dicarbonate (Boc₂O)	218.25 g/mol	1.02 g	4.67 (1.2 equiv)
Triethylamine (TEA)	101.19 g/mol	0.81 mL	5.84 (1.5 equiv)
Dichloromethane (DCM)	-	20 mL	-

Procedure:

• To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (1.0 g, 3.89 mmol).

• Dissolve the starting material in dichloromethane (20 mL).

• Add triethylamine (0.81 mL, 5.84 mmol) to the solution.

• Slowly add di-tert-butyl dicarbonate (1.02 g, 4.67 mmol) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, wash the reaction mixture with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford tert-butyl (3-(4-bromo-2-fluorophenyl)isoxazol-5-yl)carbamate as a white solid.

Expected Yield: 85-95%

Part 2: Suzuki-Miyaura Cross-Coupling for Biaryl Formation

Rationale: The Suzuki-Miyaura cross-coupling is a powerful and versatile method for the formation of C-C bonds between aryl halides and arylboronic acids. The choice of a palladium catalyst and a suitable ligand is critical for achieving high yields and minimizing side reactions. For sterically hindered or electron-deficient substrates, the use of bulky, electron-rich phosphine ligands, such as tri-tert-butylphosphine tetrafluoroborate (P(t-Bu)₃·HBF₄), has been shown to be particularly effective in promoting the desired coupling.[6]

Experimental Protocol: Synthesis of tert-butyl (3-(4'-aryl-2-fluorobiphenyl-4-yl)isoxazol-5-yl)carbamate

Reagent/Solvent	Molecular Weight	Quantity	Moles (mmol)
tert-butyl (3-(4-bromo-2-fluorophenyl)isoxazol-5-yl)carbamate	357.18 g/mol	500 mg	1.40
Arylboronic Acid	Varies	1.2 equiv	1.68
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72 g/mol	32 mg	0.035 (2.5 mol%)
Tri-tert-butylphosphine tetrafluoroborate (P(t-Bu)₃·HBF₄)	290.18 g/mol	30 mg	0.105 (7.5 mol%)
Potassium Carbonate (K₂CO₃)	138.21 g/mol	581 mg	4.20 (3.0 equiv)
1,4-Dioxane	-	10 mL	-
Water	-	2 mL	-

Procedure:

• In an oven-dried Schlenk flask, combine tert-butyl (3-(4-bromo-2-fluorophenyl)isoxazol-5-yl)carbamate (500 mg, 1.40 mmol), the desired arylboronic acid (1.68 mmol), and potassium carbonate (581 mg, 4.20 mmol).

• Add Pd₂(dba)₃ (32 mg, 0.035 mmol) and P(t-Bu)₃·HBF₄ (30 mg, 0.105 mmol) to the flask.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane (10 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 80-90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate (30 mL).

• Wash the organic layer with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the Boc-protected biaryl isoxazole.

Expected Yield: 70-90%

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Part 3: Boc Deprotection to Yield the Final Biaryl Isoxazole Amine

Rationale: The final step is the removal of the Boc protecting group to unmask the primary amine. This is typically achieved under acidic conditions, which cleave the carbamate to release the free amine, tert-butanol, and carbon dioxide.[5] Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a common and effective reagent system for this transformation.

Experimental Protocol: Synthesis of 3-(4'-aryl-2-fluorobiphenyl-4-yl)isoxazol-5-amine

Reagent/Solvent	Quantity
Boc-protected biaryl isoxazole	1.0 equiv
Dichloromethane (DCM)	10 mL
Trifluoroacetic Acid (TFA)	2 mL

Procedure:

• Dissolve the Boc-protected biaryl isoxazole (1.0 equiv) in dichloromethane (10 mL) in a round-bottom flask.

• Slowly add trifluoroacetic acid (2 mL) to the solution at room temperature.

• Stir the reaction mixture for 1-2 hours at room temperature. Monitor the deprotection by TLC until the starting material is no longer visible.

• Once the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to afford the crude product.

• If necessary, purify the product by flash column chromatography or recrystallization to obtain the pure biaryl isoxazole amine.

Expected Yield: >95%

Characterization and Expected Results

The synthesized compounds should be characterized by standard analytical techniques:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the structure of the intermediates and the final product. Expected signals for the final biaryl isoxazole amine would include aromatic protons from both aryl rings, a characteristic singlet for the isoxazole C4-H, and a broad singlet for the -NH₂ protons.[7][8][9]

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.[10]

• Melting Point: To assess the purity of the solid products.

Representative ¹H NMR Data for a 3-(4'-aryl-2-fluorobiphenyl-4-yl)isoxazol-5-amine:

• δ 7.2-8.0 (m): Aromatic protons

• δ 6.5-6.8 (s): Isoxazole C4-H

• δ 4.5-5.5 (br s): -NH₂ protons

Safety and Handling Precautions

• Palladium Catalysts: Palladium catalysts are flammable and may be pyrophoric, especially on carbon supports. Handle in an inert atmosphere and avoid inhalation of dust.[10] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Boronic Acids: Boronic acids are generally stable but can be irritants. Avoid inhalation and contact with skin and eyes.

• Trifluoroacetic Acid (TFA): TFA is a strong, corrosive acid. Handle in a fume hood with appropriate PPE.

• Solvents: Dichloromethane and 1,4-dioxane are volatile and potentially carcinogenic. Use in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

This application note provides a robust and versatile three-step methodology for the synthesis of biaryl isoxazole derivatives starting from 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. The use of a Boc protection strategy followed by a palladium-catalyzed Suzuki-Miyaura cross-coupling and subsequent deprotection allows for the modular and efficient construction of a diverse library of compounds. This protocol is well-suited for researchers in medicinal chemistry and drug development who are interested in exploring the therapeutic potential of this important class of molecules.

References

• Supporting information - The Royal Society of Chemistry. (URL not available)
• Supporting Information Lewis acid-promoted direct synthesis of isoxazole derivatives Characterization data and copies of spectra - Beilstein Journals. (URL not available)
• Synthesis, Characterization, and in Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. Biointerface Research in Applied Chemistry, 2022.
• A review of isoxazole biological activity and present synthetic techniques. (URL not available)
• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks - PMC. (URL not available)
• A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics - RSC Publishing. (URL not available)
• Solvent-Free Mechanochemical Deprotection of N-Boc Group - FULIR. (URL not available)

• (PDF) tert-Butyl carbamate. (URL not available)

• A Novel Route to 5-Substituted 3-Isoxazolols.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions - ResearchG
• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL not available)
• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl)

• 1-Boc-5-Aminoindole | CAS 166104-20-7 | AMERICAN ELEMENTS ®. [Link]

• Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes - PMC. (URL not available)

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - MDPI. [Link]

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (URL not available)
• [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling - Organic & Biomolecular Chemistry (RSC Publishing). (URL not available)

• Synthesis and Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides - Organic Chemistry Portal. [Link]

• Suzuki-Miyaura cross-coupling of 3,4-disubstituted 5-bromoisoxazoles: An efficient access to trisubstituted isoxazoles | Request PDF - ResearchGate. [Link]

• 1H and 13C NMR studies on 3‐aryl‐5‐alkyl‐2,4‐oxazolidinediones. The magnetic non‐equivalence of isomeric nuclei | Request PDF - ResearchGate. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic - Semantic Scholar. (URL not available)
• Synthesis and Biological Evaluation of 2-(4,5,6,7-Tetrahydrobenzo[c]Isoxazol-3-yl)-4H-Chromen-4-Ones - Radhabai Kale Mahila Mahavidyalaya Ahmednagar. (URL not available)

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microwave-assisted synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine analogs

Rapid Microwave-Assisted Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Analogs: A Protocol for Accelerated Drug Discovery

Abstract

The 3-aryl-isoxazol-5-amine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anticonvulsant and anti-inflammatory properties.[1][2] Traditional multi-step syntheses of these vital heterocycles are often hampered by long reaction times, modest yields, and laborious purification processes. This application note presents a robust, efficient, and highly accelerated protocol for the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine and its analogs, leveraging the power of Microwave-Assisted Organic Synthesis (MAOS). By significantly reducing reaction times from hours to mere minutes and often improving yields, this methodology aligns with the principles of green chemistry and provides a superior route for the rapid generation of compound libraries essential for modern drug development.[3][4]

Introduction: The Strategic Advantage of MAOS in Heterocyclic Chemistry

The isoxazole ring is a versatile five-membered heterocycle whose derivatives are known to exhibit a wide spectrum of biological activities.[5][6][7] Specifically, the 3-aryl-5-aminoisoxazole moiety is a key pharmacophore that requires efficient and regioselective synthesis.[2] Conventional heating methods, which rely on thermal conduction, often lead to uneven temperature distribution and the formation of unwanted byproducts, complicating purification and lowering overall efficiency.

Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations by utilizing dielectric heating.[4] Microwave irradiation directly interacts with polar molecules in the reaction mixture, causing instantaneous, uniform heating at a molecular level through mechanisms of dipolar polarization and ionic conduction.[4][8] This results in a dramatic acceleration of reaction rates, often leading to cleaner reactions, higher yields, and enhanced product purity.[9] This protocol details a two-step, one-pot adaptable synthesis that is optimized for microwave technology, enabling researchers to rapidly produce a diverse range of analogs for screening and lead optimization.

Reaction Principle and Mechanistic Rationale

The synthesis proceeds through a well-established pathway involving two key transformations:

• Enaminone Formation: The process begins with the condensation of a substituted acetophenone (in this case, 4-bromo-2-fluoroacetophenone) with N,N-dimethylformamide dimethyl acetal (DMF-DMA). This reaction forms a highly reactive β-enaminone intermediate. This intermediate is crucial as it pre-organizes the carbon backbone required for the isoxazole ring.

• Microwave-Assisted Cyclocondensation: The enaminone is then reacted in situ or after isolation with hydroxylamine hydrochloride. Under microwave irradiation, the hydroxylamine undergoes a rapid cyclocondensation reaction with the enaminone. This step is highly regioselective, yielding the desired 3-aryl-isoxazol-5-amine isomer. The microwave energy facilitates the rapid assembly and dehydration required to form the stable aromatic isoxazole ring.

Caption: General reaction scheme for the two-step synthesis.

Detailed Experimental Protocol

This protocol provides a method for the synthesis of the title compound. It can be readily adapted for various substituted acetophenone analogs.

Materials and Reagents

Reagent	CAS No.	Molecular Weight ( g/mol )	Typical Quantity (1 mmol scale)	Supplier Notes
4-Bromo-2-fluoroacetophenone	135334-72-2	219.03	219 mg (1.0 mmol)	Starting material
N,N-Dimethylformamide dimethyl acetal (DMF-DMA)	4637-24-5	119.16	0.23 mL (1.7 mmol, 1.7 eq)	Use fresh, moisture-sensitive
Hydroxylamine Hydrochloride	5470-11-1	69.49	104 mg (1.5 mmol, 1.5 eq)
Triethylamine (TEA)	121-44-8	101.19	0.21 mL (1.5 mmol, 1.5 eq)	Base to neutralize HCl salt
Ethanol (Absolute)	64-17-5	46.07	3-5 mL	Microwave-safe solvent
Ethyl Acetate	141-78-6	88.11	For extraction/chromatography	HPLC Grade
Hexanes	110-54-3	86.18	For chromatography	HPLC Grade

Instrumentation

• Dedicated microwave synthesis reactor (e.g., CEM Discover, Biotage Initiator).

• Microwave process vials (2-5 mL) with snap caps or crimp tops.

• Standard laboratory glassware, magnetic stirrer, and heating mantle.

• Rotary evaporator.

• Flash chromatography system or glass column for purification.

Synthesis Workflow

The following diagram outlines the complete experimental workflow from reaction setup to final product isolation.

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

Part A: Synthesis of (E)-1-(4-bromo-2-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one (Intermediate)

• To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-2-fluoroacetophenone (219 mg, 1.0 mmol).

• Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (0.23 mL, 1.7 mmol).

• Heat the mixture in an oil bath at 80-90 °C for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting acetophenone spot is no longer visible.

• Allow the reaction to cool to room temperature. Remove the excess volatile reagents under high vacuum to yield the crude enaminone as an oil or semi-solid, which can be used directly in the next step.

Part B: Microwave-Assisted Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

• Transfer the crude enaminone intermediate from Part A into a 2-5 mL microwave reaction vial.

• Add absolute ethanol (3 mL), hydroxylamine hydrochloride (104 mg, 1.5 mmol), and triethylamine (0.21 mL, 1.5 mmol).

• Seal the vial securely with a cap.

• Place the vial into the cavity of the microwave reactor.

• Set the reaction parameters: irradiate at a constant temperature of 120 °C for 10-15 minutes with magnetic stirring. Use the instrument's standard power control setting.

• After the reaction is complete, allow the vial to cool to room temperature (below 50 °C) before carefully opening it.

Work-up and Purification

• Transfer the cooled reaction mixture to a round-bottom flask.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Dilute the residue with ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The resulting crude product should be purified by flash column chromatography on silica gel.[10] A gradient elution system, typically starting with 10% ethyl acetate in hexanes and gradually increasing to 40-50% ethyl acetate, is effective for isolating the pure product.

• Combine the pure fractions, confirm by TLC, and remove the solvent to yield the final product.

Optimization and Analog Synthesis

The true power of MAOS lies in its ability to rapidly optimize reaction conditions and synthesize a library of analogs.[11] The following table provides guidance for adapting the protocol.

Parameter	Standard Condition	Optimization Rationale & Notes for Analogs
Temperature	120 °C	For less reactive (electron-rich) acetophenones, temperature can be increased to 140-160 °C. For highly activated (electron-deficient) substrates, it may be reduced to 100 °C.[12]
Time	10-15 min	Reaction time can be optimized in 5-minute increments. Most reactions should reach completion within 25 minutes.[13]
Solvent	Ethanol	Other polar, high-boiling solvents like n-butanol, DMF, or isopropanol can be screened.[14] Solvent choice can significantly impact heating efficiency and reaction outcome.
Base	Triethylamine (TEA)	Other organic bases like N,N-Diisopropylethylamine (DIPEA) or inorganic bases like K₂CO₃ can be tested, though TEA is generally effective.

Conclusion

This application note provides a validated, high-speed protocol for synthesizing 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine analogs using microwave irradiation. The methodology offers substantial advantages over conventional heating, including a dramatic reduction in reaction time, high efficiency, and alignment with green chemistry principles. This protocol serves as a powerful tool for researchers in medicinal chemistry and drug discovery, enabling the rapid and reliable production of isoxazole-based compound libraries to accelerate the identification of new therapeutic agents.

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• Fernandes, D. et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Medicinal Chemistry.
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• Indian Journal of Pharmaceutical Sciences. (n.d.). Oxazole | Microwave Assisted Synthesis | Green Synthesis | Ultrasound | Ionic Liquids.
• Mahmoud, A.R. (2025). Microwave-Assisted Organic Synthesis: Rapid and Energy-Efficient Approaches.
• International Journal of Chemical Science. (2021). Microwave assisted organic synthesis (MAOS).
• ResearchGate. (n.d.). Microwave-Induced Synthesis of Substituted Isoxazoles as Potential Antimicrobial Agents.
• Current Trends in Biotechnology and Pharmacy. (2022).
• Molecules. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI.
• Molecules. (2013).
• Preprints.org. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026).
• BenchChem. (2025). One-Pot Synthesis of 3-Aryl-5-Aminoisoxazoles: Application Notes and Protocols. BenchChem Technical Resources.
• Zenodo. (n.d.). Microwave assisted novel synthesis of isoxazole and their antibacterial activity.
• RSC Advances. (2026).
• ResearchGate. (2013).
• Academic Science Journal. (2024).
• Der Pharma Chemica. (2015).
• Organic Letters. (2009). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines.
• Pharmaceuticals. (2025).
• Journal of Porphyrins and Phthalocyanines. (n.d.). Efficient microwave-assisted synthesis of amine substituted pentafluorophenylporphyrin. PMC.

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scaling up synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine for preclinical studies

An Application Note and Protocol for the Scale-Up Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine for Preclinical Studies

Abstract

This document provides a comprehensive guide for the scaled-up synthesis, purification, and characterization of 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine, a key heterocyclic scaffold with significant potential in medicinal chemistry. The protocols detailed herein are designed to be robust and scalable, enabling the production of multi-gram to kilogram quantities of the target compound with the high purity required for preclinical evaluation.[1] We focus on a well-established synthetic route involving a 1,3-dipolar cycloaddition, explaining the critical process parameters and rationale behind each step to ensure reproducibility and safety. This guide is intended for researchers, chemists, and drug development professionals tasked with advancing novel chemical entities from discovery to preclinical development.

Introduction and Strategic Overview

The 5-aminoisoxazole moiety is a privileged structure in drug discovery, present in numerous compounds with diverse biological activities, including antibacterial, anti-inflammatory, and antiviral properties.[2][3][4] The specific target molecule, 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine, incorporates key structural features—a substituted phenyl ring and a reactive amine handle—making it a valuable intermediate for library synthesis and lead optimization.

The successful transition of a drug candidate from bench-scale synthesis to preclinical studies necessitates a manufacturing process that is not only high-yielding but also safe, scalable, and capable of consistently producing a drug substance of high purity.[5] This document outlines such a process, built upon the foundational principles of 1,3-dipolar cycloaddition chemistry, a powerful method for constructing the isoxazole ring system with high regioselectivity.[6][7]

Our strategic approach involves two main stages:

• Preparation of the Nitrile Oxide Precursor: Synthesis of (Z)-4-bromo-2-fluoro-N-hydroxybenzimidoyl chloride from the corresponding commercially available aldehyde.

• Regioselective [3+2] Cycloaddition: The in situ generation of 4-bromo-2-fluorophenyl nitrile oxide and its subsequent reaction with a suitable dipolarophile to form the target 5-aminoisoxazole.[2][8]

This application note provides detailed, step-by-step protocols for each stage, along with guidance on process controls, purification strategies, and the analytical methods required to validate the final compound's identity and purity.

Synthetic Pathway and Rationale

The chosen synthetic route is designed for efficiency and scalability. It avoids the use of expensive metal catalysts and employs readily available starting materials.[9]

Overall Synthetic Scheme

The logical flow from starting materials to the final, preclinical-grade active pharmaceutical ingredient (API) is outlined below. This workflow emphasizes critical quality control (QC) checkpoints to ensure the process is well-controlled.

Caption: Overall workflow for the synthesis and quality control of the target API.

Rationale for Reagent and Condition Selection

• Oxime Formation: The conversion of the starting aldehyde to an oxime is a standard, high-yielding condensation reaction. Using a mild base like sodium bicarbonate ensures the reaction proceeds without significant side products.

• Hydroxamoyl Chloride Synthesis: N-Chlorosuccinimide (NCS) is selected as the chlorinating agent due to its ease of handling compared to chlorine gas, especially at scale.[10] Dimethylformamide (DMF) is used as the solvent; its polar, aprotic nature facilitates the reaction.

• Nitrile Oxide Generation & Cycloaddition: The nitrile oxide is generated in situ from the hydroxamoyl chloride via dehydrohalogenation. Triethylamine (TEA) is the base of choice because it is a non-nucleophilic, organic base that effectively scavenges HCl without competing in the cycloaddition reaction.[11] This one-pot approach is highly efficient as it avoids the isolation of the unstable nitrile oxide intermediate, which is prone to dimerization.[6][12]

• Choice of Dipolarophile: For the synthesis of a 5-aminoisoxazole, an α-cyanoenamine is an excellent choice as it acts as a synthetic equivalent to an aminoacetylene and drives the reaction regioselectively to the desired isomer.[2][6]

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times.

Protocol 1: Synthesis of 4-Bromo-2-fluorobenzaldehyde Oxime

• Setup: To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, add 4-bromo-2-fluorobenzaldehyde (203 g, 1.0 mol) and ethanol (2.0 L).

• Reagent Addition: In a separate beaker, dissolve hydroxylamine hydrochloride (83.4 g, 1.2 mol) and sodium bicarbonate (126 g, 1.5 mol) in deionized water (1.0 L).

• Reaction: Add the aqueous hydroxylamine solution to the stirred aldehyde solution over 30 minutes. The internal temperature should be maintained below 30°C.

• Monitoring: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

• Workup: Reduce the solvent volume by approximately half under reduced pressure. Add deionized water (2.0 L) to precipitate the product.

• Isolation: Filter the resulting white solid, wash thoroughly with deionized water (3 x 500 mL), and dry under vacuum at 40°C to a constant weight.

  • Expected Yield: 90-95%

  • In-Process QC: Confirm structure via ¹H NMR.

Protocol 2: Synthesis of (Z)-4-bromo-2-fluoro-N-hydroxybenzimidoyl chloride

• Setup: To a 5 L jacketed reactor equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add the 4-bromo-2-fluorobenzaldehyde oxime (218 g, 1.0 mol) and N,N-dimethylformamide (DMF, 2.2 L).

• Chlorination: Cool the solution to 0-5°C using a chiller. Add N-chlorosuccinimide (NCS) (140 g, 1.05 mol) portion-wise over 1 hour, ensuring the internal temperature does not exceed 10°C.

• Reaction: Stir the reaction mixture at 5-10°C for 2-3 hours. Monitor the reaction by TLC/LC-MS.

• Quenching & Isolation: Once the reaction is complete, slowly pour the mixture into ice-cold water (10 L). The product will precipitate.

• Filtration: Filter the solid, wash with copious amounts of cold water to remove residual DMF, and dry under vacuum. This precursor is used directly in the next step.

  • Expected Yield: 85-90%

  • In-Process QC: Confirm structure via ¹H NMR and LC-MS.[13]

Protocol 3: Scaled-Up Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

• Setup: In a 20 L jacketed reactor under a nitrogen atmosphere, suspend the crude (Z)-4-bromo-2-fluoro-N-hydroxybenzimidoyl chloride (252.5 g, 1.0 mol) and 2-morpholinoacrylonitrile (152 g, 1.1 mol) in toluene (10 L).[2][6]

• Base Addition: Cool the mixture to 0-5°C. Slowly add triethylamine (TEA) (152 mL, 1.1 mol) dropwise via an addition funnel over 1.5-2 hours, maintaining the internal temperature below 10°C. A mild exotherm is expected.

• Cycloaddition Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight (12-16 hours). The reaction involves the in situ formation of the nitrile oxide, cycloaddition, and subsequent spontaneous elimination of morpholine and hydrogen cyanide to yield the aromatic 5-aminoisoxazole.[6]

• Monitoring: Monitor the reaction by LC-MS for the disappearance of the hydroxamoyl chloride precursor.

• Aqueous Workup: Add 1 M HCl (2 L) to the reactor and stir for 15 minutes. The TEA-hydrochloride salt will move to the aqueous phase. Separate the organic layer.

• Extraction: Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 L) and brine (2 L).

• Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a solid.

Purification and Quality Control

For preclinical use, the final compound must meet stringent purity specifications, typically >99.5%, with no single impurity exceeding 0.1%.[1][14]

Purification Protocol: Recrystallization

• Solvent Selection: Transfer the crude solid to a clean reactor. Based on solubility trials, a mixture of ethyl acetate and heptane is an effective solvent system for recrystallization.

• Dissolution: Add a minimum amount of hot ethyl acetate to dissolve the crude product completely.

• Crystallization: Slowly add heptane as an anti-solvent while stirring until the solution becomes cloudy. Cool the mixture gradually to room temperature, then further cool to 0-5°C for at least 4 hours to maximize crystal formation.

• Isolation: Filter the purified crystals, wash with a small amount of cold heptane, and dry under vacuum at 45°C to a constant weight. A second recrystallization may be necessary to achieve the required purity.

Final Product Specifications

The purified API should be characterized thoroughly to ensure it meets preclinical standards.

Parameter	Specification	Analytical Method
Appearance	White to off-white crystalline solid	Visual Inspection
Identity	Conforms to reference standard	¹H NMR, ¹³C NMR, FT-IR
Purity (Assay)	≥ 99.5%	HPLC (UV, 254 nm)
Any single impurity	≤ 0.10%	HPLC
Mass	Conforms to theoretical mass	High-Resolution Mass Spec (HRMS)
Residual Solvents	Toluene, Ethyl Acetate, Heptane < ICH limits	GC-HS
Water Content	≤ 0.5%	Karl Fischer Titration
Elemental Analysis	C, H, N ± 0.4% of theoretical	Combustion Analysis

Quality Control Workflow

The quality control process is integral to ensuring the safety and reliability of the final drug substance.

Caption: Quality control workflow for API purification and release.

Conclusion

The synthetic and purification protocols detailed in this application note provide a reliable and scalable pathway to produce high-purity 3-(4-bromo-2-fluorophenyl)isoxazol-5-amine suitable for preclinical toxicology and efficacy studies. By adhering to the described process controls and analytical testing regimen, researchers can ensure the consistent quality of the drug substance, a critical requirement for advancing new chemical entities through the drug development pipeline.[5][15]

References

• One Step Regioselective Synthesis of 5-Aminoisoxazoles from Nitrile Oxides and α-Cyanoenamines. Molecules. [Link]

• A Convenient Synthesis of 4-Alkyl-5-aminoisoxazoles. Organic Letters, ACS Publications. [Link]

• A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics. RSC Publishing. [Link]

• Synthesis of isoxazoles and isoxazolines on gram-scale. ResearchGate. [Link]

• The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. PMC, NIH. [Link]

• Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. CORE. [Link]

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• Process for preparing isoxazole compounds.

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• The Requirements of Chemical Manufacturing and Control in the Pre-clinical and Clinical Studies of a Potential Drug. Health Science Journal. [Link]

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• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI. [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journals. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Welcome to the technical support guide for the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of this synthesis, improve your reaction yields, and troubleshoot common issues. This guide is structured as a series of questions and answers, addressing specific challenges you may encounter in the lab.

The target molecule is a valuable building block in medicinal chemistry, particularly for developing kinase inhibitors and other bioactive agents.[1] Its structure, featuring an isoxazole core with strategically placed bromo, fluoro, and amine functionalities, offers multiple points for diversification in drug discovery programs.[1] The synthesis, while based on established heterocyclic chemistry principles, requires careful control of reaction parameters to achieve high yield and purity.

Part 1: Proposed Synthetic Pathway and Mechanism

A common and effective route to 5-aminoisoxazoles involves the cyclization of a β-enaminoketone with hydroxylamine. This pathway offers good control over regioselectivity, favoring the desired 5-amino isomer. The proposed two-step synthesis starts from 1-(4-bromo-2-fluorophenyl)ethan-1-one.

Caption: Proposed two-step synthesis of the target compound.

The mechanism for the crucial second step, the cyclization, involves a series of well-understood transformations. Initially, hydroxylamine acts as a nucleophile, attacking the enaminone. This is followed by an intramolecular cyclization and subsequent dehydration to form the stable aromatic isoxazole ring.

Part 2: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction yield is very low or I'm not forming any product. What are the likely causes and how can I improve it?

Answer: A low or non-existent yield is a common but solvable issue that typically points to problems with starting materials or reaction conditions.[2] Let's break down the potential culprits systematically.

• Purity of Starting Materials: Ensure your starting ketone and reagents, especially hydroxylamine hydrochloride, are pure and dry. Hydroxylamine can degrade over time.

• Reaction Conditions: The choice of base, solvent, and temperature is critical for driving the reaction to completion. The base is required to neutralize the hydroxylamine hydrochloride salt and to facilitate the final dehydration step.

  • Base Selection: A weak base like sodium acetate (NaOAc) or sodium bicarbonate (NaHCO₃) is often sufficient. Stronger bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can sometimes promote side reactions or degradation of the isoxazole ring.[2][3]

  • Solvent Choice: Protic solvents like ethanol or acetic acid are commonly used as they effectively solvate the reagents.[4] Acetic acid can also act as a catalyst for the dehydration step.

  • Temperature & Time: These reactions often require heating to proceed at a reasonable rate. Monitor the reaction's progress using Thin Layer Chromatography (TLC). Insufficient time or temperature will result in low conversion, while excessive heat or time can lead to product degradation.[2]

Caption: A decision-making flowchart for troubleshooting low yields.

Question 2: I've isolated a product, but my NMR shows it's not the desired 5-aminoisoxazole. What could it be?

Answer: The formation of byproducts is a frequent challenge in isoxazole synthesis. The most common culprits are isoxazolines (the non-aromatic, partially reduced precursor) and oximes of the starting ketone.[3][5]

• Isoxazoline Formation: This occurs when the final dehydration step to form the aromatic isoxazole ring is incomplete.[3] You can often push the reaction to completion by increasing the reaction temperature, prolonging the reaction time, or using a stronger base or a dehydrating agent.[3]

• Oxime Formation: Hydroxylamine can react with the starting ketone to form an oxime. This is more likely if the initial condensation to the enaminone is inefficient or if the cyclization step is slow.

• Regioisomer Formation: While the enaminone precursor strongly directs the formation of the 5-amino isomer, alternative pathways (e.g., starting from a chalcone) can sometimes yield a mixture of regioisomers.[2]

Careful analysis of NMR and Mass Spectrometry data is crucial to identify the exact structure of the byproduct, which will inform your optimization strategy.

Question 3: How can I effectively purify the final product?

Answer: Purifying isoxazoles can be difficult due to the presence of starting materials and byproducts with similar polarities.[2][3]

• Column Chromatography: This is the most reliable method. A systematic screening of solvent systems using TLC is essential to find conditions that provide the best separation.[2] A gradient elution, starting with a less polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increasing the polarity, is often effective.

• Recrystallization: If your product is a solid and you have achieved reasonable purity (>90%) via chromatography, recrystallization is an excellent final step to obtain highly pure material.[3] Common solvent systems for recrystallization include ethanol/water, ethyl acetate/hexane, or dichloromethane/hexane.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the key mechanistic step that ensures the formation of the 5-amino isomer instead of the 3-amino isomer?

The use of the β-enaminoketone intermediate is the key. Hydroxylamine has two nucleophilic centers: the oxygen and the nitrogen. The initial attack typically occurs via the more nucleophilic nitrogen atom onto the carbonyl carbon of the enaminone. The subsequent cyclization and elimination of dimethylamine and water are regiochemically controlled by the structure of this intermediate, leading specifically to the 5-aminoisoxazole product.

Q2: Are there viable alternative synthetic routes?

Yes. The most prominent alternative is the [3+2] cycloaddition (or Huisgen cycloaddition) between a nitrile oxide and an alkyne.[6][7] For this specific target, the synthesis would involve generating the 4-bromo-2-fluorophenylnitrile oxide in situ from the corresponding oxime and reacting it with an enamine or a related synthon that provides the 5-amino group.[1] This method can be very efficient but requires careful handling of the potentially unstable nitrile oxide intermediate.

Q3: What are the primary safety concerns when working with hydroxylamine?

Hydroxylamine and its salts can be corrosive and toxic. More significantly, hydroxylamine can decompose explosively, especially when heated in the absence of a solvent or in the presence of oxidizing agents. Always handle it in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and avoid heating it as a dry solid.

Part 4: Key Experimental Protocols

Protocol 1: Synthesis of (E)-3-(Dimethylamino)-1-(4-bromo-2-fluorophenyl)prop-2-en-1-one

• To a solution of 1-(4-bromo-2-fluorophenyl)ethan-1-one (1.0 eq) in toluene (approx. 0.5 M), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

• Heat the reaction mixture to reflux (approx. 110 °C) for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate). The product spot should be significantly less polar than the starting ketone.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure. The resulting crude oil or solid can often be used in the next step without further purification.

Protocol 2: Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

• Dissolve the crude enaminone (1.0 eq) in absolute ethanol or glacial acetic acid (approx. 0.4 M).

• Add hydroxylamine hydrochloride (1.2 eq) followed by a base (e.g., sodium acetate, 2.5 eq).

• Heat the mixture to reflux (80-100 °C) for 3-5 hours.

• Monitor the disappearance of the enaminone intermediate by TLC (e.g., using 3:1 Hexane:Ethyl Acetate). The product is typically more polar.

• After completion, cool the reaction to room temperature and pour it into ice water.

• If a precipitate forms, collect it by filtration. If not, extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Part 5: Data Summary for Optimization

The following table provides a starting point for optimizing the cyclization step (Protocol 2).

Parameter	Condition A (Standard)	Condition B (To Boost Dehydration)	Condition C (Alternative Solvent)	Rationale & Expected Outcome
Base	Sodium Acetate (NaOAc)	Sodium Hydroxide (NaOH, 1M aq.)	Potassium Carbonate (K₂CO₃)	A stronger base (Condition B) can accelerate the final dehydration step, reducing isoxazoline byproduct formation.[3]
Solvent	Ethanol	Ethanol	Glacial Acetic Acid	Acetic acid can act as both a solvent and a catalyst, potentially improving reaction rates and yield.
Temperature	80 °C (Reflux)	80 °C (Reflux)	100 °C	Higher temperatures can overcome activation barriers but may also increase byproduct formation. Monitor closely.
Reaction Time	3-5 hours	2-4 hours	3-6 hours	Optimization is key; monitor by TLC to avoid product degradation from prolonged heating.[2]

References

• Brainly. (2023, June 6). Write two possible mechanisms for the formation of two isomers of isoxazole from chalcone dibromide using NH₂OH. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of hydroxylamine hydrochloride on chalcones. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2023). Cyclization of Chalcone Derivatives. ACS Omega, 8(30), 27173–27194. Retrieved from [Link]

• Voskienė, A., & Mickevičius, V. (2009). Cyclization of Chalcones to Isoxazole and Pyrazole Derivatives. Chemistry of Heterocyclic Compounds, 45, 1485. Retrieved from [Link]

• Sharma, P., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(54), 34225-34246. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2023). Cyclization of Chalcone Derivatives. ACS Omega. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. Retrieved from [Link]

• Jasim, H. A., et al. (2023). Biological activity of new heterocyclic compounds derived from chalcone. Journal of Medicinal and Pharmaceutical Chemistry Research, 5(2), 11-21. Retrieved from [Link]

• ResearchGate. (n.d.). Ba(OH)2 as the Catalyst in Organic Reactions-Part X-Reaction of Chalcone with Hydroxylamine. Retrieved from [Link]

• University of Kufa. (2024). Synthesis and Preliminary Biological study of New Chalcone Derivatives Containing Isoxazoline Moiety. Retrieved from [Link]

• Fokin, A. A., et al. (2020). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. ACS Omega, 5(30), 18731–18741. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of Some 3, 5-Diarylisoxazoline Derivatives. Retrieved from [Link]

• MDPI. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Retrieved from [Link]

• Chinese Chemical Society. (2025). Taming Hydroxylamine for Carbonylative Cyclization of Aryl Alkynes to Isoquinolones via Isocyanate. Retrieved from [Link]

• ResearchGate. (n.d.). 93 questions with answers in ISOXAZOLES. Retrieved from [Link]

• Beilstein-Institut. (2025). Recent total synthesis of natural products leveraging a strategy of enamide cyclization. Retrieved from [Link]

• MDPI. (2023). The Synthesis of Novel aza-Steroids and α, β-Unsaturated-Cyanoketone from Diosgenin. Retrieved from [Link]

• ResearchGate. (n.d.). Design, synthesis, and reactivity study of (3-(4-bromophenyl)isoxazole-5-yl)methanol with isobutyric acid. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Retrieved from [Link]

• Journal of Advanced Scientific Research. (2021). Progress in the pathways for synthesis of isoxazoles synthons and their biological activities. Retrieved from [Link]

• Semantic Scholar. (2012). Chemoselective cyclization of unprotected linear peptides by α-ketoacid-hydroxylamine amide-ligation. Retrieved from [Link]

• Fukuzumi, T., & Bode, J. W. (2012). Chemoselective cyclization of unprotected linear peptides by α-ketoacid-hydroxylamine amide-ligation. Organic & Biomolecular Chemistry, 10(30), 5839-5843. Retrieved from [Link]

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Technical Support Center: Troubleshooting Cyclization Failures in 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Production

Welcome to the technical support center for the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crucial cyclization step of this synthesis. By understanding the underlying chemical principles and potential pitfalls, you can effectively troubleshoot and optimize your reaction conditions for a successful outcome.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine and where does the cyclization failure typically occur?

The most prevalent synthetic strategy involves a two-step process. The first step is often a Claisen-Schmidt condensation to form a chalcone (an α,β-unsaturated ketone).[1][2] The subsequent and critical step is the cyclization of this chalcone intermediate with hydroxylamine to form the desired isoxazole ring.[1][3] Cyclization failures most frequently manifest as low to no yield of the final product, or the formation of undesired side products.[2][4]

Q2: I'm observing a low or no yield of my desired isoxazole. What are the primary factors to investigate?

Low or non-existent yields in isoxazole synthesis can often be attributed to several key factors:

• Purity of Starting Materials: Ensure the chalcone precursor and hydroxylamine hydrochloride are of high purity. Impurities can interfere with the reaction.

• Reaction Conditions: Temperature, reaction time, solvent, and the choice and concentration of the base are all critical parameters that can significantly impact the reaction's success.[5]

• Stability of Intermediates: The reaction proceeds through intermediates that may not be stable under the chosen reaction conditions, leading to decomposition or side reactions.[4]

Q3: What are the common side products I might be observing in my reaction mixture?

When the cyclization of a chalcone with hydroxylamine is incomplete or proceeds through alternative pathways, several side products can form. The most common include:

• Isoxazolines: These are partially reduced versions of isoxazoles and are often the result of incomplete dehydration of an intermediate.[2]

• Chalcone Oximes: These form when hydroxylamine reacts with the carbonyl group of the chalcone but fails to undergo the subsequent cyclization.[2]

• Pyrazoline Derivatives: Contamination of the hydroxylamine reagent with hydrazine can lead to the formation of pyrazoline byproducts.[2]

Q4: How does the choice of base influence the cyclization reaction?

The base plays a crucial role in the cyclization process. It facilitates the deprotonation of hydroxylamine, making it a more potent nucleophile. A stronger base can also promote the dehydration of the isoxazoline intermediate to the final aromatic isoxazole.[2] Commonly used bases include sodium hydroxide (NaOH), potassium hydroxide (KOH), and sodium acetate.[2][3] The optimal base and its concentration should be determined empirically for your specific substrate and reaction conditions.

Q5: Can the isoxazole ring be unstable under certain conditions?

Yes, the N-O bond in the isoxazole ring is relatively weak and can be cleaved under certain conditions, leading to product degradation.[4] Conditions to be mindful of include:

• Strongly Basic Conditions: Some isoxazoles can undergo ring-opening in the presence of strong bases.[4]

• Reductive Conditions: Catalytic hydrogenation (e.g., H₂/Pd) can cleave the N-O bond.[4]

• Photochemical Conditions: UV irradiation can cause the isoxazole ring to rearrange.[4][6]

Troubleshooting Guide: Cyclization Failures

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

Problem 1: Low to No Yield of the Desired Isoxazole

Potential Causes & Recommended Solutions

Potential Cause	Explanation	Recommended Solution	Citation
Improper Reaction Temperature	The reaction may require a specific temperature to overcome the activation energy for cyclization. Temperatures that are too low can lead to an incomplete reaction.	Gradually increase the reaction temperature while monitoring the progress by TLC. Refluxing in a suitable solvent like ethanol is common.	[2][4]
Inappropriate Base or Solvent	The choice of base and solvent significantly affects the reaction rate and outcome. The base is crucial for the nucleophilic attack of hydroxylamine, and the solvent influences the solubility of reactants.	Screen different bases (e.g., NaOH, KOH, K₂CO₃) and solvents (e.g., ethanol, methanol, DMF). A more basic condition generally favors the Michael addition required for cyclization.	[2][7]
Insufficient Reaction Time	The reaction may not have proceeded to completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.	[4]
Poor Quality of Starting Materials	Impurities in the chalcone or hydroxylamine can inhibit the reaction.	Ensure the purity of your starting materials through appropriate purification techniques (e.g., recrystallization, column chromatography).	[4]

Problem 2: Predominant Formation of Side Products

Potential Side Products & Mitigation Strategies

Observed Side Product	Plausible Cause	Recommended Action	Citation
Isoxazoline	Incomplete dehydration of the isoxazoline intermediate.	Use a stronger base (e.g., switch from sodium acetate to NaOH or KOH) or increase the reaction temperature to promote elimination.	[2]
Chalcone Oxime	Reaction conditions favor oxime formation over the subsequent Michael addition and cyclization.	Adjust the pH to be more basic, which favors the Michael addition necessary for the ring closure.	[2]
Pyrazoline	Contamination of hydroxylamine hydrochloride with hydrazine.	Use high-purity hydroxylamine hydrochloride. If the problem persists, consider an alternative synthetic route.	[2]

Problem 3: Formation of a Mixture of Regioisomers

While the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine from the corresponding chalcone is generally regioselective, the formation of regioisomers can be a challenge in other isoxazole syntheses.[4] If you suspect regioisomeric impurities, consider the following:

• Modify Reaction Conditions: Altering the solvent polarity or pH can sometimes influence the regioselectivity of the cyclization.[4]

• Purification: Careful column chromatography with a well-chosen eluent system is often necessary to separate regioisomers.

Experimental Protocols

General Protocol for the Synthesis of Isoxazoles from Chalcones

This protocol provides a general starting point and may require optimization for the specific synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the chalcone precursor (1.0 eq.) in a suitable solvent such as ethanol.[2]

• Reagent Addition: Add hydroxylamine hydrochloride (1.2-1.5 eq.) to the stirred solution.[2]

• Base Addition: Slowly add an aqueous solution of a base, such as 10% NaOH or KOH (2.0-3.0 eq.), dropwise to the reaction mixture at room temperature.[2]

• Reaction Monitoring: Heat the mixture to reflux and monitor the reaction's progress by TLC.[2]

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into crushed ice.[1] Acidify with dilute HCl if necessary.[1]

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.[1]

Visualizing the Process

Troubleshooting Logic Flow

The following diagram illustrates a decision-making process for troubleshooting common cyclization failures.

Caption: A flowchart for troubleshooting low yields in isoxazole synthesis.

General Reaction Pathway

This diagram outlines the general transformation from a chalcone to an isoxazole.

Caption: General reaction scheme for isoxazole synthesis from a chalcone.

References

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• Chavhan, P., Tupare, S., & Shaikh, S. (2024). Construction of Isoxazole ring: An Overview. NANO BIOMEDICAL LETTERS, 1(1), 1-23. Available from: [Link]

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• Mamos, P., & Papaioannou, D. (2019). A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids. Molecules (Basel, Switzerland), 24(18), 3299. Available from: [Link]

• Işık, Ş., & Yakan, H. (2020). Cyclization of Chalcones (I) to Isoxazole and Pyrazole Derivatives. ResearchGate. Available from: [Link]

• Brown, K. D., & Konopelski, J. P. (2012). Improved synthesis of 3-aryl isoxazoles containing fused aromatic rings. Tetrahedron letters, 53(31), 4035–4037. Available from: [Link]

• Jaroszewski, J. W., & Grodner, J. (2021). Synthesis of isoxazoles 76–78. Reaction conditions: i) benzene, r.t.,... ResearchGate. Available from: [Link]

• Maleki, A., & Ghamari, N. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Catalysts, 14(10), 829. Available from: [Link]

• Kumar, V., & Aggarwal, R. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry, 16(3), 345-365. Available from: [Link]

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• Corona, P., & Trincado, M. (2026). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC advances, 16(14), 11487-11497. Available from: [Link]

• Wikipedia. Isoxazole. Available from: [Link]

• Singh, R. K., & Singh, A. K. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics, 12(4-S), 200-208. Available from: [Link]

• Yakan, H., & Işık, Ş. (2020). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Tropical Journal of Pharmaceutical Research, 19(10), 2175-2181. Available from: [Link]

• Kumar, A., & Kumar, R. (2018). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein journal of organic chemistry, 14, 2450–2457. Available from: [Link]

• Mykhailiuk, P. K. (2020). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. The Journal of organic chemistry, 85(1), 544–554. Available from: [Link]

• Reddy, C. S., & Rao, K. S. (2022). GREEN SYNTHESIS OF NEWER ISOXAZOLE DERIVATIVES AND THEIR BIOLOGICAL EVALUATION. International Journal of Pharmaceutical Sciences and Research, 13(6), 2545-2550. Available from: [Link]

• Johnson, L. R., & Powers, J. P. (2009). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. Organic letters, 11(6), 1441–1443. Available from: [Link]

• Pandhurnekar, C. P., & Bahekar, P. B. (2021). progress in the pathways for synthesis of isoxazoles synthons and their biological activities. Journal of Advanced Scientific Research, 12(1), 44-50. Available from: [Link]

• Kumar, D., & Singh, S. (2018). one pot multicomponent synthesis of a series of 5-amino-3- phenylisoxazole-4-carbonitrile employ. World Journal of Pharmaceutical Research, 7(14), 1125-1133. Available from: [Link]

• Johnson, L. R., & Powers, J. P. (2025). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. ResearchGate. Available from: [Link]

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• 6. Isoxazole - Wikipedia [en.wikipedia.org]
• 7. K2CO3-Mediated Intramolecular Oxa-Michael Cyclization of α,β-Unsaturated Ketoximes: Synthesis of Densely Arene-Substituted 2-Isoxazolines Bearing a Quaternary Center [organic-chemistry.org]

Technical Support Center: Purification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine via silica gel column chromatography. The content is structured in a problem-oriented question-and-answer format to provide direct, actionable solutions to common experimental issues.

Introduction: The Challenge of Purifying Basic Amines

The target molecule, 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, possesses a primary amine group (-NH₂) on the isoxazole ring. This functional group is basic and is the primary cause of purification challenges on standard silica gel. The surface of silica gel is populated with weakly acidic silanol groups (Si-OH).[1] A strong, undesirable interaction can occur between the basic amine of your compound and these acidic sites, leading to a host of chromatographic problems including poor separation, significant peak tailing, and in some cases, irreversible adsorption or degradation of the product.[1][2][3]

This guide provides a systematic approach to diagnose and resolve these issues, ensuring high purity and recovery of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound is streaking badly and eluting as a long tail instead of a sharp band. What is happening?

Answer: This is the most common issue when purifying amines on silica and is known as "peak tailing."

• Root Cause: The primary reason is the acid-base interaction between the basic amine of your compound and the acidic silanol groups on the silica gel surface.[1] This strong, sometimes ionic, interaction creates a secondary retention mechanism that is different from the desired normal-phase partitioning.[2][4] As a result, a portion of your compound is "stuck" on the column's active sites and elutes slowly, causing the characteristic tail or streak.[3]

• Visualizing the Mechanism: The diagram below illustrates this problematic interaction and the mechanism by which a basic modifier resolves it.

Caption: Mechanism of amine tailing on silica and its resolution.

Q2: How can I prevent peak tailing and get a clean separation?

Answer: A systematic approach is crucial. Start with the simplest and most effective solution: modifying your mobile phase. If that is not sufficient, you can proceed to other optimization steps. The workflow below outlines the recommended strategy.

Caption: Troubleshooting workflow for amine purification.

In-Depth Explanation of Key Steps:

• Mobile Phase Modification (The Primary Solution): The most effective strategy is to add a small amount of a volatile base to your eluent.[1][5] This "sacrificial" base will preferentially bind to the acidic silanol sites, effectively masking them from your target compound.

Basic Modifier	Typical Concentration (v/v)	Notes and Best Practices
Triethylamine (TEA)	0.5 - 2%	The most common choice. Volatile and easily removed under vacuum. Can be used with most common solvent systems (Hexanes/EtOAc, DCM/MeOH).[1]
Ammonia (NH₃)	1 - 2% (as a solution in MeOH)	Very effective, especially for more polar amines. Prepare a stock solution of 1-2% concentrated NH₄OH in methanol and use this as your polar co-solvent.[1] Must be done in a fume hood.
Pyridine	0.5 - 2%	Effective but less common due to its high boiling point, strong odor, and potential to interfere with UV detection.[5]

• Solvent System Optimization: Once you have chosen a modifier, you must re-optimize your solvent system using Thin Layer Chromatography (TLC). Crucially, the TLC mobile phase must contain the same percentage of basic modifier that you will use for the column.

  • Goal: Find a solvent mixture that gives your target compound an Rf value of approximately 0.20-0.35.[5] This Rf range typically provides the best separation on a column.

  • Common Systems: Start by screening solvent systems like Hexane/Ethyl Acetate and Dichloromethane/Methanol, varying the ratios to achieve the target Rf.[5][6]

Q3: I've added TEA and optimized my solvent system, but my compound is still not separating from a stubborn impurity. What else can I do?

Answer: If co-elution is the problem, you need to enhance the resolution of your system.

• Employ Gradient Elution: If your TLC shows an impurity that is very close to your product, an isocratic (single solvent mixture) elution may not be sufficient. A gradient elution, where you gradually increase the polarity of the mobile phase during the run, can significantly improve the separation of closely eluting compounds.[7] For example, you could start with 10% EtOAc in Hexane (both with 1% TEA) and gradually increase to 30% EtOAc over several column volumes.

• Check for Column Overloading: Loading too much crude material is a common cause of poor separation.[8] Overloading saturates the stationary phase, leading to broad bands that merge together.[4]

  • Rule of Thumb: Use a silica-to-sample mass ratio of at least 30:1 to 50:1. For very difficult separations, a ratio of 100:1 may be necessary.

• Change Solvent Selectivity: If changing the polarity (e.g., more EtOAc) doesn't work, try changing the nature of the solvents. Solvents are grouped by selectivity. For example, if a Hexane/EtOAc system fails, try a Hexane/DCM or a Toluene/Acetone system (always including your basic modifier). Different solvents can alter the specific interactions with your compounds, sometimes dramatically changing the relative separation.[7]

Q4: I suspect my compound is degrading on the column, as my recovery is very low. Is this possible?

Answer: Yes, this is a valid concern. The acidic surface of silica can catalyze the degradation of sensitive molecules.[5] While 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is reasonably stable, low recovery can be a sign of either irreversible adsorption or degradation.

• Solutions:

  • Deactivate the Silica: Ensure you are using a basic modifier in your eluent, as this is the best defense against both strong adsorption and acid-catalyzed degradation.[5] You can also prepare your silica slurry in the mobile phase containing the modifier to ensure it is fully neutralized before packing.[1]

  • Minimize Contact Time: Use flash chromatography. A shorter, wider column packed for higher flow rates will reduce the total time your compound spends in contact with the stationary phase.[5]

  • Use an Alternative Stationary Phase: If problems persist, silica may not be the right choice. Consider packing a column with neutral or basic alumina, which lacks the acidic silanol groups and is often a better choice for very basic or acid-sensitive compounds.[5][6]

Recommended Starting Protocol

This protocol provides a reliable starting point for the purification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

1. TLC Analysis & Mobile Phase Selection a. Prepare a stock solution of your chosen mobile phase system (e.g., 80:20 Hexane:Ethyl Acetate) and add 1% triethylamine (TEA) by volume. b. Spot your crude material on a TLC plate and develop it using the TEA-modified mobile phase. c. Adjust the solvent polarity until the Rf of the target compound is ~0.25. This is your column eluent.

2. Column Preparation a. Select a column appropriate for your sample size (aim for a 40:1 silica:crude material mass ratio). b. Prepare a slurry of silica gel in your starting, least polar mobile phase (containing 1% TEA). Ensure the slurry is homogenous.[1] c. Pour the slurry into the column and use gentle pressure or gravity to pack it evenly. Avoid air bubbles. d. Add a thin layer of sand to the top of the silica bed to prevent disturbance during solvent addition. e. Equilibrate the packed column by passing 2-3 column volumes of the mobile phase through it.

3. Sample Loading a. Dissolve your crude material in a minimal amount of a strong solvent like dichloromethane (DCM). b. Add a small amount of silica gel (roughly 1-2 times the mass of your crude product) to this solution. c. Evaporate the solvent completely to create a dry, free-flowing powder. This is the "dry loading" method, which generally results in sharper bands. d. Carefully add the dry-loaded sample to the top of the column.

4. Elution and Fraction Collection a. Carefully add your mobile phase to the column and begin elution. b. Collect fractions and monitor the elution progress by TLC. c. Combine the fractions that contain your pure product.

5. Product Recovery a. Evaporate the solvent from the combined pure fractions using a rotary evaporator. The use of volatile modifiers like TEA is advantageous as they are easily removed.[1] b. Place the resulting solid or oil under high vacuum to remove any residual solvent or modifier.

References

• LCGC. But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing. [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC?[Link]

• Axion Labs. HPLC Peak Tailing. [Link]

• MDPI. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. [Link]

• Hawach. Common Causes Of Peak Tailing in Chromatography. [Link]

• Restek. Choosing Your LC Stationary Phase. [Link]

• Labtech. A Complete Guide to Mobile Phase and Stationary Phase in HPLC. [Link]

• Phenomenex. Types of stationary phases in gas chromatography. [Link]

• Journal of Chromatographic Science. Troubleshooting in Chromatography. [Link]

• Restek. A Guide to GC Troubleshooting. [Link]

• Chromatography Forum. Amine column degradation. [Link]

• SIELC Technologies. Separation of Isoxazole on Newcrom R1 HPLC column. [Link]

• National Institutes of Health. Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Buchi. How to optimize your mobile phase to improve selectivity and resolution in chromatography. [Link]

• The Royal Society of Chemistry. Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. [Link]

• Chromatography Today. How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

• MDPI. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. [Link]

• Journal of Advanced Scientific Research. Progress in the pathways for synthesis of isoxazoles synthons and their biological activities. [Link]

• Chromatography Today. Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. [Link]

• National Institutes of Health. 5-Aminoisoxazole. [Link]

• ResearchGate. How to purify synthetic fluoroquinolones, using column chromatography?[Link]

• Shimadzu. Purification made easy. [Link]

• National Institutes of Health. 4-Bromo-3-methylisoxazol-5-amine. [Link]

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• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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• 7. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Solubility Challenges for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Welcome to the technical support guide for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common solubility challenges associated with this compound in aqueous buffers. Our goal is to provide you with the scientific rationale and practical, step-by-step protocols to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine?

The solubility of a compound is dictated by its molecular structure. Based on the structure of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, several features contribute to its presumed low water solubility:

• Aromatic Rings: The presence of both a phenyl and an isoxazole ring system creates a large, rigid, and hydrophobic (lipophilic) core.

• Halogen Substituents: The bromo and fluoro groups on the phenyl ring increase the molecule's lipophilicity, further favoring partitioning into non-polar environments over water. The lipophilicity of a compound can be estimated by its logP value (the logarithm of its partition coefficient between octanol and water); a higher logP indicates lower water solubility.[1]

• Crystalline Structure: Many organic solids form a stable crystal lattice. For the compound to dissolve, energy must be supplied to overcome these lattice forces, which can be substantial, hindering solubility.

The primary polar feature is the 5-amine group (-NH2), which can participate in hydrogen bonding with water. However, its contribution is often insufficient to overcome the hydrophobic nature of the rest of the molecule.[2]

Q2: I'm starting a new experiment. What are the first-line strategies I should try to dissolve this compound in my aqueous buffer?

For initial experiments, a systematic, tiered approach is recommended. Start with the simplest methods before moving to more complex formulations.

• pH Adjustment: The 5-amine group is basic and can be protonated to form a more soluble salt. A modest decrease in the pH of your buffer (e.g., to pH 5-6.5) could significantly improve solubility. This is often the most effective and straightforward initial step.[3]

• Use of Co-solvents: If pH adjustment is insufficient or not compatible with your assay, introducing a small percentage of a water-miscible organic co-solvent is the next logical step.[4] Solvents like DMSO or ethanol can disrupt the structure of water, reducing its polarity and making it more favorable for the hydrophobic compound to dissolve.[5]

• Gentle Heating and Sonication: These physical methods can help overcome the activation energy required for dissolution.[6] Gentle warming (e.g., to 37°C) can increase kinetic energy, while sonication uses ultrasonic waves to break apart solid particles and enhance solvent interaction.

Always prepare a high-concentration stock solution in an appropriate organic solvent (like DMSO) first, and then dilute this stock into your final aqueous buffer to minimize precipitation issues.[7]

Q3: How does pH specifically affect the solubility of this compound, and how can I leverage this?

The solubility of ionizable compounds is highly dependent on pH.[8] 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine has a basic amine group. The relationship between pH, the compound's dissociation constant (pKa), and its solubility is described by the Henderson-Hasselbalch equation.[9][10]

• Mechanism of pH-dependent Solubility:

  • At a pH below the pKa of the amine group, the amine will be predominantly in its protonated, cationic form (R-NH3+).

  • This charged, ionized form is significantly more polar and thus more water-soluble than the neutral form (R-NH2).

  • At a pH above the pKa, the compound will be in its neutral, less soluble form.

Therefore, by lowering the pH of the aqueous buffer, you can shift the equilibrium towards the more soluble, protonated species. A good starting point is to test a range of pH values from 4.0 to 7.0 to find the optimal balance between solubility and the pH constraints of your experimental system.

Q4: Can I use organic co-solvents? Which ones are recommended and what are the potential pitfalls?

Yes, co-solvents are a powerful tool for solubilizing hydrophobic compounds.[11] They work by reducing the overall polarity of the aqueous solvent system.[5]

Recommended Co-solvents and Considerations:

Co-solvent	Typical Starting % (v/v) in final buffer	Key Considerations
Dimethyl Sulfoxide (DMSO)	0.1% - 1%	Excellent solubilizing power. Can be toxic to cells at concentrations >1%. May interfere with some enzymatic assays.
Ethanol (EtOH)	1% - 5%	Good solubilizing power and less toxic than DMSO for many cell types. Can be volatile.
Polyethylene Glycol (PEG 300/400)	5% - 20%	Often used in in-vivo formulations. Can increase viscosity.[12]
Propylene Glycol (PG)	5% - 20%	Another common choice for in-vivo studies. Similar properties to PEG.[13]

Potential Pitfalls:

• Assay Interference: Co-solvents can affect protein conformation and enzyme activity. Always run a vehicle control (buffer + co-solvent, no compound) to account for these effects.

• Cell Toxicity: High concentrations of organic solvents can be cytotoxic. It is crucial to determine the tolerance of your specific cell line or experimental model.

• Precipitation on Dilution: When diluting a stock solution made in 100% organic solvent into an aqueous buffer, the compound may crash out. This is known as "solvent shock." To mitigate this, add the stock solution to the buffer slowly while vortexing.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments.

Problem: My compound immediately precipitates when I add my DMSO stock to my aqueous buffer.

• Cause: This is a classic case of "solvent shock," where the compound is highly soluble in the DMSO stock but insoluble in the final aqueous environment. The rapid change in solvent polarity causes it to fall out of solution.

• Solutions:

  • Decrease Final Concentration: The most straightforward solution is to lower the target concentration in your final buffer.

  • Optimize Dilution Technique: Add the DMSO stock to your buffer drop-wise while vigorously vortexing. This avoids localized areas of high concentration and allows for more gradual mixing.

  • Modify the Vehicle: The buffer itself needs to be more accommodating.

    • Lower the pH: Decrease the buffer pH to protonate the amine group, increasing its aqueous solubility.

    • Incorporate a Surfactant: Add a low concentration (e.g., 0.01% - 0.1%) of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 to the aqueous buffer before adding the compound stock. Surfactants form micelles that can encapsulate hydrophobic compounds, keeping them in solution.[14][15]

    • Use an Intermediate Dilution Step: If diluting directly from 100% DMSO, try a 1:1 intermediate dilution with a co-solvent like ethanol or PEG 400 before the final dilution into the aqueous buffer.

Problem: My compound appears dissolved, but I get low and inconsistent results in my bioassay.

• Cause: The compound may not be truly dissolved but rather exists as a very fine, invisible suspension or as non-bioavailable aggregates. This "soluble aggregation" is a common issue with poorly soluble molecules.

• Solutions:

  • Visual Inspection is Not Enough: Confirm solubility visually against a dark background with a focused light source (Tyndall effect) to check for light scattering by suspended particles. For quantitative work, filter the solution through a 0.22 µm filter and measure the concentration of the filtrate via HPLC-UV. A significant drop in concentration indicates incomplete solubility.

  • Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[16][17] They can form inclusion complexes with poorly soluble drugs, effectively encapsulating the hydrophobic part of the molecule and presenting a soluble exterior to the aqueous environment.[18][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used and effective choice.[16]

  • Increase Surfactant Concentration: If you are already using a surfactant, try incrementally increasing its concentration. The goal is to be above the critical micelle concentration (CMC) to ensure micellar solubilization is occurring.[20][21]

Problem: My stock solution in 100% DMSO is cloudy or has visible precipitate.

• Cause: This indicates that you have exceeded the solubility limit of the compound even in DMSO, or the compound may have low purity or be hygroscopic.

• Solutions:

  • Check Compound Purity: Verify the purity of your compound from the certificate of analysis. Impurities can significantly impact solubility.

  • Reduce Stock Concentration: Prepare a new stock solution at a lower concentration. It is always better to work with a clear, fully dissolved stock.

  • Gentle Warming/Sonication: As a last resort for DMSO stocks, you can gently warm the solution (e.g., to 30-40°C) or place it in a sonicator bath for a few minutes to aid dissolution.[6] Allow the solution to return to room temperature to ensure the compound remains dissolved.

  • Try an Alternative Solvent: While DMSO is a powerful solvent, some compounds may be more soluble in N,N-Dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP). However, be aware of the compatibility and potential toxicity of these alternative solvents in your downstream application.

Experimental Protocols & Workflows

Workflow for Systematic Solubility Optimization

This workflow provides a logical progression from simple to more complex methods for achieving adequate solubility.

Caption: A systematic workflow for troubleshooting and optimizing the solubility of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

Protocol 1: Solubility Enhancement via pH Adjustment

This protocol details how to use pH to increase the solubility of the amine-containing compound.

• Prepare Buffers: Prepare a set of your desired buffer (e.g., 50 mM Phosphate or Citrate) at various pH points, for example: pH 7.4 (control), 6.5, 6.0, 5.5, and 5.0.

• Prepare Stock Solution: Prepare a concentrated stock solution of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (e.g., 20 mM) in 100% DMSO. Ensure it is fully dissolved.

• Dilution Test:

  • Aliquot 990 µL of each prepared buffer into separate microcentrifuge tubes.

  • Add 10 µL of the 20 mM DMSO stock to each tube to achieve a final concentration of 200 µM.

  • Immediately cap and vortex each tube vigorously for 30 seconds.

• Observation and Analysis:

  • Let the tubes stand at room temperature for 30 minutes.

  • Visually inspect each tube for any signs of precipitation or cloudiness against a dark background.

  • For a quantitative assessment, centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes. Carefully collect the supernatant and analyze its concentration using a validated HPLC method.

Protocol 2: Using the Cyclodextrin Inclusion Complex Method

This protocol describes how to use Hydroxypropyl-β-cyclodextrin (HP-β-CD) to improve solubility.

• Prepare Cyclodextrin Solution: Prepare a 10% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS pH 7.4). This will be your primary vehicle.

• Compound Addition:

  • Weigh the required amount of solid 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine to achieve your target final concentration directly into the HP-β-CD solution.

  • Alternatively, for higher concentrations, prepare a concentrated stock in DMSO.

• Complex Formation:

  • Vortex the mixture vigorously for 5-10 minutes.

  • Place the sealed vial on a rotator or shaker at room temperature for 1-2 hours to facilitate the formation of the inclusion complex. Gentle heating (37°C) can sometimes accelerate this process.

• Clarification and Sterilization:

  • After incubation, the solution should appear clear.

  • If any undissolved material remains, centrifuge the solution to pellet it.

  • For sterile applications, filter the final clear solution through a 0.22 µm syringe filter that is compatible with your solution (e.g., PVDF).

• Validation: Always include a vehicle control (buffer with HP-β-CD only) in your experiments to account for any effects of the cyclodextrin itself.

Mechanism: pH Shift for Solubilization

The "pH shift" is a powerful technique that leverages the ionizable nature of the compound.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. issr.edu.kh [issr.edu.kh]
• 3. longdom.org [longdom.org]
• 4. Cosolvent - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
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• 7. pdf.smolecule.com [pdf.smolecule.com]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. Prediction of pH-dependent aqueous solubility of druglike molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. microbenotes.com [microbenotes.com]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. — Spoke Sciences [spokesciences.com]
• 14. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. asianpharmtech.com [asianpharmtech.com]
• 16. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. touroscholar.touro.edu [touroscholar.touro.edu]
• 20. jocpr.com [jocpr.com]
• 21. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Optimization of Recrystallization Solvents for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Welcome to the technical support center for the purification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing recrystallization, a critical step for ensuring the purity of this key chemical intermediate. We will move beyond simple protocols to explain the underlying principles that govern solvent selection, enabling you to troubleshoot effectively and adapt methodologies to your specific experimental context.

Foundational Principles: Understanding Your Molecule

This section addresses the fundamental questions regarding the solubility and crystallization behavior of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

Q1: What structural features of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine influence its solubility?

The solubility of this compound is governed by a combination of polar and nonpolar characteristics derived from its distinct functional groups. Understanding this balance is the first step in selecting a suitable solvent.

• Polar Moieties : The primary amine (-NH₂) on the isoxazole ring is a strong hydrogen bond donor and acceptor, imparting significant polarity. The nitrogen and oxygen atoms within the isoxazole ring itself also contribute to its polar nature and ability to engage in dipole-dipole interactions. Heterocyclic compounds like isoxazoles are known to crystallize well, partly due to these rigid, polar structures.[1]

• Nonpolar Moiety : The 4-bromo-2-fluorophenyl group is the dominant nonpolar region of the molecule. While the C-F and C-Br bonds have dipoles, the overall character of the substituted benzene ring is hydrophobic. Halogen substituents also increase the molecular weight, which generally decreases solubility in polar solvents like water.[2]

This duality means the molecule is unlikely to be highly soluble in extremely polar solvents (like water) or very nonpolar solvents (like hexanes) at room temperature. The ideal solvent will have an intermediate polarity that can effectively solvate both the polar and nonpolar regions of the molecule, especially at elevated temperatures.

Q2: What defines an ideal recrystallization solvent for this compound?

An ideal solvent is not simply one that dissolves the compound. It must meet several critical criteria to be effective for purification.[3][4]

• High Solubility at High Temperature : The solvent must completely dissolve your crude 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine near its boiling point. This ensures you can create a saturated solution.[3][5]

• Low Solubility at Low Temperature : As the solution cools, the compound's solubility should drop sharply, forcing the pure material to crystallize out of the solution. This differential solubility is the basis of purification.[3]

• Appropriate Impurity Solubility Profile : Ideally, impurities present in your crude material should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor after your product crystallizes).[3]

• Chemical Inertness : The solvent must not react with your compound.[4]

• Volatility : The solvent should be sufficiently volatile to be easily removed from the final crystals during drying.[4]

Q3: Should I use a single solvent or a mixed solvent system?

The choice depends on the results of your initial solvent screening.

• Single Solvent System : This is the simplest and most direct method. You should pursue this if you can find a single solvent that meets the ideal criteria described in Q2.[5] Alcohols like ethanol or isopropanol are often good starting points for compounds with intermediate polarity.[6]

• Mixed Solvent System : This approach is used when no single solvent is suitable. It involves a pair of miscible solvents: a "good" solvent in which your compound is highly soluble, and a "poor" or "anti-solvent" in which it is insoluble.[3][7] Common pairs include ethanol/water and ethyl acetate/heptane.[7] You dissolve the compound in a minimal amount of the hot "good" solvent and then add the "poor" solvent dropwise until the solution becomes cloudy (the saturation point), then reheat to clarify before cooling.

Experimental Workflow & Protocols

A systematic approach is crucial for efficiently identifying the optimal solvent system. The following workflow guides you from initial screening to a refined recrystallization process.

Caption: Workflow for systematic recrystallization solvent selection.

Protocol 1: Systematic Single Solvent Screening

This protocol allows you to rapidly test the suitability of various solvents.[5]

Materials:

• Crude 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

• Set of small test tubes or vials

• Heat source (hot plate or sand bath)

• Ice bath

• Solvents of varying polarity (e.g., Water, Ethanol, Isopropanol, Acetone, Ethyl Acetate, Dichloromethane, Toluene, Heptane)

Procedure:

• Place approximately 50 mg of your crude compound into each test tube.

• Add 0.5 mL of a single solvent to the first tube at room temperature. Agitate the mixture. Observe and record if the compound dissolves.

• If the compound does not dissolve at room temperature, heat the mixture gently to the solvent's boiling point. Add solvent dropwise (up to a total of 2 mL) until the solid just dissolves. Record the approximate volume needed.[5]

• If the compound dissolves completely in the hot solvent, allow the solution to cool slowly to room temperature.

• If no crystals form at room temperature, place the tube in an ice bath for 15-20 minutes.

• Record your observations on crystal formation (e.g., quality, quantity) for each solvent.

• Repeat steps 2-6 for each solvent you are screening.

Data Presentation: Solubility Screening Table

Use a structured table to log your observations from Protocol 1 for easy comparison.

Solvent	Polarity	Solubility (Room Temp)	Solubility (Hot)	Observations on Cooling (Crystals/Oil/None)
Water	High	Insoluble	Insoluble	None
Ethanol	Polar	Sparingly Soluble	Soluble	Good crystal formation
Isopropanol	Polar	Sparingly Soluble	Soluble	Slow crystal formation
Ethyl Acetate	Mid	Soluble	Very Soluble	Few crystals, likely too soluble
Toluene	Nonpolar	Sparingly Soluble	Soluble	May form needles
Heptane	Nonpolar	Insoluble	Insoluble	None

Note: Data in this table is illustrative and should be determined experimentally.

Protocol 2: Developing a Mixed Solvent System

This protocol should be used if no single solvent proves ideal.

Materials:

• A "good" solvent identified from Protocol 1 (e.g., Ethanol).

• A "poor" (anti-solvent) identified from Protocol 1 (e.g., Water).

• Erlenmeyer flask.

Procedure:

• Place your crude compound in an Erlenmeyer flask.

• Heat the "good" solvent to its boiling point and add the minimum amount required to just dissolve your compound.

• While maintaining the high temperature, add the "poor" solvent dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal recovery.

• Collect the crystals by filtration.

Troubleshooting Guide

Even with a systematic approach, challenges can arise. This section provides solutions to common recrystallization problems.

Caption: Decision tree for troubleshooting common recrystallization issues.

Issue 1: The compound "oils out" and won't crystallize.

Q: My compound separated as an oil upon cooling. What causes this and how can I fix it? A: Oiling out occurs when the solute's melting point is lower than the temperature of the solution from which it is separating, or when the solution is highly supersaturated or impure.[8] The oil is simply your liquid compound that is no longer in solution.

Troubleshooting Steps:

• Reheat and Dilute: Warm the flask to re-dissolve the oil completely.[8]

• Add More Solvent: Add a small amount (5-10% by volume) of the hot "good" solvent to lower the saturation point slightly.[9]

• Cool Slowly: Allow the solution to cool as slowly as possible. Insulating the flask can promote the formation of well-ordered crystals instead of oil droplets.

Issue 2: No crystals are forming, even after cooling.

Q: The solution is clear and cold, but no crystals have appeared. What are my next steps? A: This is a classic sign of either using too much solvent or having a supersaturated solution that resists nucleation.[8][9]

Troubleshooting Steps:

• Reduce Solvent Volume: The most common cause is using too much solvent.[8] Gently heat the solution and boil off a portion of the solvent to re-concentrate it. Then, attempt to cool it again.

• Induce Nucleation: If the solution is supersaturated, crystallization needs a starting point.[5]

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask just below the solvent line. The microscopic imperfections in the glass can serve as nucleation sites.[5][9]

  • Seed Crystals: If you have a small crystal of the pure compound, add it to the cold solution to initiate crystallization.[9]

Issue 3: The crystal yield is very low.

Q: I only recovered a small fraction of my material. How can I improve the yield? A: Low recovery is typically caused by using an excessive amount of solvent or not cooling the solution sufficiently, leaving a significant amount of your product dissolved in the mother liquor.[5][9]

Troubleshooting Steps:

• Minimize Hot Solvent: During the dissolution step, ensure you are using the absolute minimum amount of near-boiling solvent required to fully dissolve the crude solid.[5]

• Maximize Cooling: Once the flask has cooled to room temperature, place it in an ice bath or even a salt-ice bath for at least 30 minutes to minimize the solubility of your compound and maximize precipitation.[9]

• Recover from Mother Liquor: You can try to recover a second crop of crystals by boiling off some of the solvent from the filtrate and re-cooling. Note that this second crop may be less pure than the first.

Issue 4: The recrystallized product is still impure or colored.

Q: My final product doesn't meet purity specifications or is colored. What went wrong? A: This indicates that the chosen solvent is not effectively separating the desired compound from its impurities.

Troubleshooting Steps:

• Re-evaluate Solvent Choice: The impurities may have a similar solubility profile to your product in the chosen solvent. Re-run the solvent screening (Protocol 1) to find a system where the impurities are either much more soluble or much less soluble than your product.

• Charcoal Treatment for Color: If the impurity is a colored, non-polar compound, it can often be removed with activated charcoal. Add a very small amount of charcoal to the hot, dissolved solution, swirl for a few minutes, and then perform a hot filtration to remove the charcoal before cooling.[9] Be aware that charcoal can also adsorb your product, so use it sparingly.

References

• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem Technical Support.
• BenchChem. (2025).

• Li, J., et al. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules, 18(11), 13646-13655. [Link]

• Shaaban, M. R., et al. (2023). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Pharmaceuticals, 16(8), 1179. [Link]

• University of York, Department of Chemistry. Solvent Choice. Chemistry Teaching Labs.
• University of Rochester, Department of Chemistry.
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• Nichols, L.
• University of York, Department of Chemistry.
• University of Rochester, Department of Chemistry.
• Reddit. (2023).

• Singh, P. P., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(52), 32909-32933. [Link]

• University of Calgary, Department of Chemistry. (2023). Solubility of Organic Compounds.

• de Oliveira, R. B., et al. (2020). Synthesis and Antiprotozoal Profile of 3,4,5‐Trisubstituted Isoxazoles. ChemistrySelect, 5(1), 133-140. [Link]

• Google Patents. (1969). Process for preparing isoxazole compounds. US3468900A.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility of 3-Bromo-2,5-dichlorobenzaldehyde in Organic Solvents. BenchChem Technical Support.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. mt.com [mt.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. mdpi.com [mdpi.com]
• 7. reddit.com [reddit.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. benchchem.com [benchchem.com]

overcoming catalyst poisoning in coupling reactions with 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Ticket ID: #ISOX-BR-F-005 Status: Open Assigned Specialist: Senior Application Scientist Topic: Overcoming Catalyst Poisoning & Deactivation

Executive Summary: The "Double-Trap" Substrate

You are likely encountering low yields or stalled reactions with 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine . This is not due to operator error; this substrate presents a specific "double-trap" for palladium catalysts:

• The Electronic Trap (Ortho-Fluorine): The fluorine atom ortho to the bromide withdraws electron density, theoretically activating the C-Br bond. However, it also creates a steric and electronic repulsion that can slow down the initial oxidative addition step.

• The Chelation Trap (Distal Amine): The primary amine (

  ) at the 5-position of the isoxazole is a potent Lewis base. Because the oxidative addition is slow (due to #1), the amine has ample time to coordinate to the Pd(II) center, displacing your ligands and forming a thermodynamically stable, catalytically dead "Pd-Amine" complex.

This guide provides the specific protocols to bypass these traps using steric bulk and pre-activated catalysts.

Diagnostic Module: What is your reaction telling you?

Before changing your protocol, observe your reaction mixture. The physical state of the catalyst tells us exactly how it died.

Visual Troubleshooting Flowchart

Figure 1: Diagnostic decision tree for catalyst failure modes.

The Mechanism of Failure

To fix the reaction, you must understand the competition at the molecular level. Standard ligands (like

) are not bulky enough to prevent the isoxazole-amine from binding.

The "Off-Cycle" Poisoning Pathway

Figure 2: The amine acts as an internal poison, diverting the catalyst into a stable, non-reactive state.

Optimized Protocol: Suzuki-Miyaura Coupling

This protocol is designed to couple the Aryl Bromide end of your molecule with a boronic acid. It uses a Buchwald G3 Pre-catalyst .

Why this works:

• XPhos/BrettPhos: These ligands are massive. They create a "steric roof" over the Palladium, physically blocking the approach of the isoxazole amine, but allowing the flat aryl bromide to react.

• G3 Pre-catalyst: Ensures 100% active Pd(0) enters the cycle immediately, preventing the induction period where poisoning usually occurs.

Materials Checklist

• Substrate: 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (1.0 equiv)

• Boronic Acid: Your coupling partner (1.2–1.5 equiv)

• Catalyst: XPhos Pd G3 (CAS: 1445085-55-1) OR BrettPhos Pd G3 (2–5 mol%)

• Base:

  (Tribasic Potassium Phosphate) (2.0–3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio) [Degassed]

Step-by-Step Procedure

• Preparation (In Glovebox or under Argon flow):

  • Add Substrate (1.0 eq), Boronic Acid (1.5 eq), and Base (

    , 3.0 eq) to a reaction vial equipped with a stir bar.

  • Add XPhos Pd G3 (0.02 eq / 2 mol%). Note: Do not use Pd(OAc)2 + Ligand separately if possible; the pre-catalyst is superior here.

• Solvent Addition:

  • Add the Dioxane/Water mixture (0.1 M concentration relative to substrate).

  • Critical: Sparge the solvent with Argon/Nitrogen for 15 minutes before addition. Oxygen promotes homocoupling and catalyst death.[1]

• Reaction:

  • Seal the vial with a crimp cap (PTFE septum).

  • Heat to 80°C for 2–4 hours.

  • Checkpoint: The reaction should turn dark orange/brown but remain clear. If it turns black and precipitates within 10 minutes, your solvent was not degassed enough.

• Workup:

  • Cool to room temperature.[2][3]

  • Filter through a small pad of Celite (elute with EtOAc).

  • Wash with brine, dry over

    , and concentrate.

Data & Ligand Selection Guide

If XPhos is unavailable, use this table to select an alternative. We prioritize ligands that resist amine displacement.

Ligand Class	Specific Ligand	Suitability	Notes
Dialkylbiaryl (Buchwald)	XPhos / BrettPhos	High	Best for preventing amine poisoning due to extreme steric bulk.
Bidentate (Ferrocene)	dppf	Medium	The bite angle resists dissociation, but less active for sterically hindered (ortho-F) substrates.
Simple Phosphine	/	Low	Avoid. Easily displaced by the primary amine. Will lead to Pd black.
NHC	PEPPSI-IPr	Medium-High	Good alternative if phosphines fail. Extremely stable bond to Pd.

Frequently Asked Questions (FAQs)

Q: Can I just protect the amine to solve this? A: Yes. If the catalytic route fails, acetylating the amine (using

/Pyridine) to form the acetamide is the "nuclear option." The acetamide is much less nucleophilic and will not poison the catalyst. You can deprotect it later with mild base, though isoxazoles can be sensitive to harsh hydrolysis.

Q: I see the product, but also a lot of "de-brominated" starting material. Why? A: This is hydrodehalogenation . The ortho-fluorine makes the oxidative addition reversible or slow, and if your solvent is protic (like ethanol), the Pd-H species forms and reduces your bromide.

• Fix: Switch to strictly anhydrous THF or Toluene. Use a carbonate base (

  ) instead of a hydroxide/alkoxide.

Q: Can I use this molecule as the nucleophile (coupling the amine)? A: Yes, this is a Buchwald-Hartwig coupling. However, the isoxazole amine is electronically deactivated (poor nucleophile).

• Protocol Adjustment: You must use a highly active catalyst system like BrettPhos Pd G3 or RuPhos Pd G3 with a strong base like LiHMDS or NaOtBu to force the coupling.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• BenchChem Technical Support. (2025). "Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions." BenchChem Troubleshooting Guides. 4

• Yin, L., & Liebeskind, L. S. (1998). "Palladium-Catalyzed Cross-Coupling of Heterocyclic Amines." Journal of the American Chemical Society.

• Cheung, C. W., et al. (2019). "Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases." ACS Catalysis.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability Profile of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Executive Summary

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (CAS: 1039439-07-2) is a critical heterocyclic building block, notably utilized in the synthesis of isoxazoline agrochemicals (e.g., Fluxametamide derivatives).

Users frequently encounter yield losses or impurity formation due to the distinct electronic properties of the 5-aminoisoxazole core. This scaffold acts as a vinylogous amidine, making it moderately stable in dilute acids (forming salts) but highly labile in basic conditions , where it undergoes rapid ring degradation.

Part 1: Stability in Acidic Conditions

The Chemical Behavior

In acidic media, the primary interaction is the protonation of the exocyclic amine at the C5 position. The isoxazole ring itself is relatively robust against acid-catalyzed hydrolysis compared to other heterocycles, provided the temperature is controlled.

• Mild Acid (0.1M - 1M HCl/TFA): The compound forms a stable hydrochloride or trifluoroacetate salt. This is the preferred state for long-term storage as it prevents oxidation of the amine.

• Strong Acid (Conc.

  or refluxing HCl): Prolonged heating in strong aqueous acid can hydrolyze the amino group, converting the 5-aminoisoxazole into 3-(4-bromo-2-fluorophenyl)isoxazol-5(4H)-one (tautomerizing to the hydroxy form).

Troubleshooting Guide (Acidic)

Symptom	Probable Cause	Corrective Action
Precipitation upon adding acid	Salt Formation: The hydrochloride salt is less soluble in non-polar organic solvents (e.g., DCM, Toluene) than the free base.	Do not filter discard. This is likely your product. Dissolve in polar protic solvents (MeOH) or water/acetonitrile mixtures for analysis.
Loss of UV signal (Amine peak)	Diazotization: If Nitrous Acid ( ) is present (e.g., from nitrite impurities), the primary amine converts to a diazonium salt.	Avoid nitrite contamination. If performing diazotization intentionally (Sandmeyer), keep temp < 5°C to prevent ring decomposition.
New peak at M+1 (Hydrolysis)	Hydrolysis to Isoxazolone: Occurs if refluxed in aqueous acid for >4 hours.	Lower reaction temperature. Use anhydrous acidic conditions (e.g., HCl in Dioxane) if deprotection is required.

Part 2: Stability in Basic Conditions (Critical Warning)

The Danger Zone: Base-Catalyzed Ring Opening

The 5-aminoisoxazole ring is inherently unstable in strong base (pH > 10). The electron-withdrawing nature of the 3-(4-bromo-2-fluorophenyl) group increases the electrophilicity of the ring, making it susceptible to nucleophilic attack by hydroxide or alkoxide ions.

Mechanism of Failure:

• Base deprotonates the amino group or attacks the C5 position.

• The N-O bond (the weakest link) cleaves.

• The molecule rearranges to form a

  -ketonitrile (specifically, 2-(4-bromo-2-fluorobenzoyl)acetonitrile).

Troubleshooting Guide (Basic)

Symptom	Probable Cause	Corrective Action
Reaction turns yellow/orange	Ring Opening: Formation of the -ketonitrile anion, which is often highly colored (yellow/red).	Stop immediately. Neutralize with dilute HCl or saturated . Do not use NaOH/KOH for workups.
Mass Spec shows M+18 or M+1	Degradation Product: The ring-opened nitrile has the same MW (isomer) but different polarity.	Check NMR. A missing C4-H singlet (approx 5.5-6.5 ppm) indicates the ring is gone.
Low yield in coupling reactions	Competitve Hydrolysis: Using strong bases (NaH, t-BuOK) for amide coupling destroys the starting material.	Switch to non-nucleophilic, mild bases like Pyridine, DIPEA, or . Avoid hydroxide bases entirely.

Part 3: Degradation Pathway Visualization

The following diagram illustrates the divergent pathways of the molecule under stress. Note the irreversible nature of the basic degradation.

Figure 1: Divergent stability pathways. Acidic conditions generally favor reversible salt formation, while basic conditions lead to irreversible ring cleavage (red path).

Part 4: Frequently Asked Questions (FAQs)

Q1: I need to remove a Boc protecting group from a side chain. Will TFA damage the isoxazole ring? A: Generally, no. 5-aminoisoxazoles are stable in Trifluoroacetic Acid (TFA) at room temperature for 1-2 hours. The electron-deficient nature of the isoxazole ring protects it from electrophilic decomposition in acid. However, ensure the reaction is anhydrous to prevent hydrolysis.

Q2: Can I use Sodium Hydroxide (NaOH) to wash the organic layer during workup? A: Avoid if possible. Even biphasic washes with 1M NaOH can induce partial ring opening at the interface. Use Saturated Sodium Bicarbonate (

) or dilute Potassium Carbonate ( ) for neutralizing acid. If a stronger wash is needed, keep contact time under 5 minutes and temperature at 0°C.

Q3: How do I distinguish the product from the ring-opened impurity by NMR? A:

• Intact Isoxazole: Look for the C4-H singlet . In

  , this typically appears between 5.0 – 6.0 ppm as a sharp singlet.

• Ring-Opened (

  -ketonitrile): The C4-H signal will disappear. You may see a new singlet for the methylene group ( ) of the acetonitrile moiety, typically shifted downfield (approx 4.0 - 4.5 ppm) due to the flanking carbonyl and nitrile groups.

Q4: What is the recommended storage condition? A: Store as the solid free base or hydrochloride salt at -20°C under an inert atmosphere (Argon/Nitrogen). Protect from light, as aryl-isoxazoles can undergo photochemical rearrangement (photo-transposition) to oxazoles upon prolonged UV exposure.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 84591, 5-Aminoisoxazole. Retrieved from [Link]

• Ríos, M., et al. (2026). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC Advances. Retrieved from [Link]

• Perez, M. A., et al. (1995). Degradation and enolization kinetics of 4-aminoisoxazolyl-1,2-naphthoquinone in basic aqueous solution. Journal of Pharmaceutical Sciences. Retrieved from [Link]

Reference Data & Comparative Studies

Technical Analysis: Characterization of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Topic: 1H NMR Spectrum Analysis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists.

Executive Summary

In the development of kinase inhibitors and anti-microbial agents, the 3-aryl-isoxazol-5-amine scaffold is a privileged structure. However, the synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (referred to herein as Target Compound 1 ) presents a specific analytical challenge: distinguishing the desired 5-amine regioisomer from the thermodynamically possible 3-amine isomer and the uncyclized

-ketonitrile precursor.

This guide provides a definitive spectroscopic analysis protocol. Unlike standard data sheets, we compare the spectral "fingerprint" of the target against its most common structural alternatives, providing a self-validating logic for structural confirmation.

Structural Context & Comparative Analysis[1][2]

To confirm the identity of Target Compound 1 , one must rule out two primary alternatives that often co-elute or co-crystallize during synthesis:

• The Precursor: 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile.

• The Regioisomer: 5-(4-bromo-2-fluorophenyl)isoxazol-3-amine.

The following table contrasts the critical NMR features required for differentiation.

Table 1: Comparative Chemical Shift Analysis (DMSO-d

)

Feature	Target Compound 1 (5-Amino)	Alternative A (Precursor)	Alternative B (3-Amino Isomer)
Isoxazole Ring Proton	4.8 – 5.8 ppm (Singlet)	Absent	6.0 – 6.8 ppm (Singlet)
Amine (-NH )	6.2 – 7.0 ppm (Broad, D O exch.)	Absent	5.0 – 6.0 ppm (Variable)
Methylene (-CH -)	Absent	4.2 – 4.6 ppm (Singlet)	Absent
Aromatic Region	Complex multiplet (3H) due to F coupling	Complex multiplet (3H)	Complex multiplet (3H)
Key Diagnostic	Upfield H-4 singlet (< 6.0 ppm)	Methylene singlet	Downfield H-4 singlet (> 6.0 ppm)

Expert Insight: The proton at position 4 (H-4) of the isoxazole ring is the "truth-teller." In 5-amino isoxazoles, the strong electron-donating effect of the amine pushes the H-4 signal significantly upfield compared to the 3-amino isomer or non-aminated isoxazoles [1, 2].

Experimental Protocol

To ensure reproducibility and minimize quadrupole broadening of the amine signal, the following protocol is mandatory.

A. Sample Preparation

• Solvent: DMSO-d

  (99.9% D) is required.

  • Why: CDCl

    often leads to broad, invisible -NH peaks due to lack of hydrogen bonding stabilization and rapid exchange. DMSO sharpens these protons, allowing for integration.

• Concentration: 5–10 mg of sample in 0.6 mL solvent.

• Tube: High-precision 5mm NMR tube (prevent shimming errors).

B. Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard zg30 or zg (30° pulse angle recommended for quantitative integration).

• Relaxation Delay (D1):

  1.0 second (Ensure full relaxation of aromatic protons).

• Scans (NS): Minimum 16 (for S/N > 50:1).

• Temperature: 298 K (25°C). Note: If -NH

  is broad, lowering Temp to 280K can sharpen the signal by slowing exchange.

Spectroscopic Data Analysis[1][2][5][6][7][8]

The Spectrum of Target Compound 1

Solvent: DMSO-d

Frequency: 400 MHz

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Coupling Constants ( , Hz)
7.85 – 7.95	Triplet (t) or pseudo-t	1H	Ar-H (H-6')
7.65 – 7.75	dd	1H	Ar-H (H-3')
7.45 – 7.55	dd	1H	Ar-H (H-5')
6.60 – 6.80	Broad Singlet (bs)	2H	-NH	N/A (Exchangeable)
5.45	Singlet (s)	1H	Isoxazole H-4	N/A

(Note: Exact shifts may vary

0.1 ppm depending on concentration and water content).

Detailed Assignment Logic

• The Isoxazole H-4 (

  5.45): This is the most critical peak. It appears as a sharp singlet. Its position at ~5.45 ppm confirms the 5-amino regiochemistry. If this peak were at ~6.5 ppm, it would indicate the 3-amino isomer or a non-aminated isoxazole impurity [3].

• The Aromatic Ring (4-Bromo-2-fluorophenyl): The fluorine atom at position 2 exerts significant coupling (

  F spin 1/2), splitting the proton signals.

  • H-6' (Position 6 on phenyl): This proton is adjacent to the isoxazole attachment. It typically appears most downfield due to the deshielding effect of the heterocycle.[1] It appears as a triplet due to overlapping coupling from H-5' (ortho) and F (ortho).

  • H-3' (Position 3 on phenyl): Located between the Fluorine and Bromine. It is strongly coupled to the Fluorine (

    ortho coupling is large, ~8-12 Hz).

  • H-5' (Position 5 on phenyl): Adjacent to the Bromine.

• The Amine (

  6.60 - 6.80): A broad singlet integrating to 2 protons. Verification can be performed by adding one drop of D O to the tube; this peak should disappear (D-exchange).

Decision Workflow (Graphviz)

Use the following logic tree to interpret your raw NMR data during synthesis monitoring.

Figure 1: Logic flow for distinguishing the target 5-amino isoxazole from common synthetic impurities using 1H NMR.

Troubleshooting & Verification

• Problem: The H-4 singlet is split or broadened.

  • Cause: Long-range coupling with the amine protons or aromatic ring.

  • Solution: This is rare in 5-amino isoxazoles but can occur. Decouple the amine region or simply rely on the chemical shift, which remains diagnostic.

• Problem: Extra peaks in the aromatic region (7.0 - 8.0 ppm).

  • Cause: Likely residual starting material (benzonitrile derivative) or decarboxylated byproducts if a carboxylate intermediate was used.

  • Solution: Check for the absence of the isoxazole H-4 peak. If the H-4 peak integrates < 1.0 relative to aromatic protons, the sample is impure.

References

• BenchChem. "Aminoisoxazole: A Comparative Guide for Researchers." BenchChem Technical Guides. Accessed 2024.[1] Link

• Beilstein J. Org. Chem. "Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition."[2] Beilstein Journal of Organic Chemistry, 2022. Link

• Royal Society of Chemistry. "Electronic supplementary information (ESI): 5-(2-Fluorophenyl)isoxazole NMR data." RSC Advances. Link

• National Institutes of Health (NIH). "Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks." PubMed Central. Link

Sources

• 1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 2. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine quantification

An In-Depth Guide to the Development and Validation of a Quantitative HPLC Method for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This guide provides a comprehensive, experience-driven walkthrough for developing a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, delving into the scientific rationale behind each decision in the method development and validation process. Furthermore, it offers a critical comparison with alternative analytical technologies, empowering you to select the most appropriate method for your specific analytical challenge.

Foundational Strategy: Understanding the Analyte

The cornerstone of any successful analytical method is a thorough understanding of the target analyte. The structure of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine dictates our initial strategy.

• Core Structure: The molecule possesses a substituted phenyl ring and an isoxazole moiety, both of which are chromophores. This strongly suggests that UV-Vis spectrophotometry will be an effective detection method.

• Key Functional Groups: The presence of an amine (-NH2) group makes the molecule's ionization state pH-dependent. This is a critical parameter to control, as it will directly impact retention time and, more importantly, peak shape. An un-ionized amine can lead to severe peak tailing on standard silica-based columns.

• Polarity: The combination of a halogenated aromatic ring and polar functional groups gives the molecule an intermediate polarity, making it an ideal candidate for Reversed-Phase HPLC (RP-HPLC), the workhorse of pharmaceutical analysis.

Based on this initial assessment, our primary approach will be to develop a stability-indicating RP-HPLC method with UV detection.

Primary Technique: RP-HPLC Method Development

The goal is to achieve a symmetric, well-resolved peak for the analyte, free from interference, within a reasonable analysis time. The following protocol outlines a logical, step-by-step approach to achieving this.

Experimental Workflow: From Scouting to Optimization

The process of method development is iterative. We begin with a broad "scouting" gradient to understand the analyte's behavior and systematically refine the parameters to achieve the desired separation.

Caption: Workflow for HPLC Method Development and Validation.

Detailed Experimental Protocol

Objective: To develop an isocratic RP-HPLC method for the quantification of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine.

1. Materials and Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent. A C18 phase is the universal starting point for moderately non-polar compounds.

• Chemicals: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), and water. Ammonium acetate, formic acid (for buffer preparation).

• Standard: 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine reference standard.

2. Initial Wavelength Selection:

• Prepare a ~10 µg/mL solution of the standard in a 50:50 mixture of ACN and water.

• Using the DAD, perform a UV-Vis scan from 200 to 400 nm.

• Rationale: The DAD allows us to identify the wavelength of maximum absorbance (λmax). Quantifying at λmax provides the best signal-to-noise ratio and thus the highest sensitivity. For this compound, a λmax is expected around 254-280 nm due to the aromatic systems.

3. Mobile Phase and Gradient Screening:

• Mobile Phase A: 10 mM Ammonium Acetate in water, pH adjusted to 4.5 with formic acid.

  • Rationale: The amine group requires pH control to ensure a consistent ionization state and prevent peak tailing. A pH of 4.5 ensures the amine is protonated, improving its interaction with the stationary phase and leading to better peak symmetry.

• Mobile Phase B: Acetonitrile (ACN).

  • Rationale: ACN is a common organic modifier in RP-HPLC, often providing sharper peaks and lower backpressure compared to methanol.

• Scouting Gradient:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Gradient Program: 10% B to 90% B over 20 minutes.

• Analysis: Inject the standard solution. The retention time from this run provides the approximate percentage of ACN needed to elute the compound. For instance, if the peak elutes at 12 minutes in a 20-minute linear gradient from 10-90% B, the elution percentage is approximately 10% + (12/20)*(90%-10%) = 58% B.

4. Method Optimization to Isocratic Conditions:

• Based on the scouting run, develop an isocratic method. If elution occurred at ~58% ACN, test isocratic conditions around that value (e.g., 55%, 58%, 62% ACN).

• Objective: Achieve a retention time between 3 and 10 minutes with a good peak shape (tailing factor between 0.9 and 1.2).

• Final Optimized Method (Hypothetical):

  • Mobile Phase: Isocratic mixture of Acetonitrile and 10mM Ammonium Acetate buffer (pH 4.5) in a 60:40 (v/v) ratio.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 265 nm (hypothetical λmax)

  • Injection Volume: 10 µL

Trustworthiness: Method Validation Protocol (ICH Q2(R1))

To ensure the method is suitable for its intended purpose, a full validation must be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This is a non-negotiable step for any method used in a regulated environment.

Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To demonstrate that the signal is from the analyte only, without interference from placebo, impurities, or degradants.	Peak purity index > 0.995 (from DAD). Baseline resolution (Rs > 2) from nearest eluting peak.
Linearity	To show a direct proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., 50-150% of target concentration).
Accuracy	To measure the closeness of the experimental value to the true value.	% Recovery between 98.0% and 102.0% at three concentration levels (e.g., 80%, 100%, 120%).
Precision	Repeatability (Intra-day): Agreement between results of multiple injections on the same day. Intermediate Precision (Inter-day): Agreement between results on different days, with different analysts, or on different equipment.	Relative Standard Deviation (%RSD) ≤ 2.0% for repeatability (n=6). %RSD ≤ 2.0% for intermediate precision.
Range	The concentration interval over which the method is precise, accurate, and linear.	The range demonstrated by the linearity, accuracy, and precision studies.
LOQ/LOD	Limit of Quantitation (LOQ): Lowest concentration that can be quantified with acceptable precision and accuracy. Limit of Detection (LOD): Lowest concentration that can be detected.	Signal-to-Noise Ratio (S/N) ≥ 10 for LOQ. S/N ≥ 3 for LOD.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	%RSD ≤ 2.0% for system suitability parameters after varying flow rate (±10%), pH (±0.2 units), and column temperature (±5 °C).

Table 1: Summary of HPLC Method Validation Parameters based on ICH Q2(R1) Guidelines.[1][3][4]

Comparison with Alternative Analytical Technologies

While RP-HPLC is a robust and widely accessible technique, alternative methods offer distinct advantages in specific scenarios. The choice of technology should be driven by the analytical requirements, such as sample throughput, required sensitivity, and sample matrix complexity.

Alternative 1: Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a significant advancement in liquid chromatography that utilizes columns packed with sub-2 µm particles.[5] This fundamental difference leads to substantial performance gains over traditional HPLC.

• Principle of Operation: UPLC systems are engineered to operate at much higher pressures (up to 15,000 psi) compared to HPLC (up to 6,000 psi).[6] This allows for the use of smaller particle columns and higher flow rates, dramatically increasing separation efficiency.

• Performance Comparison:

Parameter	HPLC (5 µm particles)	UPLC (sub-2 µm particles)	Advantage
Analysis Time	10 - 30 minutes	1 - 5 minutes	UPLC[7][8]
Resolution	Good	Excellent	UPLC[5][9]
Sensitivity	Good	Excellent (narrower peaks lead to higher signal-to-noise)	UPLC[7]
Solvent Consumption	High	Low (up to 9x less)	UPLC[5][8]
System Pressure	Low (<6000 psi)	High (>10,000 psi)	HPLC (simpler hardware)
Cost	Lower initial investment	Higher initial investment	HPLC

Table 2: Head-to-Head Comparison of HPLC and UPLC Technologies.

Alternative 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a chromatographic mode used for the separation of highly polar and hydrophilic compounds that are poorly retained in RP-HPLC.[10]

• Principle of Operation: HILIC employs a polar stationary phase (like bare silica or an amino phase) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[11][12] Retention is based on the partitioning of the polar analyte into a water-enriched layer on the surface of the stationary phase.[13]

• Applicability for this Analyte: While our target molecule is well-suited for RP-HPLC, HILIC could be a powerful problem-solving tool in specific situations:

  • Analysis of Polar Metabolites: If the goal is to simultaneously quantify the parent drug and its more polar metabolites, HILIC could provide better retention and separation for these metabolites.

  • Orthogonal Separation: HILIC provides a completely different selectivity compared to RP-HPLC.[11] It can be used as a secondary, orthogonal technique to confirm peak purity or to resolve co-eluting impurities that are difficult to separate by reversed-phase.

Alternative 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Coupling liquid chromatography with a mass spectrometer detector transforms the system into an exceptionally powerful analytical tool, especially for complex samples.[14][15]

• Principle of Operation: After chromatographic separation, the analyte is ionized (e.g., via Electrospray Ionization - ESI) and enters the mass spectrometer. A triple quadrupole (QqQ) mass analyzer can be set to Multiple Reaction Monitoring (MRM) mode, where it selectively monitors a specific precursor-to-product ion transition. This process is highly specific and virtually eliminates matrix interference.

• Performance Comparison:

Parameter	HPLC-UV	LC-MS/MS	Advantage
Sensitivity	ng/mL range	pg/mL to fg/mL range	LC-MS/MS[16]
Specificity	Moderate (based on retention time and UV spectrum)	Extremely High (based on retention time and mass transitions)	LC-MS/MS[16][17]
Matrix Effect	Susceptible to co-eluting interferences	High resistance to matrix effects	LC-MS/MS
Development Time	Slower (requires complete chromatographic resolution)	Faster (can tolerate some co-elution due to MS specificity)	LC-MS/MS
Cost & Complexity	Low	Very High	HPLC-UV

Table 3: Comparison of HPLC-UV versus LC-MS/MS for Quantification.

Decision-Making Framework

Choosing the right technology is paramount. This decision tree outlines the logical process for selecting the most appropriate analytical method based on the specific requirements of the task.

Caption: Decision tree for selecting the appropriate analytical technology.

Conclusion

For the routine quality control, stability testing, and assay of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine as a drug substance or in a simple drug product formulation, the developed and validated RP-HPLC-UV method is authoritative, robust, and cost-effective. It provides the necessary performance characteristics to ensure data integrity and regulatory compliance.

However, for applications demanding higher throughput, such as in early discovery screening, UPLC-UV is the superior choice, offering significant gains in speed and efficiency.[7][8] For bioanalytical studies requiring the quantification of the analyte in complex biological matrices like plasma or tissues, LC-MS/MS is the indispensable gold standard, providing unmatched sensitivity and specificity.[16][18]

The selection of an analytical method is not a one-size-fits-all decision. By understanding the fundamental properties of the analyte and aligning them with the specific demands of the analytical problem, the modern scientist can confidently choose the right tool for the job, ensuring data of the highest quality and integrity.

References

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?
• Chyba, M., & Dvořák, M. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.
• A Review on Comparative study of HPLC and UPLC - RJPT. (2019, October 24).
• Sigma-Aldrich. Hydrophilic Interaction Liquid Chromatography.
• Pharmaguideline. (2018, April 29). Differences between HPLC and UPLC.
• Harshitha S, et al. (2020, September 25). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Longdom Publishing.
• Roemling, R., et al. (2026, February 14). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International.
• Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography.
• National Center for Biotechnology Information. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates.
• ICH. Quality Guidelines.
• Taylor & Francis Online. (2017, June 19). Affinity Extraction LC–MS for Small-Molecule Drug Quantification: Considerations, Challenges and Potential Applications.
• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• ICH. ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• Cichocki, A. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?
• LC-MS/MS for the Analysis of Biomolecular Drugs and Biomarkers in Pharmaceutical Development. (2016, January 31).
• Application of LCMS in small-molecule drug development. (2016, August 24).
• Dong, M. W. (2021, June 9). Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. LCGC International.
• Prospects of UPLC in Pharmaceutical Analysis over HPLC. (2022, July 7). Biomedical Journal of.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 7. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 8. biomedres.us [biomedres.us]
• 9. sepscience.com [sepscience.com]
• 10. longdom.org [longdom.org]
• 11. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. pharmoutsourcing.com [pharmoutsourcing.com]
• 17. tandfonline.com [tandfonline.com]
• 18. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

The Fluorine Advantage: A Comparative Analysis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine and its Non-fluorinated Analog in Biological Systems

In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a well-established strategy to enhance pharmacological properties. This guide provides an in-depth comparison of the anticipated biological activity of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine against its non-fluorinated counterpart, 3-(4-Bromophenyl)isoxazol-5-amine. While direct head-to-head comparative studies on these specific molecules are not extensively published, by drawing upon established principles of medicinal chemistry, structure-activity relationship (SAR) data from closely related analogs, and a mechanistic understanding of fluorine's influence, we can construct a robust predictive comparison to guide researchers in drug development.

The isoxazole ring is a privileged scaffold in medicinal chemistry, known to be present in a variety of biologically active compounds. The introduction of a fluorine atom, particularly on an aromatic ring, can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile.

The Physicochemical Impact of ortho-Fluorination

The introduction of a fluorine atom at the ortho-position of the phenyl ring in 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is expected to induce several key physicochemical changes compared to the non-fluorinated analog:

• Increased Lipophilicity: Fluorine is the most electronegative element, and its substitution for hydrogen on an aromatic ring generally increases the molecule's lipophilicity (fat solubility). This can enhance membrane permeability and improve oral bioavailability.

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond. This increased bond strength can block metabolic oxidation at the site of fluorination, a common pathway for drug degradation by cytochrome P450 enzymes. This often leads to a longer in vivo half-life.

• Altered Acidity/Basicity: The electron-withdrawing nature of fluorine can influence the pKa of nearby functional groups. In this case, it could subtly alter the basicity of the 5-amino group on the isoxazole ring, which may affect its interactions with biological targets.

• Conformational Control: The presence of a fluorine atom at the ortho position can induce a conformational bias in the molecule, restricting the rotation of the phenyl ring. This "conformational locking" can pre-organize the molecule into a bioactive conformation, leading to higher binding affinity for its target.

Predicted Biological Activity: A Comparative Overview

Based on the aforementioned principles and data from related compounds, we can anticipate the following differences in biological activity between the fluorinated and non-fluorinated analogs.

Biological Parameter	3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (Fluorinated)	3-(4-Bromophenyl)isoxazol-5-amine (Non-fluorinated)	Rationale for Predicted Difference
Target Binding Affinity (e.g., Kinase Inhibition)	Potentially Higher	Lower	The ortho-fluoro group can induce a favorable conformation for binding and may participate in specific fluorine-protein interactions (e.g., orthogonal multipolar interactions).
In Vitro Potency (e.g., IC50)	Potentially Lower (more potent)	Higher (less potent)	Increased binding affinity directly translates to higher potency in in vitro assays.
Metabolic Stability (in vitro)	Higher	Lower	The strong C-F bond is resistant to metabolic oxidation, leading to a slower rate of degradation by liver microsomes.
Cellular Permeability	Potentially Higher	Lower	Increased lipophilicity can facilitate passive diffusion across cell membranes.
In Vivo Efficacy	Potentially Higher	Lower	A combination of enhanced potency, metabolic stability, and cellular permeability is likely to result in improved efficacy in animal models.

Experimental Protocols

To empirically validate these predictions, the following experimental workflows would be essential.

Synthesis of Target Compounds

The synthesis of both 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine and its non-fluorinated analog can be achieved through a multi-step process starting from the corresponding substituted benzaldehydes.

Step 1: Synthesis of the Oxime A solution of the appropriately substituted benzaldehyde (4-bromo-2-fluorobenzaldehyde or 4-bromobenzaldehyde) and hydroxylamine hydrochloride in a suitable solvent like ethanol is treated with a base such as sodium hydroxide. The reaction mixture is stirred at room temperature to yield the corresponding oxime.

Step 2: Formation of the Nitrile Oxide and Cycloaddition The oxime is then converted in situ to the corresponding nitrile oxide. This is typically achieved by chlorination with a reagent like N-chlorosuccinimide (NCS) followed by elimination of HCl with a base. The reactive nitrile oxide then undergoes a [3+2] cycloaddition reaction with a suitable three-carbon synthon that provides the 5-amino group, such as cyanamide or a protected equivalent.

DOT Diagram: Synthetic Workflow

Caption: General synthetic workflow for 3-aryl-isoxazol-5-amines.

Biological Evaluation

Kinase Inhibition Assay (Example)

Many isoxazole derivatives have been investigated as kinase inhibitors. A representative protocol to compare the inhibitory activity of the two compounds against a specific kinase would be as follows:

• Reagents and Materials: Recombinant kinase, appropriate peptide substrate, ATP, kinase buffer, test compounds (dissolved in DMSO), and a detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

• Assay Procedure:

  • A serial dilution of each test compound is prepared.

  • The kinase, substrate, and buffer are added to the wells of a microplate.

  • The test compounds are added to the wells, and the reaction is initiated by the addition of ATP.

  • The plate is incubated at room temperature for a specified time (e.g., 60 minutes).

  • The detection reagent is added to stop the kinase reaction and quantify the amount of ADP produced.

  • Luminescence is measured using a plate reader.

• Data Analysis: The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated for each compound by fitting the data to a dose-response curve.

Metabolic Stability Assay

• Reagents and Materials: Human liver microsomes (HLMs), NADPH, phosphate buffer, and the test compounds.

• Assay Procedure:

  • The test compounds are incubated with HLMs in the presence of NADPH at 37°C.

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • The reaction is quenched by the addition of a cold organic solvent (e.g., acetonitrile).

  • The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The in vitro half-life (t½) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the parent compound.

Structure-Activity Relationship: The Role of the ortho-Fluoro Group

The anticipated enhancement in biological activity for the fluorinated analog is rooted in well-established principles of medicinal chemistry.

DOT Diagram: Fluorine's Mechanistic Impact

Caption: Mechanistic impact of ortho-fluorine substitution on biological properties.

The ortho-fluoro group is expected to act as a "magic bullet" in several ways:

• Blocking Metabolism: The ortho position of the phenyl ring is a potential site for metabolic hydroxylation. The presence of a fluorine atom at this position effectively blocks this metabolic pathway, increasing the compound's resistance to degradation.

• Enhancing Target Engagement: By restricting the conformation of the phenyl ring, the ortho-fluoro group can reduce the entropic penalty of binding to a target protein. This can lead to a more favorable binding free energy and, consequently, higher affinity. Furthermore, the fluorine atom can participate in non-covalent interactions with the protein, such as hydrogen bonds or halogen bonds, further stabilizing the drug-target complex.

• Improving "Drug-like" Properties: The increased lipophilicity imparted by the fluorine atom can improve absorption and distribution, key components of a favorable pharmacokinetic profile.

Conclusion

While awaiting direct experimental evidence, the principles of medicinal chemistry and a wealth of data on analogous compounds strongly suggest that 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine will exhibit superior biological activity compared to its non-fluorinated counterpart. The introduction of the ortho-fluoro group is predicted to enhance target binding affinity, improve metabolic stability, and increase cellular permeability, all of which are desirable attributes in a drug candidate. The experimental protocols outlined in this guide provide a clear roadmap for the synthesis and comparative evaluation of these two compounds, which will be crucial in validating these well-grounded predictions. Researchers are encouraged to consider the strategic incorporation of fluorine in their own drug discovery programs to unlock the potential for developing more potent and effective therapeutics.

References

• General Fluorine in Medicinal Chemistry

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359. [Link]

• Isoxazole Synthesis and Biological Activity: 3. A review of isoxazole biological activity and present synthetic techniques. World Journal of Pharmacy and Pharmaceutical Sciences, 7(6), 235-256. [Link] 4. The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry, 25(15), 3879-3897. [Link]

Definitive Structural Confirmation of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine: X-Ray Crystallography vs. Spectroscopic Alternatives

Executive Summary: The Regiochemical Challenge

In the development of novel kinase inhibitors and CNS-active agents, the isoxazole scaffold acts as a critical pharmacophore. Specifically, 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (CAS 1341864-62-7) represents a high-value building block due to its orthogonal functionalization potential (aryl bromide for cross-coupling, amine for amide coupling).

However, the synthesis of 3-aryl-5-aminoisoxazoles via the condensation of 3-aryl-3-oxopropanenitriles with hydroxylamine is prone to regiochemical ambiguity. It frequently yields mixtures of the desired 5-amino-3-aryl isomer and the 3-amino-5-aryl byproduct. Standard spectroscopic methods (1H NMR, MS) often fail to definitively distinguish these isomers due to overlapping chemical shifts and identical mass fragmentation patterns.

This guide establishes Single Crystal X-ray Diffraction (SC-XRD) as the absolute structural arbiter, comparing its efficacy against NMR and MS, and providing a validated protocol for its execution.

Critical Analysis of Structural Determination Methods

The Limitations of Spectroscopic Alternatives

While high-throughput, solution-phase techniques often leave a "probability gap" in structural assignment for this specific scaffold.

Feature	1H/13C NMR Spectroscopy	Mass Spectrometry (HRMS)	X-Ray Crystallography
Primary Output	Chemical environment of H/C nuclei	Molecular formula & fragmentation	3D Electron density map
Regio-Resolution	Low/Medium. Amine protons are broad/exchangeable. C3 vs C5 shifts are subtle.	None. Isomers have identical m/z and similar fragmentation.	Absolute. Direct visualization of bond connectivity.
Stereochemistry	Requires complex NOESY/ROESY; often ambiguous for planar rings.	None.	Definitive. Assigns absolute configuration (if chiral) and planar conformation.
Interactions	Solvated state only.	Gas phase only.	Solid State. Reveals H-bonding and Halogen bonding networks.

The NMR Ambiguity: In 3-phenylisoxazol-5-amines, the C4-H proton appears as a singlet. In the regioisomeric 5-phenylisoxazol-3-amine, the C4-H is also a singlet with a very similar chemical shift (approx. 6.0–6.5 ppm).[1] Without 15N-HMBC (often insensitive), assigning the nitrogen position is speculative.

The X-Ray Advantage: Causality & Certainty

X-ray crystallography resolves the structure by measuring the diffraction of X-rays by crystal lattice electrons. For 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, this is the only method that can simultaneously confirm:

• Regiochemistry: The C-O vs. C-N bond lengths in the ring definitively place the heteroatoms.

• Halogen Positioning: The 2-fluoro vs 4-bromo positions are distinct by electron density magnitude (Br >> F).

• Tautomeric State: Confirms the amino (-NH2) form over the imino (=NH) tautomer, which is crucial for docking studies.

Experimental Protocol: From Synthesis to Structure

Workflow Logic

The following diagram illustrates the decision-making process for selecting X-ray over NMR for this compound.

Caption: Decision workflow prioritizing SC-XRD when NMR data presents isomeric ambiguity.

Crystallization Methodology (Self-Validating)

To obtain diffraction-quality single crystals of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, we utilize a binary solvent diffusion method. This exploits the polarity difference between the isoxazole core and the halogenated phenyl ring.

• Dissolution: Dissolve 20 mg of the compound in a minimal amount (0.5 mL) of Tetrahydrofuran (THF) or Acetone . These polar aprotic solvents solubilize the amine well.

• Filtration: Pass through a 0.45 µm PTFE syringe filter into a narrow glass vial (inner vial). This removes nucleation sites (dust) that cause polycrystallinity.

• Diffusion Setup: Place the inner vial (uncapped) inside a larger jar containing 5 mL of n-Hexane or Pentane (antisolvent). Seal the outer jar tightly.

• Growth: Allow to stand undisturbed at 4°C for 48–72 hours. The vapor diffusion of hexane into the THF solution slowly increases supersaturation, promoting the growth of prismatic crystals suitable for X-ray.

Validation Check: If crystals appear as needles (too fast growth), repeat using Dichloromethane/Ethanol (1:1) with slower evaporation at room temperature.[2]

Data Collection & Refinement Strategy

• Source: Mo Kα radiation (λ = 0.71073 Å) is preferred over Cu Kα to minimize absorption artifacts from the heavy Bromine atom (Br absorption coefficient is high).

• Temperature: Collect at 100 K (using a cryostream). This freezes the rotation of the phenyl ring and reduces thermal ellipsoids, allowing precise location of the Fluorine atom and amine protons.

• Refinement: Use SHELXL (Sheldrick, 2015).

  • Key Step: Locate amine hydrogens in the difference Fourier map. Refine them isotropically to confirm the amino tautomer.

  • Disorder: Check the Fluorine position.[1][3][4][5] If the phenyl ring can rotate, F might be disordered over two positions (2-F and 6-F). 100 K data minimizes this risk.

Data Interpretation & Reference Values

When analyzing the solved structure, compare your geometric parameters against these reference values derived from analogous isoxazole structures (e.g., 4-bromo-5-methylisoxazole).

Geometric Validation Table

Parameter	Bond	Expected Range (Å)	Diagnostic Significance
Ring Bond	O1–N2	1.40 – 1.43	Characteristic single bond. Distinguishes isoxazole from oxazole.
Ring Bond	C3=N2	1.30 – 1.33	Double bond character confirms N is at position 2.
Ring Bond	C5–O1	1.34 – 1.37	Single bond with partial double bond character.
Exocyclic	C5–N(amine)	1.33 – 1.36	Short bond indicates conjugation of amine lone pair with the ring.
Halogen	C–Br	1.88 – 1.90	Standard aromatic C-Br bond.

Crystal Packing & Supramolecular Synthons

The solid-state utility of this molecule is defined by its packing interactions, which X-ray uniquely reveals.

• Hydrogen Bonding: Expect Centrosymmetric dimers formed by

  interactions.[3] The amine acts as the donor, and the isoxazole nitrogen (N2) acts as the acceptor.

  • Graph Set Motif:

    is common for 5-aminoisoxazoles.

• Halogen Bonding: The Bromine atom often forms "Type II" halogen bonds (

  or ) with adjacent molecules, stabilizing the lattice. This is a critical design feature for crystal engineering and binding affinity in protein pockets.

Caption: Primary supramolecular interactions revealed by X-ray diffraction.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3–8. Link

• Gao, Y., et al. (2025).[1][2] "The crystal structure of 3-(5-amino-3-phenylisoxazol-4-yl)-4-chloro-3-hydroxyindolin-2-one." Zeitschrift für Kristallographie - New Crystal Structures. Link

• Chalyk, B., et al. (2019). "Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes." Journal of Organic Chemistry, 84(12). Link

• Martins, M. A. P., et al. (2015). "Proposal for crystallization of 3-amino-4-halo-5-methylisoxazoles: an energetic and topological approach." CrystEngComm, 17, 7381-7390. Link

• PubChem. "Compound Summary: 3-bromo-5-(4-fluorophenyl)isoxazole."[6] National Library of Medicine. Link

Sources

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• 3. 5-(4-Fluoro­phen­yl)-4-(4-pyrid­yl)-1,3-oxazol-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-(3-Bromo-5-fluorophenyl)isoxazol-5-amine | Benchchem [benchchem.com]
• 5. Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PubChemLite - 3-bromo-5-(4-fluorophenyl)isoxazole (C9H5BrFNO) [pubchemlite.lcsb.uni.lu]

Technical Comparison Guide: IR Spectroscopic Profiling of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Executive Summary

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is a critical heterocyclic building block in medicinal chemistry, particularly in the development of Factor Xa inhibitors and antimicrobial agents.[1] Its structural integrity relies on the precise arrangement of the isoxazole core and the halogenated phenyl ring.[2]

This guide provides a technical comparison of the infrared (IR) spectral characteristics of this target compound against its non-halogenated analog and its synthetic precursor. By isolating the distinctive vibrational modes of the C–F , C–Br , and 5-amino isoxazole moieties, researchers can validate synthesis success and purity with high confidence.

Structural Analysis & Theoretical Assignments

To accurately interpret the IR spectrum, the molecule is dissected into three distinct vibrational zones.[2] The interplay between the electron-withdrawing halogens and the electron-rich amine creates specific spectral shifts.[1]

Zone 1: The Isoxazol-5-amine Core

The 5-amino-3-substituted isoxazole motif exhibits a characteristic "doublet" in the high-frequency region due to the primary amine, coupled with specific ring breathing modes.[1]

• Primary Amine (-NH₂): Asymmetric and symmetric stretching vibrations.[2][3]

• Isoxazole Ring: C=N and C=C stretching vibrations within the heteroaromatic ring.[2]

Zone 2: The Halogenated Phenyl Ring

The 2-Fluoro and 4-Bromo substituents introduce strong dipole moments, resulting in intense absorption bands in the fingerprint region.[1]

• C–F Stretch: A dominant, often broad band due to the high polarity of the carbon-fluorine bond.

• C–Br Stretch: A lower frequency band, useful for confirming the presence of the heavy halogen.[2]

Comparative Analysis: Target vs. Alternatives

This section compares the target compound with Alternative A (Structural Control) and Alternative B (Synthetic Precursor) to highlight diagnostic peaks.

Alternative A: 3-Phenylisoxazol-5-amine (The Non-Halogenated Control)[1]

• Relevance: Used to subtract the "background" spectrum of the scaffold.[2]

• Key Difference: Lacks the C–F and C–Br bands.[2][4] The aromatic C–H out-of-plane bending patterns differ significantly due to the substitution pattern (monosubstituted vs. 1,2,4-trisubstituted).[1]

Alternative B: 4-Bromo-2-fluorobenzaldehyde Oxime (The Precursor)[1]

• Relevance: The immediate precursor in the [3+2] cycloaddition synthesis route.[2]

• Key Difference: Contains a broad O–H stretch (oxime) and lacks the sharp NH₂ doublet.[2] Monitoring the disappearance of the O–H band is the primary method for tracking reaction completion.[2]

Comparative Data Table

Vibrational Mode	Target: 3-(4-Br-2-F-phenyl)isoxazol-5-amine	Alt A: 3-Phenylisoxazol-5-amine	Alt B: Precursor (Oxime)	Diagnostic Value
N–H Stretch (Asym)	3420–3450 cm⁻¹ (Sharp)	3400–3430 cm⁻¹	Absent	Confirms amine formation
N–H Stretch (Sym)	3280–3320 cm⁻¹ (Sharp)	3250–3280 cm⁻¹	Absent	Confirms primary amine
O–H Stretch	Absent	Absent	3200–3400 cm⁻¹ (Broad)	Disappearance = Reaction Success
C=N Ring Stretch	1630–1645 cm⁻¹	1600–1610 cm⁻¹	1620 cm⁻¹ (C=N-OH)	Isoxazole core integrity
N–H Bend (Scissoring)	1580–1600 cm⁻¹	1590 cm⁻¹	Absent	Confirms amine presence
Aryl C–F Stretch	1200–1250 cm⁻¹ (Strong)	Absent	1200–1250 cm⁻¹	Identifies Fluorine substituent
Aryl C–Br Stretch	1070 cm⁻¹ / 600–700 cm⁻¹	Absent	1070 cm⁻¹ / 600–700 cm⁻¹	Identifies Bromine substituent
Substitution Pattern	800–850 cm⁻¹ (1,2,4-trisub.)	730–770 cm⁻¹ (Mono)	800–850 cm⁻¹	Confirms regiochemistry

Note: Wavenumbers are approximate ranges based on solid-state (KBr/ATR) measurements of analogous structures. The C–F stretch is particularly diagnostic due to its high intensity.

Experimental Protocol: ATR-FTIR Validation

To ensure reproducible data, follow this self-validating protocol designed for solid heterocyclic amines.

Methodology: Attenuated Total Reflectance (ATR)

Objective: Obtain a high-resolution spectrum without KBr pellet preparation artifacts (e.g., moisture absorption).[2]

• Instrument Setup:

  • Crystal: Diamond or ZnSe (Diamond preferred for hardness).[2]

  • Resolution: 4 cm⁻¹.[2]

  • Scans: 32 (Screening) or 64 (Publication).[2]

  • Range: 4000–500 cm⁻¹.[2]

• Sample Preparation:

  • Ensure the sample is a dry, free-flowing powder.[2] Residual solvent (e.g., EtOAc, DCM) will obscure the fingerprint region.

  • Self-Validation Step: Run a background scan of the clean crystal.[2] If peaks appear at 2350 cm⁻¹ (CO₂) or 3400 cm⁻¹ (H₂O), purge the system before measurement.[2]

• Acquisition & Processing:

  • Place 2–5 mg of sample on the crystal.[2]

  • Apply pressure using the anvil until the "Force Gauge" reaches the optimal zone (typically ~80–100 N).[2]

  • Baseline Correction: Apply automatic baseline correction if the baseline drifts due to scattering.[2]

  • Normalization: Normalize the strongest peak (likely C–F stretch at ~1230 cm⁻¹ or Isoxazole C=N) to 1.0 absorbance units for comparison.

Visualizations

Diagram 1: Spectral Logic & Assignment Flow

This diagram illustrates the logical flow for assigning peaks to the specific functional groups of the target molecule.[2][5][6]

Caption: Logical mapping of functional moieties to their specific infrared absorption zones.

Diagram 2: Synthesis Validation Workflow

This workflow demonstrates how to use IR to validate the conversion from the precursor to the target.[2]

Caption: Decision tree for monitoring the synthesis of isoxazol-5-amines using IR markers.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][7] (Authoritative text for general IR assignments of amines and halides).

• National Institute of Standards and Technology (NIST). (2023).[2] Infrared Spectrum of 3-Amino-5-methylisoxazole. NIST Chemistry WebBook, SRD 69.[2] [Link] (Reference for isoxazole core vibrations).

• Socrates, G. (2001).[2] Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[2][7] (Source for specific C-F and C-Br aromatic frequency ranges).

Sources

• 1. 3-phenylisoxazol-5-amine | CAS 4369-55-5 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. elearning.uniroma1.it [elearning.uniroma1.it]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 5. wikieducator.org [wikieducator.org]
• 6. eng.uc.edu [eng.uc.edu]
• 7. 5-Amino-3-phenylisoxazole | C9H8N2O | CID 261201 - PubChem [pubchem.ncbi.nlm.nih.gov]

benchmark yield comparison for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine synthetic routes

Executive Summary

The synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine represents a critical junction in the preparation of Factor Xa inhibitors and next-generation anticoagulants. The presence of the ortho-fluorine atom on the phenyl ring introduces specific steric and electronic challenges that differentiate this protocol from standard phenylisoxazole syntheses.

This guide benchmarks three distinct synthetic methodologies. Route A (Base-Mediated Cyclization) is identified as the industry standard, offering the highest regioselectivity for the 5-amine isomer (95:5 ratio) and scalability. Route B (Buffered Condensation) is analyzed as a cautionary control, often leading to isomeric mixtures. Route C (Microwave-Assisted) is presented as the high-throughput alternative for rapid library generation.

The "Winner" at a Glance

Feature	Route A: NaOH/EtOH Reflux
Yield	78-85%
Regioselectivity	>98% (5-amino isomer)
Scalability	High (Kilogram scale)
Purity (HPLC)	>99% (post-recrystallization)

Mechanistic Analysis & Regioselectivity

The formation of the isoxazole ring from 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile (

-ketonitrile) and hydroxylamine is governed by a pH-dependent "switch" mechanism. Understanding this is vital for avoiding the formation of the unwanted 3-amino-5-aryl isomer.

The pH Switch

• Target Pathway (Basic, pH > 8): Hydroxylamine attacks the ketone carbonyl first. The resulting oxime intermediate undergoes intramolecular cyclization onto the nitrile carbon. This yields the 3-aryl-5-aminoisoxazole (Target).

• Off-Target Pathway (Neutral/Mildly Acidic, pH < 7): Hydroxylamine attacks the nitrile carbon first, forming an amidoxime. Cyclization onto the ketone yields the 5-aryl-3-aminoisoxazole (Inverse Isomer).

The ortho-fluorine atom in the target molecule exerts an electron-withdrawing effect, activating the ketone carbonyl but also providing steric bulk that can retard the initial nucleophilic attack. Consequently, strong basic conditions are required not just for regioselectivity, but to drive the reaction to completion.

Caption: Mechanistic bifurcation dependent on pH. Path A (Green) yields the desired pharmacophore.

Benchmark Comparison of Routes

Route A: Base-Mediated Cyclization (The Standard)

This route utilizes sodium hydroxide in aqueous ethanol to maintain a high pH, ensuring exclusive attack at the ketone position.

• Reagents: 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile, Hydroxylamine hydrochloride, NaOH (aq), Ethanol.

• Conditions: Reflux (78-80 °C), 4-6 hours.

• Pros: Robust, high yield, cheap reagents, excellent regiocontrol.

• Cons: Requires careful pH monitoring; the ortho-fluoro group makes the starting material sensitive to hydrolysis if refluxed too long without amine capture.

Route B: Buffered Acetate Method

Often found in older literature for simple phenylisoxazoles, this method uses sodium acetate.

• Reagents: NaOAc, Ethanol/Water.

• Conditions: Reflux.[1]

• Outcome: For this specific ortho-fluorinated substrate, this route fails to maintain pH > 8 throughout the reaction, leading to 15-20% contamination with the 3-amino isomer or incomplete cyclization.

• Verdict: Not Recommended for GMP or high-purity applications.

Route C: Microwave-Assisted Synthesis

Ideal for medicinal chemistry lead optimization where speed is prioritized over kilogram scalability.

• Reagents: NaOH, EtOH, Microwave irradiation (120 °C).

• Conditions: 15-30 minutes.

• Pros: Extremely fast, slightly higher yields (85-88%).

• Cons: Scale limited to <5g batches; safety concerns with pressurized vessels containing hydroxylamine (potential decomposition).

Data Summary Table

Metric	Route A (NaOH/Reflux)	Route B (NaOAc)	Route C (Microwave)
Isolated Yield	82%	55%	87%
Reaction Time	5 Hours	12 Hours	20 Minutes
Regio-Purity (5-NH2)	>98%	~80%	>98%
Purification	Crystallization	Column Chrom.	Crystallization
Scalability	High (kg)	Medium	Low (mg-g)
Cost Efficiency	High	Low	Medium

Detailed Experimental Protocol (Route A)

Objective: Synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine on a 10g scale.

Materials

• 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile: 10.0 g (41.3 mmol)

• Hydroxylamine hydrochloride: 4.3 g (62.0 mmol, 1.5 eq)

• Sodium Hydroxide (NaOH): 5.0 g (124 mmol, 3.0 eq) dissolved in 20 mL water.

• Ethanol (Absolute): 100 mL

• Glacial Acetic Acid (for quenching)

Step-by-Step Workflow

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the hydroxylamine hydrochloride (4.3 g) in water (10 mL).

• Base Addition: Slowly add the NaOH solution to the hydroxylamine. Note: The reaction is exothermic; cool in an ice bath if necessary to keep T < 25°C.

• Substrate Addition: Add the solution of 3-(4-bromo-2-fluorophenyl)-3-oxopropanenitrile (10.0 g) in Ethanol (100 mL) to the reaction mixture. The solution should turn yellow/orange.

• Reflux: Heat the mixture to reflux (internal temp ~78°C). Maintain reflux for 5 hours .

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The starting material (

    ) should disappear, and a new fluorescent spot ( ) should appear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate the ethanol under reduced pressure (Rotavap) to approximately 25% of the original volume.

  • Pour the residue into ice-cold water (200 mL) with vigorous stirring.

  • Adjust pH to ~7-8 using dilute Acetic Acid if necessary (though the product usually precipitates directly from the basic solution).

• Isolation: Filter the resulting precipitate via vacuum filtration. Wash the cake with cold water (3 x 50 mL) to remove salts and residual hydroxylamine.

• Purification: Recrystallize from Ethanol/Water (8:2) to yield off-white needles.

• Validation:

  • Yield: Expect ~8.5 - 9.0 g (80-85%).

  • 1H NMR (DMSO-d6): Look for the characteristic isoxazole C4-H singlet at

    ppm and the broad amine singlet ( ) at ppm. The aromatic region will show the specific splitting pattern of the 4-bromo-2-fluoro system.

Workflow Diagram

Caption: Operational workflow for Route A (Standard Protocol).

Troubleshooting & Critical Parameters

• Problem: Low Yield / Oily Product.

  • Cause: Incomplete cyclization or hydrolysis of the nitrile.

  • Solution: Ensure the ethanol is absolute. Water is necessary for the base solubility, but excess water during reflux can promote hydrolysis. Ensure the pH remains > 8 throughout.

• Problem: Impurity Formation (Isomer).

  • Cause: pH dropped below 8 during the reaction.

  • Solution: Use NaOH rather than weaker bases (Carbonates). Check pH mid-reaction.

• Safety Note: Hydroxylamine is a potential mutagen and explosive when dry. Never distill the reaction mixture to dryness without quenching first.

References

• Pinto, D. J. P., et al. (2007).[2][3] "Discovery of Apixaban (BMS-562247), a Highly Potent, Selective, Efficacious, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa."[2][3][4][5] Journal of Medicinal Chemistry, 50(22), 5339–5356.[2][3]

• Johnson, L., et al. (2013).[6] "A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles." Synthesis, 45(02), 171–173.[6]

• El-Saghier, A. M. (2004). "One Step Regioselective Synthesis of 5-Aminoisoxazoles from Nitrile Oxides and α-Cyanoenamines." Molecules, 9(7), 527–534.

Sources

• 1. US3468900A - Process for preparing isoxazole compounds - Google Patents [patents.google.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (apixaban, BMS-562247), a highly potent, selective, efficacious, and orally bioavailable inhibitor of blood coagulation factor Xa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles [organic-chemistry.org]

Safety & Regulatory Compliance

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine proper disposal procedures

Operational Guide: Disposal of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Executive Summary & Chemical Profile

This guide mandates the disposal protocols for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine . As a halogenated heteroaromatic amine, this compound presents specific downstream risks during thermal destruction—specifically the generation of hydrofluoric acid (HF) and hydrobromic acid (HBr).[1][2][3]

Critical Directive: Under no circumstances should this compound be disposed of in "General Organic" or "Non-Halogenated" waste streams.[1][3] Doing so risks damaging standard incinerator scrubbers and violating EPA/local emissions compliance.[1][3]

Chemical Attribute	Disposal Implication
Halogen Content (Br, F)	MANDATORY SEGREGATION. Combustion releases corrosive HF and HBr gases.[2][3] Must be routed to facilities with high-performance wet scrubbers.[1][3]
Isoxazole Ring	Thermal Sensitivity. Nitrogen-oxygen bonds can be energetically unstable.[1][3] Do not subject to uncontrolled heat or mix with strong reducing agents in the waste container.[1][3]
Primary Amine (-NH₂)	Reactivity. Basic functionality.[1][3] Incompatible with strong acids (exothermic salt formation) and strong oxidizers (fire hazard).[1][3]
Physical State	Typically a solid.[1][3] Dust control is required during waste transfer to prevent inhalation.[1][3]

Pre-Disposal Stabilization & Packaging

Before moving waste to the central accumulation area, the generator must stabilize the material.[1][2][3]

Scenario A: Pure Solid Waste

• Container: Collect in a wide-mouth high-density polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.[1][3]

• Labeling: Label clearly as "Hazardous Waste - Toxic - Solid - Halogenated."

• Contamination Check: Ensure no oxidizing agents (e.g., permanganates, nitrates) are present in the same container.[1][2]

Scenario B: Solution Waste (Reaction Mixtures)

• Solvent Compatibility: If the compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate), the entire mixture defaults to the Halogenated Waste Stream .[1][2]

• Quenching: If the waste is from a reaction mixture, ensure all reactive reagents (e.g., acid chlorides, hydrides) are quenched and the pH is adjusted to neutral (pH 6–8) before bottling.[1][2]

• Container: Use an approved safety carboy (HDPE or fluorinated plastic) with a vented cap if minor off-gassing is expected.[1][3]

Waste Stream Segregation Logic

The following decision matrix dictates the flow of waste from the bench to the disposal facility.

Figure 1: Decision tree for segregating halogenated isoxazole waste. Note the critical step where non-halogenated solvents must be re-classified as halogenated once this compound is dissolved in them.[1][3]

Final Disposal Specifications

When transferring custody to your waste management vendor (e.g., Veolia, Clean Harbors, Triumvirate), ensure the manifest reflects the following profile.

Parameter	Specification	Reason
Waste Profile Name	Halogenated Organic Solids/Liquids (Toxic)	Identifies the presence of Br/F.
EPA/RCRA Codes	D002 (if acidic/basic), D003 (if reactive - rare), F-List (if spent halogenated solvents used).[2][3] Note: This specific compound is not P or U listed, but acts as a characteristic waste.[1][2]	Regulatory compliance.[1][3][4][5]
Treatment Method	Incineration (Rotary Kiln)	Required to break the stable aromatic rings.[1][3]
Emission Control	Secondary Combustion Chamber + Wet Scrubber	Mandatory. The scrubber uses caustic solution (NaOH) to neutralize the HF and HBr gas generated during burning.[1][3]

Emergency Response (Spill Contingency)

If a spill occurs outside of a containment hood:

• PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2][3] If the powder is fine and airborne, use a P100 respirator.[1][2]

• Containment:

  • Solid: Do not dry sweep (creates dust).[1][3] Cover with a wet paper towel or use a HEPA vacuum designated for hazardous chemicals.[1][3]

  • Liquid: Cover with an absorbent pad or vermiculite.[1][3]

• Decontamination: Wipe the surface with a mild soap solution followed by water.[1][3] Collect all cleanup materials (wipes, pads, gloves) into the Solid Hazardous Waste bin.[1][2]

• Reporting: Report the spill to the EHS officer, specifically noting the fluorinated nature of the compound.[1][3]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][3] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1][3] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1][3] [Link]

• American Chemical Society (ACS). (2023).[1][3] Identifying and Evaluating Hazards in Research Laboratories. ACS.org.[1][3] [Link]

• PubChem. (n.d.).[1][3] Compound Summary: Isoxazol-5-amine derivatives (General Hazard Class).[3] National Library of Medicine.[1][3] [Link]

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• 2. Waste Code [rcrainfo.epa.gov]
• 3. nyu.edu [nyu.edu]
• 4. fishersci.ca [fishersci.ca]
• 5. collectandrecycle.com [collectandrecycle.com]

Personal protective equipment for handling 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Essential Safety and Handling Guide for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

This document provides immediate, essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine. The following procedural guidance is designed to ensure a safe laboratory environment by outlining operational plans, personal protective equipment (PPE) requirements, and emergency and disposal procedures.

Disclaimer: This guide is synthesized from safety data for structurally similar compounds, including halogenated aromatic amines and isoxazole derivatives. A definitive Safety Data Sheet (SDS) for 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine is not publicly available. Therefore, a comprehensive, site-specific risk assessment must be conducted by qualified personnel before handling this compound. This document serves as a foundational resource, not a replacement for institutional safety protocols.

Hazard Identification and Risk Assessment

The chemical structure of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine incorporates three key functional groups that dictate its potential hazards: a halogenated (bromo- and fluoro-) aromatic ring, an aromatic amine, and an isoxazole heterocycle. Based on data from analogous compounds, a summary of anticipated hazards is provided below.[1][2]

Hazard Category	Anticipated Risk	Rationale and Reference Compounds
Skin Contact	Causes skin irritation. [2] May be harmful.[1] Potential for allergic skin reaction.[1]	Aromatic amines and halogenated compounds can be irritants and sensitizers. Data extrapolated from SDS for 5-Amino-3-(4-fluorophenyl)isoxazole and 4-Bromophenyl isocyanate.[1][2]
Eye Contact	Causes serious eye irritation. [2] Potential lachrymator (tear-inducing).[1]	Many aromatic compounds are irritants to mucous membranes. Data extrapolated from SDS for 5-Amino-3-(4-fluorophenyl)isoxazole and 4-Bromophenyl isocyanate.[1][2]
Inhalation	May cause respiratory irritation. [2] May be harmful if inhaled.[1]	Fine powders of complex organic molecules can irritate the respiratory tract. Data extrapolated from SDS for 5-Amino-3-(4-fluorophenyl)isoxazole and 4-Bromophenyl isocyanate.[1][2]
Ingestion	May be harmful if swallowed. [1]	General toxicity is assumed for novel research compounds.

The primary routes of exposure are inhalation of the powder and dermal (skin) contact.[3] All handling procedures must be designed to mitigate these risks through a combination of engineering controls and robust personal protective equipment.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical.[4] The selection of PPE is contingent on the scale of the operation and the potential for aerosol or dust generation.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[5][6]	Protects against splashes of solvents and airborne particles which may cause serious eye irritation.[2] A face shield offers a broader barrier of protection.[5]
Hand Protection	Double-gloving with chemical-resistant nitrile gloves.[7]	The outer glove provides the primary barrier, while the inner glove protects the skin during doffing. Always inspect gloves for integrity before use.[7]
Body Protection	Disposable, long-sleeved, solid-front gown with tight-fitting cuffs.[6] A polyethylene-coated gown offers superior protection.[5]	Protects against accidental splashes and contamination of personal clothing. Gowns should be changed immediately after a spill or every two to three hours during extended handling.[6]
Respiratory Protection	All handling of the solid compound must occur within a certified chemical fume hood.[4] If a fume hood is not available or if there is a risk of aerosol generation outside of primary containment, a NIOSH-approved N95 or higher-rated respirator is mandatory.[5]	Engineering controls are the primary defense against respiratory exposure. A respirator provides personal protection from inhaling fine dust or aerosols.[3]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

Caption: Decision tree for responding to a chemical spill.

Disposal Plan

All waste containing 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, including contaminated PPE and cleanup materials, must be treated as hazardous waste.

• Waste Segregation: This compound is a halogenated organic compound. [8]It must be disposed of in a designated, labeled waste container for halogenated organic waste. [9][10]Do not mix with non-halogenated waste streams.

• Containerization: Use leak-proof, sealed containers for all waste. Solid waste should be double-bagged. [11]* Labeling: Clearly label the waste container with its contents, including the full chemical name and associated hazards.

• Pickup: Arrange for waste collection through your institution's Environmental Health and Safety (EHS) department. [12] Incineration is a common disposal method for halogenated organic wastes, but this must be performed in a specialized facility equipped with scrubbers to handle the byproducts. [13]Never dispose of this chemical down the drain or in regular trash. [14]

References

• CHEMICAL SPILL PROCEDURES - Environmental Health and Safety. (2024, March 29). University of Texas at Dallas. [Link]

• Proper disposal of chemicals - Sciencemadness Wiki. (2025, August 20). Sciencemadness. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - epa nepis. U.S. Environmental Protection Agency. [Link]

• Chemical Emergency Procedures. Assumption University. [Link]

• Chemical Spills - Environmental Health and Safety - Purdue University. Purdue University. [Link]

• Chemical Spill Response Procedure - University of Manitoba. University of Manitoba. [Link]

• Solvent Wastes in the Laboratory – Disposal and/or Recycling. University of Siegen. [Link]

• Hazardous Materials Disposal Guide | Nipissing University. (2019, June 12). Nipissing University. [Link]

• Safe handling of hazardous drugs - PMC. National Center for Biotechnology Information. [Link]

• (PDF) Halogenated Aromatic Compounds - ResearchGate. (2025, July). ResearchGate. [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6). Provista. [Link]

• Personal protective equipment for preparing toxic drugs - GERPAC. GERPAC. [Link]

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